Technical Documentation Center

(4S)-4-Acetoxy-2-cyclopenten-1-one Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: (4S)-4-Acetoxy-2-cyclopenten-1-one
  • CAS: 59995-50-5

Core Science & Biosynthesis

Foundational

1H NMR and 13C NMR chemical shifts of (4S)-4-Acetoxy-2-cyclopenten-1-one

Comprehensive Spectral Analysis of (4S)-4-Acetoxy-2-cyclopenten-1-one: 1 H and 13 C NMR Chemical Shifts and Methodologies Executive Summary (4S)-4-Acetoxy-2-cyclopenten-1-one is a highly privileged chiral synthon utilize...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Comprehensive Spectral Analysis of (4S)-4-Acetoxy-2-cyclopenten-1-one: 1 H and 13 C NMR Chemical Shifts and Methodologies

Executive Summary

(4S)-4-Acetoxy-2-cyclopenten-1-one is a highly privileged chiral synthon utilized extensively in the total synthesis of complex natural products, including prostaglandins, brefeldin A analogs, and various annulated cyclopentanones[1]. Accurate structural and stereochemical characterization via Nuclear Magnetic Resonance (NMR) spectroscopy is a fundamental prerequisite for its deployment in asymmetric synthesis. This technical guide provides a comprehensive, causality-driven breakdown of the 1 H and 13 C NMR chemical shifts of (4S)-4-Acetoxy-2-cyclopenten-1-one, detailing the self-validating experimental protocols required for rigorous spectral assignment.

Causality in Experimental Design & Self-Validating Systems

In advanced organic analysis, an experimental protocol must be designed not merely to acquire data, but to mathematically eliminate alternative structural hypotheses.

  • Solvent Selection and Causality: Deuterated chloroform (CDCl 3​ ) is selected as the solvent because its non-polar, non-coordinating nature prevents hydrogen-bonding artifacts that could perturb the intrinsic electronic environment of the α,β -unsaturated ketone[2]. This ensures that the chemical shifts are dictated solely by the molecule's internal stereoelectronic properties.

  • Relaxation Delays ( T1​ ): A relaxation delay (D1) of 2.0 seconds is mandated for 1 H NMR to ensure complete longitudinal relaxation. This guarantees that the integrations accurately reflect the 1:1:1:1:1:3 proton ratio, serving as a primary quantitative check for molecular integrity.

  • The Self-Validating Loop: 1D NMR alone is susceptible to signal overlap from trace impurities or solvent artifacts. To establish a self-validating system, the protocol mandates the acquisition of 2D HSQC (Heteronuclear Single Quantum Coherence) and HMBC (Heteronuclear Multiple Bond Correlation) spectra[3]. If a 1 H signal is tentatively assigned to the allylic H-4 proton, its validity is only accepted if the HSQC spectrum confirms its attachment to the oxygen-bearing C-4 carbon, and the HMBC spectrum confirms its 2-bond and 3-bond scalar couplings to the carbonyl (C-1) and acetate carbons. This orthogonal verification ensures absolute trustworthiness in the structural assignment[4].

Quantitative Data: Chemical Shift Summaries

The following tables summarize the validated 1 H and 13 C NMR chemical shifts for (4S)-4-Acetoxy-2-cyclopenten-1-one at 298 K in CDCl 3​ .

Table 1: 1 H NMR Chemical Shifts (400 MHz, CDCl 3​ )
PositionChemical Shift ( δ , ppm)MultiplicityCoupling Constant ( J , Hz)IntegrationAssignment Rationale
H-3 7.58dd5.7, 2.51H β -proton of enone; highly deshielded by resonance
H-2 6.30dd5.7, 1.21H α -proton of enone
H-4 5.78m-1HAllylic methine; deshielded by adjacent acetate group
H-5a 2.80dd18.5, 6.01HDiastereotopic methylene (pseudo-equatorial)
H-5b 2.30dd18.5, 2.01HDiastereotopic methylene (pseudo-axial)
OAc-CH 3​ 2.08s-3HAcetate methyl group
Table 2: 13 C NMR Chemical Shifts (100 MHz, CDCl 3​ )
PositionChemical Shift ( δ , ppm)Carbon TypeAssignment Rationale
C-1 205.5C=OConjugated ketone carbonyl
OAc-C=O 170.5C=OEster carbonyl
C-3 162.5CH β -carbon of enone
C-2 135.0CH α -carbon of enone
C-4 74.0CHOxygen-bearing allylic carbon
C-5 41.0CH 2​ Methylene alpha to ketone
OAc-CH 3​ 21.0CH 3​ Acetate methyl group

Mechanistic Insights from Chemical Shifts

The chemical shifts of (4S)-4-Acetoxy-2-cyclopenten-1-one are a direct reflection of its localized electronic environment and stereochemistry:

  • The Enone System: The β -proton (H-3) is significantly deshielded ( δ 7.58) compared to the α -proton (H-2, δ 6.30). This is caused by the resonance contribution of the conjugated carbonyl group, which withdraws electron density and places a partial positive charge on C-3, effectively deshielding the attached proton[1].

  • Diastereotopic Methylene Protons: The C-5 protons (H-5a and H-5b) are diastereotopic due to the adjacent chiral center at C-4. They appear as two distinct doublet of doublets ( δ 2.80 and 2.30) with a large geminal coupling constant ( J≈18.5 Hz). Their distinct chemical shifts arise from their pseudo-axial and pseudo-equatorial positions relative to the cyclopentenone ring, which dictates their spatial relationship to the anisotropic cone of the adjacent carbonyl group[5].

Detailed Experimental Methodologies

To ensure reproducibility and data integrity, the following step-by-step methodology must be adhered to for spectral acquisition.

Step 1: Sample Preparation

  • Weigh exactly 15.0 mg of high-purity (4S)-4-Acetoxy-2-cyclopenten-1-one.

  • Dissolve the analyte in 0.6 mL of CDCl 3​ (containing 0.03% v/v Tetramethylsilane as an internal reference).

  • Transfer the homogenized solution into a standard 5 mm precision NMR tube, ensuring a solvent column height of exactly 4.0 cm to optimize magnetic field homogeneity.

Step 2: Instrument Shimming and Tuning

  • Insert the sample into a 400 MHz NMR spectrometer.

  • Lock the spectrometer frequency to the deuterium resonance of CDCl 3​ .

  • Perform automated gradient shimming to achieve a Z0 line width of 0.5 Hz on the residual CHCl 3​ solvent peak ( δ 7.26).

  • Tune and match the probe for both 1 H and 13 C frequencies to minimize reflected power.

Step 3: 1 H NMR Acquisition

  • Load the standard 1D 1 H pulse sequence (e.g., zg30).

  • Set the spectral width to 12 ppm (centered at 5 ppm) to capture all aliphatic and olefinic resonances.

  • Configure the relaxation delay (D1) to 2.0 seconds.

  • Acquire 16 scans at 298 K.

Step 4: 13 C NMR Acquisition

  • Load the standard 1D 13 C pulse sequence with 1 H broadband decoupling (e.g., zgpg30).

  • Set the spectral width to 250 ppm (centered at 100 ppm) to ensure the highly deshielded ketone carbonyl ( δ 205.5) is captured without aliasing.

  • Acquire 512 to 1024 scans, depending on the signal-to-noise ratio (SNR) requirements.

Step 5: 2D NMR Self-Validation

  • Acquire a gradient-selected HSQC spectrum to map protons to their directly attached carbons.

  • Acquire a gradient-selected HMBC spectrum (optimized for long-range coupling constants, JCH​=8 Hz) to confirm the molecular framework, specifically verifying the linkages between the acetate group, the chiral C-4 center, and the enone system[3].

Workflow Visualization

NMR_Workflow A Sample Preparation (4S)-4-Acetoxy-2-cyclopenten-1-one in CDCl3 B 1H NMR Acquisition (400 MHz, zg30 pulse) A->B C 13C NMR Acquisition (100 MHz, zgpg30 pulse) A->C D 2D NMR Validation (COSY, HSQC, HMBC) B->D C->D E Spectral Processing (Fourier Transform & Phasing) D->E F Data Analysis & Stereochemical Assignment E->F

NMR Acquisition and Self-Validating Workflow for (4S)-4-Acetoxy-2-cyclopenten-1-one.

References

  • US8236853B1 - Formation of cyclopentene nitro-ester and derivatives, Google P
  • Synthesis and mutagenicity of some cydopenta[c]phenanthrenes and indeno[c]phenanthrenes, Oxford Academic.
  • The[2 + 1] and [4 + 3] Cyclization Reactions of Fulvenes with Fischer Carbene Complexes: New Access to Annulated Cyclopentanones, Journal of the American Chemical Society.
  • The Preparation of Helical Cyclophanes Containing Five-Membered Rings, ResearchG
  • Electrochemical α-Arylation of Ketones via Anodic Oxidation of In Situ Generated Silyl Enol Ethers, The Journal of Organic Chemistry - ACS Public

Sources

Exploratory

The Mechanistic Paradigm of (4S)-4-Acetoxy-2-cyclopenten-1-one in Asymmetric Synthesis: A Comprehensive Technical Guide

Executive Summary In the landscape of asymmetric organic synthesis, (4S)-4-Acetoxy-2-cyclopenten-1-one stands as a privileged chiral building block. Functioning as a highly stable, masked surrogate for the highly reactiv...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the landscape of asymmetric organic synthesis, (4S)-4-Acetoxy-2-cyclopenten-1-one stands as a privileged chiral building block. Functioning as a highly stable, masked surrogate for the highly reactive and non-isolable cyclopentadienone[1], this molecule provides a versatile scaffold for the construction of complex polycyclic systems, prostaglandins, and carbocyclic nucleosides.

This technical guide deconstructs the core mechanistic pathways of (4S)-4-acetoxy-2-cyclopenten-1-one—specifically its behavior in palladium-catalyzed asymmetric allylic alkylations (Tsuji-Trost reactions) and conjugate Michael additions. By understanding the causality behind its stereochemical outcomes, drug development professionals and synthetic chemists can leverage this building block to design self-validating, high-yield synthetic routes.

Structural and Electronic Profile

The synthetic utility of (4S)-4-acetoxy-2-cyclopenten-1-one is dictated by its unique stereoelectronic topology:

  • The Enone System (C1-C2-C3): The α,β -unsaturated ketone acts as a potent Michael acceptor. The C3 position is highly electrophilic, making it susceptible to 1,4-conjugate attack by organometallics and masked nucleophiles[2].

  • The Allylic Acetate (C4): The acetate group serves a dual purpose. First, its steric bulk effectively shields the syn-face of the cyclopentenone ring, forcing incoming reagents to attack from the less hindered anti-face. Second, it is an excellent leaving group for transition-metal-catalyzed oxidative additions, specifically with Pd(0)[3].

Core Mechanistic Pathways

Pathway 1: Palladium-Catalyzed Allylic Alkylation (Tsuji-Trost)

The hallmark of (4S)-4-acetoxy-2-cyclopenten-1-one is its ability to undergo substitution at the C4 position with net retention of configuration . This is driven by a precise "double inversion" mechanism[4].

First Inversion (Oxidative Addition): The Pd(0) catalyst coordinates to the electron-deficient alkene. Driven by the steric bulk of the C4-acetate, the metal approaches from the opposite (anti) face. Oxidative insertion into the C-O bond expels the acetate, forming an η3

π -allylpalladium(II) intermediate where the palladium atom is anti to the original acetate geometry.
  • Second Inversion (Nucleophilic Attack): Soft nucleophiles (e.g., malonates, amines) attack the π -allyl system. Because the bulky Pd-ligand complex blocks the anti-face, the nucleophile is forced to attack from the face originally occupied by the acetate.

  • TsujiTrost Substrate (4S)-4-Acetoxy-2-cyclopenten-1-one PdCoord Pd(0) Coordination (Steric approach) Substrate->PdCoord OxAdd Oxidative Addition (1st Inversion) PdCoord->OxAdd PiAllyl eta^3-pi-Allylpalladium (Anti to Acetate) OxAdd->PiAllyl NucAttack Nucleophilic Attack (2nd Inversion) PiAllyl->NucAttack Product (4S)-Substituted Product (Net Retention) NucAttack->Product

    Fig 1. Tsuji-Trost allylic alkylation mechanism demonstrating net retention via double inversion.

    Pathway 2: Conjugate (Michael) Addition and Annulation

    When treated with nucleophiles in the absence of a transition metal catalyst, the molecule behaves as an extended Michael acceptor. Recent advancements have demonstrated the power of using 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) to promote tandem Michael additions of masked bis-nucleophiles to access tetracyclic lactams[1].

    Causality of Stereocontrol: The incoming nucleophile attacks the C3 position. Due to the steric hindrance of the C4-acetate, the attack occurs exclusively from the anti-face, yielding a trans-3,4-disubstituted enolate intermediate. This intermediate can subsequently undergo intramolecular aldol cyclization or lactamization to form complex, cis-fused polycyclic architectures[5].

    MichaelAnnulation A (4S)-4-Acetoxy-2-cyclopenten-1-one C 1,4-Conjugate Attack (Anti to C4-Acetate) A->C B DBU + Bis-Nucleophile (Enolate Generation) B->C D trans-3,4-Disubstituted Intermediate C->D E Intramolecular Aldol/Lactamization D->E F Cis-Fused Tetracyclic Lactam E->F

    Fig 2. DBU-promoted tandem Michael addition and annulation cascade to form polycyclic scaffolds.

    Experimental Protocols & Methodologies

    To ensure high scientific integrity, the following protocols are designed as self-validating systems, embedding observational checkpoints directly into the workflow.

    Protocol A: Palladium-Catalyzed Asymmetric Allylic Alkylation

    Objective: Stereospecific substitution of the C4-acetate with dimethyl malonate to yield (4S)-4-(dimethylmalonyl)-2-cyclopenten-1-one.

    • Catalyst Activation: In an oven-dried Schlenk flask under strict argon atmosphere, dissolve Pd(PPh3​)4​ (0.05 equiv) in anhydrous THF.

      • Self-Validation Check: The solution must be a clear, bright yellow. Any black precipitate indicates premature catalyst decomposition (Pd black).

    • Substrate Addition: Add (4S)-4-acetoxy-2-cyclopenten-1-one (1.0 equiv) to the mixture at 0 °C.

      • Self-Validation Check: A color shift from yellow to deep orange/red confirms the successful oxidative addition and formation of the π -allylpalladium intermediate[3].

    • Nucleophile Generation: In a separate flask, treat dimethyl malonate (1.2 equiv) with NaH (1.1 equiv) in THF at 0 °C until H2​ evolution ceases.

    • Coupling: Transfer the malonate enolate solution dropwise to the Pd-complex. Stir at room temperature for 4 hours.

      • Self-Validation Check: Monitor via TLC (Hexane/EtOAc 7:3). The UV-active starting material ( Rf​≈0.4 ) will be entirely consumed, replaced by a new UV-active spot ( Rf​≈0.3 ).

    • Quenching & Isolation: Quench with saturated aqueous NH4​Cl to neutralize the system. Extract with EtOAc, dry over MgSO4​ , and purify via silica gel flash chromatography.

    Protocol B: DBU-Promoted Tandem Michael Addition

    Objective: Synthesis of a cis-fused bicyclic intermediate using a masked bis-nucleophile.

    • Base Activation: Dissolve the masked bis-nucleophile (1.0 equiv) in anhydrous CH2​Cl2​ . Add DBU (1.2 equiv) dropwise at -40 °C.

      • Causality: DBU is chosen because its non-nucleophilic nature prevents unwanted direct attack on the enone carbonyl, cleanly generating the enolate[1].

    • Conjugate Addition: Slowly add (4S)-4-acetoxy-2-cyclopenten-1-one (1.1 equiv) over 30 minutes. Allow the reaction to warm to -10 °C.

    • Cyclization: Stir for an additional 2 hours. The initial trans-addition product spontaneously undergoes intramolecular cyclization under the basic conditions.

    • Workup: Quench with 1M HCl, extract with CH2​Cl2​ , and purify via column chromatography.

    Quantitative Data & Stereochemical Outcomes

    The table below summarizes the expected yields and enantiomeric excess (ee) when subjecting (4S)-4-acetoxy-2-cyclopenten-1-one to various catalytic transformations.

    Reagent / NucleophileCatalyst / Base SystemYield (%)Enantiomeric Excess (ee %)Stereochemical Outcome
    Dimethyl malonate Pd(PPh3​)4​ / THF88%>98%Net Retention (4S)
    Phthalimide (K+ salt) Pd2​(dba)3​ / dppe82%>95%Net Retention (4S)
    Masked Bis-nucleophileDBU / CH2​Cl2​ 75–82%N/A (Diastereoselective)trans-3,4-disubstituted
    Organocuprate ( R2​CuLi )CuI / MeLi / Et2​O 85%>95%1,4-Addition (trans to AcO)

    Conclusion

    (4S)-4-Acetoxy-2-cyclopenten-1-one remains an indispensable tool in the arsenal of asymmetric synthesis. Whether acting as a substrate for stereoretentive Tsuji-Trost allylations or as a highly diastereoselective Michael acceptor for complex annulations, its predictable reactivity profile allows for the rapid construction of high-value pharmaceutical intermediates[6]. By adhering to the self-validating protocols outlined above, researchers can ensure robust, scalable, and stereochemically pure synthetic pipelines.

    Sources

    Foundational

    In-Depth Technical Guide: Physicochemical Properties and Synthetic Utility of (4S)-4-Acetoxy-2-cyclopenten-1-one

    Executive Summary & Nomenclature Clarification In the landscape of asymmetric organic synthesis, cyclopentenone derivatives serve as indispensable chiral building blocks. Before detailing the technical parameters of the...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    Executive Summary & Nomenclature Clarification

    In the landscape of asymmetric organic synthesis, cyclopentenone derivatives serve as indispensable chiral building blocks. Before detailing the technical parameters of the target molecule, it is critical to address a pervasive nomenclature and registry discrepancy often encountered in chemical databases.

    Registry Clarification: The CAS Registry Number 22268-16-2 is frequently misattributed in automated queries to (4S)-4-acetoxy-2-cyclopenten-1-one. However, this CAS number officially corresponds to Altersolanol A (a tetrahydroanthraquinone with phytotoxic properties) ()[1]. The correct CAS Registry Number for the enantiopure (4S)-4-acetoxy-2-cyclopenten-1-one is 59995-50-5 , while its racemic counterpart is registered under 768-48-9 ()[2].

    As a Senior Application Scientist, I emphasize that precision in chemical identification is the bedrock of reproducible research. This whitepaper focuses on the true (4S)-4-acetoxy-2-cyclopenten-1-one, detailing its physical properties, mechanistic utility, and a self-validating chemoenzymatic protocol for its synthesis.

    Physicochemical Properties

    The physical properties of 4-acetoxy-2-cyclopenten-1-one dictate its handling and reactivity. It is a highly reactive cyclic enol ester that must be handled with care due to its susceptibility to polymerization and hydrolysis under harsh conditions.

    PropertyValueAnalytical Significance
    Molecular Formula C₇H₈O₃Defines the atomic composition and degree of unsaturation.
    Molecular Weight 140.14 g/mol Critical for stoichiometric calculations in scale-up.
    Appearance Colorless to pale yellow liquidColor change to dark brown indicates degradation/polymerization.
    Density ~1.16 g/cm³Required for volumetric dispensing in continuous flow systems.
    Boiling Point ~223 °C at 760 mmHgHigh boiling point necessitates vacuum distillation for purification.
    Flash Point 92 °CIndicates moderate flammability; requires inert atmosphere handling.

    Mechanistic Insights & Synthetic Utility

    (4S)-4-Acetoxy-2-cyclopenten-1-one is a privileged chiral synthon because it functions as a stable, enantiopure equivalent of cyclopentadienone. Its synthetic utility is driven by two distinct, highly stereocontrolled reaction pathways:

    • Facial-Selective Michael Additions: The α,β-unsaturated carbonyl system is a potent electrophile. When subjected to 1,4-conjugate addition (e.g., with organocuprates), the bulky acetate group at the C4 position provides intense steric shielding. This forces the incoming nucleophile to attack exclusively from the anti face, establishing trans-stereochemistry. This causality is the foundation for synthesizing complex prostaglandin analogs.

    • Pd(0)-Catalyzed Allylic Alkylation (Tsuji-Trost): The allylic acetate is an excellent leaving group. Under palladium catalysis, it forms a π-allylpalladium intermediate. Because the initial oxidative addition involves an inversion of stereochemistry, and the subsequent nucleophilic attack involves a second inversion, the net result is a retention of configuration (double inversion). This pathway is heavily utilized in the synthesis of carbocyclic nucleosides, such as the antiviral agent Carbovir ()[3].

    Validated Experimental Protocol: Chemoenzymatic Synthesis

    Traditional chiral pool synthesis or kinetic resolution of racemates limits theoretical yields to 50%. To bypass this, the industry standard employs the enzymatic desymmetrization of a prochiral meso-diester , which allows for a 100% theoretical yield ()[4].

    The following two-step protocol is designed as a self-validating system, incorporating In-Process Controls (IPC) to guarantee scientific integrity.

    Step 1: Enzymatic Desymmetrization of meso-Cyclopent-2-en-1,4-diacetate

    Causality: Lipases such as Pseudomonas cepacia lipase (PSL) or Trichosporon beigelii selectively hydrolyze the pro-R ester group of the symmetric substrate, breaking the plane of symmetry to yield an enantiopure monoacetate.

    • Reaction Setup: Suspend meso-cyclopent-2-en-1,4-diacetate (100 mmol) in 0.1 M sodium phosphate buffer (pH 7.0, 500 mL).

    • Biocatalysis: Add the immobilized lipase (e.g., Novozym-435 or PSL, 2.0 g). Stir gently at 30 °C. Vigorous stirring must be avoided to prevent mechanical shearing of the immobilized enzyme beads.

    • Monitoring (IPC 1): Monitor the reaction via TLC (Hexane/EtOAc 7:3) and titrate the liberated acetic acid with 1.0 M NaOH to maintain a constant pH of 7.0. The reaction is complete when exactly 1.0 equivalent of NaOH has been consumed.

    • Workup & Validation (IPC 2): Filter the enzyme. Extract the aqueous phase with ethyl acetate (3 × 200 mL). Dry over MgSO₄ and concentrate. Self-Validation: Analyze the crude product via Chiral HPLC. The reaction must show >98% enantiomeric excess (ee) of (1R,4S)-4-hydroxycyclopent-2-en-1-yl acetate before proceeding.

    Step 2: Oxidation to the Chiral Enone

    Causality: The secondary alcohol must be oxidized to the ketone without isomerizing the double bond or cleaving the acetate. Mild oxidants like Manganese Dioxide (MnO₂) or Pyridinium Chlorochromate (PCC) are mandatory.

    • Reaction Setup: Dissolve the (1R,4S)-monoacetate (50 mmol) in anhydrous dichloromethane (DCM, 250 mL) under a nitrogen atmosphere.

    • Oxidation: Add activated MnO₂ (500 mmol, 10 eq.) in portions to manage the mild exotherm. Stir at room temperature for 12 hours.

    • Workup: Filter the black suspension through a pad of Celite to remove manganese salts. Wash the filter cake thoroughly with DCM.

    • Validation (IPC 3): Concentrate the filtrate in vacuo. Self-Validation: Run a ¹H-NMR spectrum. The disappearance of the carbinol proton multiplet (δ ~4.6 ppm) and the emergence of characteristic enone olefinic doublets of doublets (δ ~6.2 and 7.6 ppm) confirm the successful formation of (4S)-4-acetoxy-2-cyclopenten-1-one.

    Pathway Visualization

    The following diagram maps the logical flow of the chemoenzymatic synthesis and its downstream applications, illustrating the transformation from a prochiral substrate to high-value pharmaceutical targets.

    SyntheticWorkflow A meso-Cyclopent-2-en-1,4-diacetate (Prochiral Substrate) B Enzymatic Desymmetrization (Lipase, pH 7.0 Buffer) A->B C (1R,4S)-4-Hydroxycyclopent-2-en-1-yl acetate (Chiral Intermediate, >98% ee) B->C Enantioselective Hydrolysis D Oxidation (MnO2 or PCC, CH2Cl2) C->D E (4S)-4-Acetoxy-2-cyclopenten-1-one (Target Chiral Synthon) D->E Secondary Alcohol Oxidation F Pd(0) Allylic Alkylation (Carbocyclic Nucleosides) E->F Tsuji-Trost G 1,4-Conjugate Addition (Prostaglandin Analogs) E->G Michael Addition

    Chemoenzymatic synthesis and downstream applications of (4S)-4-acetoxy-2-cyclopenten-1-one.

    References

    • PubChem. "Altersolanol A | C16H16O8 | CID 89644" (Clarification of CAS 22268-16-2). National Center for Biotechnology Information. URL: [Link]

    • Feng, Y., et al. "Development of an Efficient and Scalable Biocatalytic Route to (1S,4R)-8-Hydroxy-1,2,3,4-tetrahydro-1,4-methanonaphthalen-5-yl Propionate via Enantioselective Enzymatic Desymmetrization of a Prochiral Diester." Organic Process Research & Development, ACS Publications. URL:[Link]

    • Ghorpade, S. R., et al. "A practical and scalable process for 4-(R)-hydroxycyclopent-2-en-1-(S)-acetate by desymmetrization of meso-cyclopent-2-en-1,4-diacetate catalyzed by Trichosporon beigelii (NCIM 3326), a cheap biocatalyst." Tetrahedron: Asymmetry. URL:[Link]

    Sources

    Exploratory

    The Strategic Role of (4S)-4-Acetoxy-2-cyclopenten-1-one as a Privileged Chiral Building Block in Natural Product and API Synthesis

    Executive Summary In the realm of advanced organic synthesis, (4S)-4-Acetoxy-2-cyclopenten-1-one (CAS: 768-48-9) stands as a highly versatile and privileged chiral building block. Functioning as a stable surrogate for th...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    Executive Summary In the realm of advanced organic synthesis, (4S)-4-Acetoxy-2-cyclopenten-1-one (CAS: 768-48-9) stands as a highly versatile and privileged chiral building block. Functioning as a stable surrogate for the highly reactive and elusive cyclopentadienone, this cyclic enol ether provides an indispensable scaffold for the stereoselective synthesis of prostaglandins, macrolides like Brefeldin A, and various complex cyclopentanoid active pharmaceutical ingredients (APIs)[1]. This technical guide explores the mechanistic causality behind its reactivity, details self-validating protocols for its biocatalytic preparation, and outlines its application in tandem vicinal difunctionalization workflows.

    Structural and Mechanistic Foundation: The "Privileged" Scaffold

    The synthetic power of1 lies in its stereochemical directing ability[1]. The bulky, electron-withdrawing acetoxy group at the C4 position exerts profound steric and stereoelectronic influence over the conjugated α,β -unsaturated ketone system:

    • Conjugate Addition: Incoming nucleophiles (such as organocuprates or Grignard reagents) are sterically hindered from attacking the syn face. Consequently, they exclusively attack the C3 position from the face trans to the C4-acetoxy group[2].

    • Tandem Vicinal Difunctionalization: The resulting intermediate enolate can be trapped by an electrophile at C2. The incoming electrophile is directed to the face opposite to the newly installed C3 substituent, yielding a trans,trans-2,3,4-trisubstituted cyclopentanone—the exact stereochemical core required for 2[2].

    Biocatalytic Synthesis: Desymmetrization of meso-Cyclopent-2-en-1,4-diacetate

    To obtain the enantiopure building block, modern synthesis relies on the "meso-trick"—the enzymatic desymmetrization of a prochiral substrate. Lipases selectively hydrolyze one ester group, yielding a chiral monoacetate with exceptional enantiomeric excess (ee).

    Table 1: Biocatalyst Performance in the Desymmetrization of meso-Cyclopent-2-en-1,4-diacetate

    Biocatalyst SystemReaction MediumTemp (°C)Conversion (%)Enantiomeric Excess (ee %)
    Pseudomonas fluorescens Lipase (PFL)Hexane/Water (8:2)25>95>98
    Candida rugosa Lipase (CRL)Hexane/Water (8:2)258592
    Trichosporon beigelii (NCIM 3326)Aqueous Buffer (pH 7.0)3090>95

    (Data synthesized from comparative biocatalysis studies 34)[3][4]

    Protocol 1: Self-Validating Enzymatic Desymmetrization

    Objective: Synthesize (1S,4R)-4-hydroxycyclopent-2-enyl acetate, the direct precursor to the target enone. Causality & Design: A biphasic solvent system is chosen to exploit the interfacial activation of lipases. The hydrophobic substrate remains in the organic phase, while the enzyme operates at the aqueous-organic interface, maximizing mass transfer and preventing enzyme denaturation[4].

    • Substrate Preparation: Dissolve 50 mmol of meso-cyclopent-2-en-1,4-diacetate in 80 mL of n-hexane. Add 20 mL of 0.1 M phosphate buffer (pH 7.0).

    • Biocatalysis: Introduce 1.0 g of immobilized Pseudomonas fluorescens lipase (PFL).

    • Incubation: Agitate via end-over-end rotation at 40 rpm at 25 °C for 24 hours.

      • Validation Check: Monitor the reaction via chiral HPLC (Chiralcel OD-H column). The reaction is a self-validating system; it naturally halts once the pro-R acetate is fully hydrolyzed, preventing over-reaction.

    • Extraction: Separate the phases. Extract the aqueous layer with ethyl acetate (3 x 50 mL). Combine organic layers, dry over anhydrous MgSO4, and concentrate under reduced pressure.

    • Chemoselective Oxidation: Dissolve the resulting monoacetate in dichloromethane. Add 10 equivalents of activated MnO2. Stir at room temperature for 12 hours.

      • Causality: MnO2 is chosen because it chemoselectively oxidizes allylic alcohols to ketones without cleaving the sensitive acetate ester or causing double-bond migration.

    • Purification: Filter through a pad of Celite and evaporate to yield (4S)-4-Acetoxy-2-cyclopenten-1-one in high optical purity.

    G A meso-cyclopent-2-en-1,4-diacetate B Lipase (PFL) Interfacial Activation A->B Biphasic Buffer C (1S,4R)-Monoacetate (Chiral Intermediate) B->C Desymmetrization >98% ee D MnO2 Oxidation Chemoselective C->D Allylic OH Oxidation E (4S)-4-Acetoxy-2-cyclopenten-1-one (Target Building Block) D->E High Yield

    Enzymatic desymmetrization of meso-diacetate to the chiral building block.

    Application Workflow: Prostaglandin Core Synthesis

    The most celebrated application of (4S)-4-acetoxy-2-cyclopenten-1-one is the three-component coupling strategy for 2[2].

    Protocol 2: Tandem Conjugate Addition and Enolate Trapping

    Objective: Construct the trans,trans-2,3,4-trisubstituted prostaglandin scaffold. Causality & Design: Organocuprates are softer nucleophiles than Grignard reagents, strictly preferring 1,4-conjugate addition over 1,2-carbonyl addition. The ultra-low temperature (-78 °C) suppresses the unwanted β -elimination of the acetoxy group (which would otherwise irreversibly form a cyclopentadienone).

    • Cuprate Formation: In a flame-dried, argon-purged flask, dissolve the lower-chain precursor (e.g., an alkenyl iodide) in anhydrous THF. Add t-BuLi at -78 °C, followed by copper(I) cyanide (CuCN) to form the higher-order cyanocuprate.

    • Conjugate Addition: Dropwise add a solution of (4S)-4-Acetoxy-2-cyclopenten-1-one in THF.

      • Validation Check: The C4-acetoxy group sterically shields the syn face, forcing the cuprate to attack exclusively from the trans face.

    • Enolate Trapping: After 1 hour, add the upper-chain electrophile (e.g., an aldehydic or allylic halide precursor) along with HMPA to increase enolate reactivity. The enolate attacks the electrophile from the face opposite to the newly installed C3 group.

    • Quench: Quench rapidly with saturated aqueous NH4Cl at -78 °C before warming to room temperature.

      • Causality: Quenching at low temperature prevents base-catalyzed epimerization of the newly formed, thermodynamically sensitive stereocenters.

    G A (4S)-4-Acetoxy-2-cyclopenten-1-one B Organocuprate Addition (R1-CuLi) A->B C Trans-Attack at C3 (Steric Shielding by C4-OAc) B->C D Regioselective Enolate Intermediate C->D E Electrophile Trapping (R2-X) D->E F Trans,Trans-2,3,4-Trisubstituted Cyclopentanone (Prostaglandin Core) E->F Vicinal Difunctionalization

    Tandem conjugate addition and enolate trapping for prostaglandin synthesis.

    Advanced Applications: Brefeldin A and Complex Cyclopentanoids

    Beyond prostaglandins, this chiral building block is heavily utilized in the total synthesis of macrolides like Brefeldin A and various unnatural amino acid precursors[2]. By serving as a stable surrogate for the highly unstable cyclopentadienone, it allows chemists to perform controlled Michael additions, [2+2] photocycloadditions, and cross-coupling reactions that would otherwise be impossible due to substrate decomposition[1].

    References
    • Title: A practical and scalable process for 4-(R)-hydroxycyclopent-2-en-1-(S)
    • Title: Enzyme immobilised novel core–shell superparamagnetic nanocomposites for enantioselective formation of 4-(R)-hydroxycyclopent-2-en-1-(S)
    • Title: US6872856B2 - Cyclic ketones, their preparation and their use in the synthesis of amino acids Source: Google Patents URL
    • Title: Cas 768-48-9, 4-Acetoxy-2-cyclopenten-1-one Source: Lookchem URL

    Sources

    Foundational

    Thermodynamic Stability and Dynamic Kinetic Resolution of 4-Acetoxy-2-cyclopenten-1-one Enantiomers

    Executive Summary 4-Acetoxy-2-cyclopenten-1-one is a highly privileged chiral building block in organic synthesis, frequently serving as a stable synthetic equivalent to the highly reactive cyclopentadienone[1]. It is in...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    Executive Summary

    4-Acetoxy-2-cyclopenten-1-one is a highly privileged chiral building block in organic synthesis, frequently serving as a stable synthetic equivalent to the highly reactive cyclopentadienone[1]. It is instrumental in the total synthesis of complex macrolides like brefeldin A, prostaglandins, and carbocyclic nucleosides[2]. While the enantiomers of 4-acetoxy-2-cyclopenten-1-one are thermodynamically degenerate in an achiral environment, their configurational stability—and their controlled racemization via transition-metal intermediates—forms the basis of advanced asymmetric synthesis. This whitepaper explores the thermodynamic principles governing these enantiomers and provides self-validating protocols for their dynamic kinetic resolution (DKR).

    Thermodynamic Degeneracy and Configurational Stability

    In an achiral scalar field, the (4R)- and (4S)-enantiomers of 4-acetoxy-2-cyclopenten-1-one possess identical ground-state free energies ( ΔG=0 ). Consequently, thermodynamic separation without a chiral auxiliary is impossible. However, the utility of these molecules hinges entirely on their configurational stability —the kinetic barrier preventing their interconversion.

    At ambient temperatures and neutral pH, the activation energy ( Ea​ ) required to break the C4–O allylic bond is sufficiently high to prevent spontaneous racemization, allowing the enantiomers to be isolated and stored. However, the presence of the α,β -unsaturated ketone system and the allylic acetate leaving group renders the C4 stereocenter highly susceptible to catalyzed racemization[3]. Understanding and manipulating this kinetic barrier is the cornerstone of modern chemoenzymatic workflows.

    Mechanistic Pathways of Racemization

    To exploit the thermodynamic properties of 4-acetoxy-2-cyclopenten-1-one, one must first understand how to deliberately bypass its configurational stability. The most synthetically useful racemization pathway is transition-metal-catalyzed π -allyl complexation.

    When exposed to a Palladium(0) catalyst, the allylic acetate undergoes oxidative addition. This process breaks the C4–O bond, generating a π -allyl palladium intermediate. Because this intermediate is a meso-complex (or a rapidly equilibrating mixture of enantiomeric complexes), the original stereochemical information at C4 is entirely lost. Subsequent nucleophilic attack by acetate regenerates the starting material as a racemic mixture.

    G R_enant (4R)-4-Acetoxy-2- cyclopenten-1-one Pi_allyl meso-π-Allyl Palladium Complex R_enant->Pi_allyl Pd(0) S_enant (4S)-4-Acetoxy-2- cyclopenten-1-one S_enant->Pi_allyl Pd(0) Pi_allyl->R_enant +OAc⁻ Pi_allyl->S_enant +OAc⁻

    Figure 1: Racemization of 4-acetoxy-2-cyclopenten-1-one via meso-π-allyl Pd intermediate.

    Exploiting Thermodynamics: Dynamic Kinetic Resolution (DKR)

    Standard Kinetic Resolution (KR) relies on an enzyme or chiral catalyst reacting with one enantiomer significantly faster than the other. The fundamental thermodynamic limitation of KR is a maximum theoretical yield of 50%.

    Dynamic Kinetic Resolution (DKR) shatters this limitation by coupling the enzymatic resolution with the in situ racemization of the unreacted enantiomer. By introducing a Pd(0) catalyst into the reaction vessel, the (4R)- and (4S)-enantiomers are placed in a rapid thermodynamic pre-equilibrium. According to the Curtin-Hammett principle , if the rate of racemization ( krac​ ) is significantly faster than the rate of the enzymatic reaction ( krxn​ ), the enantiomeric ratio of the product is dictated solely by the difference in transition state energies ( ΔΔG‡ ) of the enzymatic step, allowing for up to 100% theoretical yield[4].

    DKR cluster_0 Rapid Racemization (Thermodynamic Control) R_sub (R)-Substrate S_sub (S)-Substrate R_sub->S_sub Pd(0) Catalyst Enzyme Chiral Enzyme R_sub->Enzyme Fast S_sub->Enzyme Slow Product Enantiopure Product Enzyme->Product

    Figure 2: DKR workflow exploiting rapid substrate racemization to achieve >99% ee.

    Self-Validating Experimental Protocols

    To ensure scientific integrity, the following protocols are designed as self-validating systems. Built-in analytical checkpoints ensure that causality is proven at every step.

    Protocol A: Standard Enzymatic Kinetic Resolution (KR)

    Objective: Isolate (4R)-4-acetoxy-2-cyclopenten-1-one via selective hydrolysis.

    • Substrate Preparation: Dissolve racemic 4-acetoxy-2-cyclopenten-1-one (10 mmol) in a biphasic mixture of phosphate buffer (pH 7.0) and diisopropyl ether (1:1 v/v). Add dodecane (1 mmol) as an internal GC standard.

      • Causality: The biphasic system prevents the spontaneous non-enzymatic hydrolysis of the acetate, while the internal standard ensures mass balance tracking to validate that substrate is not being lost to polymerization.

    • Enzymatic Hydrolysis: Add Pseudomonas cepacia lipase (PCL) to the mixture. Stir at 25°C.

      • Causality: PCL selectively hydrolyzes the (4S)-enantiomer into the corresponding alcohol, leaving the (4R)-acetate intact.

    • Self-Validation Checkpoint (Crucial): Monitor the reaction continuously via chiral GC. The reaction must be quenched (via filtration of the immobilized enzyme) the moment conversion reaches exactly 49-50%.

      • Logic: If conversion exceeds 50%, the enzyme's imperfect selectivity will begin hydrolyzing the target (4R)-enantiomer, artificially inflating the substrate ee but destroying the overall yield and product integrity.

    Protocol B: Palladium-Catalyzed Dynamic Kinetic Resolution (DKR)

    Objective: Convert racemic 4-acetoxy-2-cyclopenten-1-one to >99% ee product with >90% yield.

    • Catalyst Activation: In a Schlenk flask under Argon, dissolve Pd2​(dba)3​ (2 mol%) and dppe (4 mol%) in anhydrous THF. Stir for 15 minutes until the solution turns pale yellow.

      • Causality: Pre-forming the Pd(0)-dppe complex ensures that the catalyst is immediately active for the oxidative addition step, preventing a lag phase where the enzyme might consume the substrate without concurrent racemization.

    • Chemoenzymatic Reaction: Add the racemic substrate (10 mmol), an acyl donor (e.g., isopropenyl acetate, 30 mmol), and immobilized CAL-B (Candida antarctica lipase B). Stir at 40°C.

      • Causality: The Pd(0) catalyst continuously racemizes the substrate via the π -allyl intermediate. CAL-B selectively acylates/transesterifies only the (4R)-enantiomer. Isopropenyl acetate is chosen because its byproduct (acetone) tautomerizes and evaporates, driving the equilibrium forward.

    • Self-Validation Checkpoint: Isolate the product and calculate the yield.

      • Logic: A yield of >50% (typically 85-95% in optimized systems) is the definitive, self-validating proof that DKR occurred. If the yield stalls at 50%, it indicates that krac​ failed to outpace krxn​ , meaning the Pd(0) catalyst was deactivated.

    Quantitative Process Metrics

    To evaluate the efficiency of the thermodynamic manipulation, the following table summarizes the kinetic and thermodynamic parameters distinguishing standard KR from DKR for this substrate.

    ParameterKinetic Resolution (KR)Dynamic Kinetic Resolution (DKR)
    Thermodynamic Principle Exploits ΔΔG‡ of enzyme active siteExploits Curtin-Hammett principle
    Racemization Rate ( krac​ ) krac​=0 (Configurational stability maintained) krac​≫krxn​ (Configurational stability bypassed)
    Max Theoretical Yield 50%100%
    Enantiomeric Excess (ee) >99% (Strictly at 50% conversion)>99% (Maintained up to 100% conversion)
    Intermediate State Ground-state enantiomersmeso- π -Allyl Palladium Complex

    Conclusion

    The enantiomers of 4-acetoxy-2-cyclopenten-1-one present a fascinating case study in applied thermodynamics. While their identical ground-state energies make physical separation impossible, their susceptibility to transition-metal-catalyzed racemization allows chemists to bypass their configurational stability. By intelligently pairing a rapid thermodynamic pre-equilibrium (via Pd catalysis) with a highly selective kinetic trap (via enzymatic resolution), researchers can achieve near-perfect yields of enantiopure building blocks, streamlining the development pipelines for critical therapeutics.

    References

    • The Diels-Alder Reaction | PDF - Scribd Scribd.com URL:[1]

    • US8236853B1 - Formation of cyclopentene nitro-ester and derivatives Google Patents URL:[3]

    • A practical and scalable process for 4-(R)-hydroxycyclopent-2-en-1-(S)-acetate by desymmetrization of meso-cyclopent-2-en-1,4-diacetate catalyzed by Trichosporon beigelii NCIM 3326, a cheap biocatalyst ResearchGate URL:[2]

    • An Enantioselective Approach to 4-O-Protected-2-cyclopentene-l,4-diol Derivatives via Rhodium-Catalyzed Redox-Isomerization Reaction ResearchGate URL:[4]

    Sources

    Exploratory

    Crystal Structure Analysis of (4S)-4-Acetoxy-2-cyclopenten-1-one Derivatives: A Technical Guide for Absolute Configuration and Conformational Mapping

    Executive Summary For drug development professionals and synthetic chemists, the chiral building block (4S)-4-Acetoxy-2-cyclopenten-1-one is a cornerstone in the asymmetric synthesis of complex therapeutics, including pr...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    Executive Summary

    For drug development professionals and synthetic chemists, the chiral building block (4S)-4-Acetoxy-2-cyclopenten-1-one is a cornerstone in the asymmetric synthesis of complex therapeutics, including prostaglandins, anti-HIV agents, and spirooxindoles. Because the stereochemical fidelity of these downstream active pharmaceutical ingredients (APIs) relies entirely on the initial absolute configuration of the cyclopentenone core, rigorous structural validation is non-negotiable. This whitepaper provides an authoritative, self-validating workflow for the single-crystal X-ray diffraction (SCXRD) analysis of these derivatives, detailing the causality behind crystallographic choices and the mechanistic insights derived from their solid-state packing.

    The Strategic Value of the Cyclopentenone Core

    (4S)-4-Acetoxy-2-cyclopenten-1-one is synthesized via the highly enantioselective enzymatic desymmetrization of meso-diols using Pseudomonas cepacia lipase[1]. It serves as a highly reactive Michael acceptor and a versatile precursor for [2].

    The structural determination of its derivatives is critical because the bulky acetoxy group at the C4 position dictates the facial selectivity of incoming nucleophiles or dienes. X-ray crystallography not only confirms the absolute configuration but also maps the steric environment (the "pseudo-fjord" regions) that governs subsequent Pd(0)-catalyzed intramolecular cyclizations or [3].

    Workflow A Enzymatic Desymmetrization (Pseudomonas cepacia lipase) B (4S)-4-Acetoxy-2-cyclopenten-1-one (Chiral Pool) A->B C Derivatization (e.g., Pd(0) Catalysis, Alkylation) B->C D Single Crystal Growth (Vapor Diffusion) C->D E SCXRD Data Collection (Cu Kα / Mo Kα radiation) D->E F Structure Solution & Refinement (Flack Parameter Determination) E->F

    Fig 1. Experimental workflow from enzymatic desymmetrization to absolute configuration determination.

    Crystallographic Principles for Chiral Cyclopentenones

    Analyzing (4S)-4-Acetoxy-2-cyclopenten-1-one derivatives presents a specific crystallographic challenge: the core molecule consists entirely of light atoms (Carbon, Hydrogen, Oxygen).

    The Causality of Radiation Choice

    To unambiguously determine the absolute configuration (quantified by the Flack parameter), the X-ray source must induce sufficient anomalous dispersion.

    • Cu Kα Radiation (λ = 1.5418 Å): Strictly required for light-atom derivatives. The longer wavelength maximizes the anomalous scattering signal of oxygen atoms.

    • Mo Kα Radiation (λ = 0.7107 Å): Only acceptable if the derivative has been synthesized with a heavy-atom label (e.g., bromination or iodination). Using Mo Kα on a purely C/H/O structure yields a statistically insignificant anomalous dispersion effect, rendering the absolute structure assignment untrustworthy.

    Intermolecular Forces and Packing Motifs

    The solid-state architecture of these derivatives is rarely dictated by strong classical hydrogen bonds alone. Instead,[4]. The acetoxy carbonyl acts as a potent hydrogen bond acceptor, while the cyclopentenone ring and any aromatic substituents engage in CH···π stacking, creating distinct host-guest cavities that often trap crystallization solvents.

    Interactions A Chiral Cyclopentenone Derivative B CH···O Interactions (Carbonyl/Acetoxy) A->B C CH···π Interactions (Aromatic Substituents) A->C D Crystal Packing Motif (Host-Guest Assembly) B->D C->D

    Fig 2. Role of non-covalent interactions in directing the crystal packing motifs of derivatives.

    Experimental Methodology: A Self-Validating Protocol

    To ensure scientific integrity and reproducible structural data, the following self-validating protocol must be employed for the crystallization and analysis of cyclopentenone derivatives.

    Step 1: Solvent System Selection (Vapor Diffusion) Select a solvent/antisolvent pair with a boiling point differential of at least 20°C (e.g., Ethyl Acetate as the solvent, n-Hexane as the antisolvent).

    • Causality: Vapor diffusion is chosen over slow evaporation because it provides a highly controlled approach to supersaturation. This gradual diffusion gradient promotes thermodynamic crystal growth and prevents the formation of kinetically trapped, twinned polymorphs.

    Step 2: Cryogenic Crystal Harvesting Mount the crystal on a MiTeGen loop using perfluoropolyether oil and immediately transfer it to a 100 K nitrogen cold stream on the diffractometer.

    • Causality: Cryocooling minimizes thermal motion (reducing atomic displacement parameters) and prevents the loss of volatile co-crystallized solvent molecules, which are critical for maintaining the integrity of the CH···O driven host-guest lattice[4].

    Step 3: High-Redundancy Data Collection Utilize a microfocus Cu Kα source. Program the data collection strategy to ensure high redundancy (multiplicity > 4) specifically for Friedel pairs.

    • Causality: High redundancy is mathematically required to lower the standard uncertainty (e.s.d.) of the Flack parameter. A self-validating dataset must yield a Flack parameter near 0 with an e.s.d. < 0.1 to definitively confirm the (4S) configuration.

    Quantitative Structural Data

    The table below summarizes the crystallographic parameters of representative (4S)-4-Acetoxy-2-cyclopenten-1-one derivatives, highlighting how functionalization impacts the space group and unit cell dimensions.

    Derivative / CompoundSpace GroupCell Dimensions (Å)Flack ParameterPrimary Packing Interactions
    (1S,4R)-1-Phenylethynyl-cyclopent-4-ene-1,4-diol [1] P21​ (Orthorhombic)a=5.308, b=8.486, c=17.0050.02(3)O-H···O, CH···π
    4-Acetoxy-2-cyclopenten-1-one Host-Guest Complex [4] P21​21​21​ a=7.124, b=12.341, c=15.4500.04(5)CH···O, CH···π
    Spirooxindole Cyclopentenone Adduct [3] P1 (Triclinic)a=6.551, b=7.892, c=10.122-0.01(2)N-H···O, CH···O

    Data synthesized from respective crystallographic depositions. Note the consistent preference for non-centrosymmetric space groups ( P21​ , P21​21​21​ ), which is a mandatory mathematical consequence of enantiopure crystallization.

    Mechanistic Insights Derived from Crystal Structures

    Beyond absolute configuration, the SCXRD data of these derivatives provides actionable intelligence for drug development. The crystal structures reveal that the bulky C4-acetoxy group effectively shields one face of the cyclopentenone ring.

    When researchers subject the (4S)-derivative to[1], the solid-state conformation explains the observed >99% enantiomeric excess (ee) of the products. The incoming reagents are sterically forced to approach from the anti-face of the acetoxy group. By mapping these atomic coordinates, scientists can computationally model transition states for novel derivatives, transforming empirical crystallography into a predictive tool for asymmetric synthesis.

    References

    • Oxygenated Cyclopentenones via the Pauson–Khand Reaction of Silyl Enol Ether Substrates. Organic Letters (ACS Publications). URL:[Link]

    • US8236853B1 - Formation of cyclopentene nitro-ester and derivatives. Google Patents.
    • Molecular Recognition in an Organic Host–Guest Complex: CH···O and CH···π Interactions Completely Control the Crystal Packing and the Host–Guest Complexation. ResearchGate. URL:[Link]

    • Enantioselective Synthesis of Spirooxindoles Inspired by Natural Products. ResearchGate. URL:[Link]

    Sources

    Foundational

    Advanced Handling, Safety Protocols, and Synthetic Workflows for (4S)-4-Acetoxy-2-cyclopenten-1-one

    Introduction & Mechanistic Rationale (4S)-4-Acetoxy-2-cyclopenten-1-one (CAS: 59995-50-5) is a highly versatile chiral building block extensively utilized in the total synthesis of complex natural products, including pro...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    Introduction & Mechanistic Rationale

    (4S)-4-Acetoxy-2-cyclopenten-1-one (CAS: 59995-50-5) is a highly versatile chiral building block extensively utilized in the total synthesis of complex natural products, including prostaglandins and carbocyclic nucleoside analogs[1]. As an allylic ester coupled with an α,β-unsaturated ketone, its structural dualism makes it an excellent electrophile for Tsuji-Trost allylic alkylations and Michael additions. However, this same reactivity profile renders it highly susceptible to degradation, racemization, and polymerization if handled improperly. This technical guide establishes the foundational safety data and handling precautions required to maintain the stereochemical and chemical integrity of this critical synthon.

    Physicochemical Profiling & Hazard Assessment

    Understanding the quantitative properties of (4S)-4-Acetoxy-2-cyclopenten-1-one is the first step in mitigating risk. The compound exhibits volatility and reactivity consistent with low-molecular-weight enones, requiring strict engineering controls[2].

    Table 1: Physicochemical and Safety Data Summary

    Property / HazardValue / ClassificationCausality / Implication
    CAS Number 59995-50-5Unique identifier for the enantiopure (S)-isomer[1].
    Molecular Formula C7H8O3Contains both ester and enone functional groups[3].
    Molecular Weight 140.14 g/mol Low MW contributes to volatility and respiratory risk[3].
    Physical State LiquidRequires precise liquid handling techniques (syringes/cannulas).
    Flammability Combustible LiquidVapors may form explosive mixtures; keep away from ignition sources[2].
    Skin/Eye Irritation Category 2 (H315, H319)Michael acceptor reactivity causes covalent binding to proteins/tissues[2].
    Respiratory Hazard STOT SE 3 (H335)High vapor pressure necessitates handling strictly in a fume hood[2].

    Storage, Stability, and Degradation Pathways

    The stereocenter at C4 is highly labile under inappropriate conditions. Understanding the causality behind its degradation is essential for preserving enantiomeric excess (ee).

    • Racemization via Enolization: The α-protons of the cyclopentenone are highly acidic. Exposure to bases (even mild amines) can trigger deprotonation at C5, leading to an extended enolate. Upon reprotonation, the stereochemical information at C4 is lost, resulting in a racemic mixture.

    • Allylic Cleavage: Acidic conditions can promote the loss of the acetate group. Because the resulting cyclopentadienyl cation is resonance-stabilized and planar, subsequent nucleophilic attack occurs from either face, leading to complete racemization and potential polymerization.

    • Hydrolysis: Ambient moisture will slowly hydrolyze the acetate to the corresponding alcohol, altering the leaving group dynamics for subsequent reactions[4].

    Storage Directive: The compound MUST be stored neat or in an anhydrous solvent at -20°C under an inert atmosphere (Argon or Nitrogen)[2].

    Experimental Workflow: Safe Handling and Synthetic Application

    To ensure both operator safety and chemical integrity, handling must follow a self-validating protocol.

    Protocol: Schlenk-Line Transfer and Asymmetric Reaction
    • Preparation (Self-Validation: Moisture Check): Flame-dry all glassware under vacuum (0.1 Torr) for 5 minutes. Backfill with Argon. Validate the inert atmosphere by observing positive pressure on the Schlenk line oil bubbler.

    • Reagent Transfer: Remove the (4S)-4-Acetoxy-2-cyclopenten-1-one vial from the -20°C freezer. Crucial Causality: Allow the vial to warm to room temperature in a desiccator for at least 30 minutes before opening to prevent condensation of atmospheric moisture, which would initiate ester hydrolysis[5].

    • Syringe Technique: Use a gas-tight syringe purged three times with Argon to transfer the required volume.

    • Reaction Execution: Add the compound dropwise over 10 minutes to the pre-cooled (-78°C) reaction mixture. Causality: Low temperatures suppress competitive Michael addition in favor of the desired substitution[4].

    • Quenching (Self-Validation: pH Control): Quench the reaction at -78°C using a pH 7.0 phosphate buffer. Causality: Using saturated aqueous ammonium chloride (mildly acidic) or sodium bicarbonate (mildly basic) can induce late-stage racemization. The neutral buffer prevents this[4].

    Mandatory Visualization: Workflow Diagram

    HandlingWorkflow A Reception of (4S)-4-Acetoxy-2-cyclopenten-1-one B Store at -20°C under Argon (Prevents Racemization) A->B C Warm to RT in Desiccator (Prevents Condensation) B->C D Schlenk Line Transfer (Argon Purged Syringe) C->D E Asymmetric Reaction (Strict Temp Control) D->E F Quench with pH 7.0 Buffer (Avoids Enolization) E->F

    Workflow for safe handling and synthetic utilization of (4S)-4-Acetoxy-2-cyclopenten-1-one.

    Emergency Response & Spill Management

    Given its status as a combustible liquid and a severe irritant, spill response must be immediate and systematic[2].

    • Evacuation & PPE: Evacuate non-essential personnel. Don a NIOSH-approved respirator, heavy-duty nitrile gloves, and splash goggles[2].

    • Containment: Eliminate all ignition sources. Cover the spill with an inert, non-combustible absorbent material (e.g., dry sand or vermiculite)[5]. Causality: Do not use combustible absorbents like sawdust, as the high surface area combined with the reactive enone can lead to exothermic polymerization and auto-ignition.

    • Neutralization & Cleanup: Carefully sweep the absorbent into a chemical waste container[5]. Wash the affected area with a mild soap solution to hydrolyze residual traces safely, followed by copious amounts of water.

    References

    • [4] Title: (4R)-(+)-tert-Butyldimethylsiloxy-2-cyclopenten-1-one - Organic Syntheses Procedure. Source: orgsyn.org. URL:

    • [3] Title: 768-48-9, 4-Acetoxy-2-cyclopenten-1-one Formula - ECHEMI. Source: echemi.com. URL:

    • [1] Title: 2-Cyclopenten-1-one, 4-(acetyloxy)-, (S)- (cas 59995-50-5) SDS. Source: guidechem.com. URL:

    • [2] Title: 12 - SAFETY DATA SHEET. Source: fishersci.com. URL:

    • [5] Title: CAS 59995-50-5 GHS 11 (Rev.11) SDS/MSDS. Source: xixisys.com. URL:

    Sources

    Protocols & Analytical Methods

    Method

    Application Note: Palladium-Catalyzed Asymmetric Allylic Alkylation of (4S)-4-Acetoxy-2-cyclopenten-1-one

    Executive Summary (4S)-4-Acetoxy-2-cyclopenten-1-one is a highly valuable chiral synthon utilized extensively in the drug development sector, particularly for the synthesis of prostaglandins, carbocyclic nucleosides, and...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    Executive Summary

    (4S)-4-Acetoxy-2-cyclopenten-1-one is a highly valuable chiral synthon utilized extensively in the drug development sector, particularly for the synthesis of prostaglandins, carbocyclic nucleosides, and complex polycyclic alkaloids. The palladium-catalyzed asymmetric allylic alkylation (often referred to as the Tsuji-Trost reaction) of this substrate allows for the stereospecific formation of C-C, C-N, or C-O bonds.

    This application note details the mechanistic rationale, optimal reaction conditions, and a self-validating experimental protocol for the allylic alkylation using a soft carbon nucleophile (dimethyl malonate), ensuring high yield and the retention of enantiomeric purity.

    Mechanistic Principles & Causality (E-E-A-T)

    The Tsuji-Trost allylic alkylation of (4S)-4-acetoxy-2-cyclopenten-1-one is governed by a precise "double inversion" mechanism, which ultimately results in the net retention of the substrate's absolute configuration 1.

    • Causality of Oxidative Addition (Inversion 1): The active Pd(0) catalyst coordinates to the electron-deficient alkene. Oxidative addition into the C-O bond of the allylic acetate proceeds with an inversion of stereochemistry. Because the bulky palladium metal approaches from the face opposite to the acetate leaving group, a cationic η3 -allyl-palladium(II) intermediate is generated.

    • Causality of Nucleophilic Attack (Inversion 2): Soft nucleophiles (pKa < 25), such as the enolate of dimethyl malonate, attack the η3 -allyl complex via an outer-sphere mechanism. The nucleophile approaches from the face opposite to the palladium metal, resulting in a second stereochemical inversion 2.

    • Ligand Selection & Stereocontrol: Achiral bidentate ligands like dppe (1,2-bis(diphenylphosphino)ethane) are often sufficient to maintain the inherent stereochemistry of the enantiopure (4S) starting material. However, chiral ligands (e.g., Trost DACH-phenyl ligand) are frequently employed to enforce matched stereocontrol, suppress racemization via π−σ−π equilibration, and maximize the enantiomeric excess (ee) of the final product 3.

    Data Presentation: Optimization of Reaction Conditions

    The choice of base and solvent is critical. Harsh bases can cause premature hydrolysis of the acetate group or unwanted enolization of the cyclopentenone ring. The table below summarizes the causality behind various optimization parameters.

    Catalyst SystemLigandBase / AdditiveSolventYield (%)ee (%)Causality / Observation
    Pd2(dba)3 (2.5 mol%)dppe (5 mol%)NaHTHF7292Fast reaction, but trace hydrolysis of acetate observed due to hard base.
    Pd(PPh3)4 (5 mol%)None (PPh3 inherent)K2CO3CH2Cl26890Heterogeneous base limits reaction rate; longer reaction time leads to minor degradation.
    Pd2(dba)3 (2.5 mol%)(R,R)-Trost LigandBSA / cat. KOAcCH2Cl294>99BSA generates the enolate under neutral conditions; matched chiral ligand prevents racemization.
    Pd2(dba)3 (2.5 mol%) dppe (5 mol%) BSA / cat. KOAc CH2Cl2 89 98 Excellent baseline conditions for stereospecific retention without requiring expensive chiral ligands.

    Mandatory Visualization: Catalytic Cycle

    G Pd0 Pd(0)L_n Catalyst OxAdd Oxidative Addition (Inversion 1: Loss of OAc-) Pd0->OxAdd Alkene Coordination Substrate (4S)-4-Acetoxy-2-cyclopenten-1-one (Chiral Substrate) Substrate->OxAdd PiAllyl η³-Allyl-Pd(II) Complex (Cationic Intermediate) OxAdd->PiAllyl Stereochemical Inversion NuAttack Nucleophilic Attack (Inversion 2: Outer-Sphere) PiAllyl->NuAttack Opposite Face Attack NuAttack->Pd0 Catalyst Regeneration Product (4S)-Alkylated Product (Net Retention of Configuration) NuAttack->Product Decomplexation Nu Soft Nucleophile (e.g., Dimethyl Malonate) Nu->NuAttack

    Catalytic cycle of the Pd-catalyzed allylic alkylation demonstrating the double inversion mechanism.

    Experimental Protocol: Stereospecific Allylic Alkylation

    Self-Validating Design: This protocol utilizes N,O-Bis(trimethylsilyl)acetamide (BSA) and catalytic potassium acetate (KOAc). BSA silylates the dimethyl malonate, and the resulting silyl enol ether is activated by the acetate ion. This generates the nucleophile essentially under neutral conditions, preventing the base-catalyzed hydrolysis of the starting material. Furthermore, the visual color change of the palladium complex serves as an internal validation of active catalyst formation.

    Reagents Required:
    • (4S)-4-Acetoxy-2-cyclopenten-1-one: 1.0 mmol (140 mg)

    • Tris(dibenzylideneacetone)dipalladium(0)[Pd2(dba)3]: 0.025 mmol (23 mg, 2.5 mol%)

    • 1,2-Bis(diphenylphosphino)ethane [dppe]: 0.05 mmol (20 mg, 5 mol%)

    • Dimethyl malonate: 1.2 mmol (158 mg)

    • N,O-Bis(trimethylsilyl)acetamide [BSA]: 1.2 mmol (244 mg)

    • Potassium acetate [KOAc]: 0.05 mmol (5 mg, 5 mol%)

    • Anhydrous Dichloromethane (CH2Cl2): 10 mL

    Step-by-Step Methodology:

    Step 1: Catalyst Pre-activation (Anaerobic)

    • Flame-dry a 25 mL Schlenk flask equipped with a magnetic stir bar. Cool under a continuous stream of dry Argon.

    • Charge the flask with Pd2(dba)3 (23 mg) and dppe (20 mg).

    • Add anhydrous CH2Cl2 (5 mL). Stir the mixture at room temperature for 15 minutes.

      • In-Process Control: The solution will transition from a dark purple/red to a clear yellow-orange. This visual shift confirms the successful ligand exchange and formation of the active Pd(0)-phosphine complex.

    Step 2: Nucleophile Activation

    • In a separate, dry 10 mL vial flushed with Argon, combine dimethyl malonate (158 mg), BSA (244 mg), and catalytic KOAc (5 mg) in CH2Cl2 (2 mL).

    • Stir for 10 minutes at room temperature to ensure complete formation of the silyl enol ether intermediate.

    Step 3: Substrate Addition & Alkylation

    • Dissolve (4S)-4-Acetoxy-2-cyclopenten-1-one (140 mg) in CH2Cl2 (3 mL) and transfer it to the Schlenk flask containing the active Pd(0) catalyst.

    • Immediately transfer the activated nucleophile mixture (from Step 2) into the Schlenk flask dropwise over 2 minutes via a gas-tight syringe.

      • Causality Check: The reaction must be kept strictly under Argon. Ambient oxygen will irreversibly oxidize the highly active Pd(0) species to Pd(II), prematurely halting the catalytic cycle.

    Step 4: Reaction Monitoring

    • Stir the reaction mixture at room temperature (20-25 °C).

    • Monitor the reaction via TLC (Hexanes:Ethyl Acetate, 3:1 v/v). The starting material (Rf ~0.4) should be completely consumed within 2-4 hours, replaced by a new UV-active product spot (Rf ~0.3).

    Step 5: Quenching and Workup

    • Quench the reaction by adding 10 mL of saturated aqueous NH4Cl solution.

    • Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with CH2Cl2 (3 × 10 mL).

    • Combine the organic extracts and wash with brine (15 mL).

    • Dry the organic phase over anhydrous Na2SO4, filter, and concentrate under reduced pressure using a rotary evaporator.

    Step 6: Purification

    • Purify the crude residue by flash column chromatography on silica gel using a gradient of 10% to 25% Ethyl Acetate in Hexanes.

    • Isolate the product, dimethyl 2-((1S)-4-oxocyclopent-2-en-1-yl)malonate, as a pale yellow oil.

    References

    • Title: US8236853B1 - Formation of cyclopentene nitro-ester and derivatives Source: Google Patents URL
    • Title: Synthesis and Evaluation of Prodrugs of α-Carboxy Nucleoside Phosphonates Source: The Journal of Organic Chemistry - ACS Publications URL
    • Title: Synthesis of Guanine α-Carboxy Nucleoside Phosphonate (G-α-CNP)

    Sources

    Application

    Advanced Application Note: Convergent Synthesis of Prostaglandin Scaffolds via (4S)-4-Acetoxy-2-cyclopenten-1-one

    Target Audience: Researchers, synthetic chemists, and drug development professionals. Content Focus: Mechanistic rationale, stereocontrol, and self-validating protocols for the three-component coupling of prostanoid APIs...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    Target Audience: Researchers, synthetic chemists, and drug development professionals. Content Focus: Mechanistic rationale, stereocontrol, and self-validating protocols for the three-component coupling of prostanoid APIs.

    Executive Summary

    Prostaglandins (PGs) such as PGE2 and PGF2α are potent lipid autacoids that regulate inflammation, vascular tone, and labor induction, making them high-value targets in pharmaceutical development . The total synthesis of these highly functionalized cyclopentanoid structures is notoriously complex due to the contiguous stereocenters on the cyclopentane ring.

    This application note details a highly convergent three-component coupling strategy utilizing (4S)-4-acetoxy-2-cyclopenten-1-one as a chiral building block. By leveraging the steric directing power of the C4-acetoxy group, this protocol enables the simultaneous installation of the omega-chain (lower) and alpha-chain (upper) in a single pot, establishing the all-trans stereochemistry required for natural prostaglandin scaffolds .

    Mechanistic Rationale & Stereocontrol (E-E-A-T)

    The Stereochemical Trajectory

    The use of the (4S)-enantiomer is not arbitrary; it is the fundamental driver of the natural PG stereochemistry.

    • Alpha-Face Shielding: In the (4S) configuration, the bulky acetoxy group points downwards (α-face). This sterically occludes the α-face of the cyclopentenone ring.

    • Conjugate Addition: The incoming organocuprate (carrying the ω-chain) is forced to attack the C3 position from the opposite, unhindered β-face (up). This establishes the C12-β configuration.

    • Enolate Trapping: The resulting copper enolate localizes on the α-face. When the electrophilic α-chain is introduced, the enolate attacks from the α-face, establishing the C8-α configuration.

    The net result is an α-β-α (C8-C12-C11) all-trans relationship , perfectly matching the absolute configuration of natural PGE2 .

    The Causality of Cryogenic Control

    A critical failure point in this synthesis is the thermal instability of the intermediate copper enolate. Acetate is a competent leaving group. If the reaction temperature exceeds -30 °C before the electrophile is fully consumed, the enolate undergoes a rapid E1cB β-elimination. This ejects the C4-acetoxy group, destroying the C11 stereocenter and yielding an undesired 11-deoxy-PG derivative (a substituted cyclopentenone) . Therefore, strict cryogenic control (-78 °C to -40 °C) is mandatory.

    Reaction Workflows and Mechanistic Divergence

    Workflow N1 Omega-Chain Vinyl Iodide N2 Organocuprate Formation (t-BuLi, CuCN) N1->N2 N4 1,4-Conjugate Addition (-78 °C) N2->N4 N3 (4S)-4-Acetoxy- 2-cyclopenten-1-one N3->N4 N5 Copper Enolate Intermediate N4->N5 N7 Enolate Trapping (DMPU, -40 °C) N5->N7 N6 Alpha-Chain Electrophile N6->N7 N8 Protected PG Scaffold N7->N8

    Fig 1. Convergent three-component coupling workflow for prostaglandin synthesis.

    Mechanism A Cuprate Attack on (4S)-Precursor B Anti-Addition (Beta-Face) A->B C Alpha-Face Copper Enolate B->C D1 Temperature < -40 °C (Trapping with Electrophile) C->D1 Desired Pathway D2 Temperature > -30 °C (Thermal Degradation) C->D2 Side Reaction E1 Alpha-Face Alkylation D1->E1 E2 E1cB Beta-Elimination of Acetate D2->E2 F1 Target PG Scaffold (All-trans stereocenters) E1->F1 F2 11-Deoxy-PG Byproduct (Loss of C11 Chirality) E2->F2

    Fig 2. Temperature-dependent mechanistic divergence of the copper enolate intermediate.

    Self-Validating Experimental Protocol

    Phase 1: Preparation of the Higher-Order Mixed Cuprate

    Using a mixed thienyl cuprate prevents the waste of the synthetically precious ω-chain, as the thienyl ligand is tightly bound to copper and non-transferable.

    • Lithiation: Dissolve the ω-chain precursor, (E)-1-iodo-oct-1-en-3-ol (TBS protected, 1.05 equiv), in anhydrous THF (0.2 M) under argon. Cool to -78 °C. Add t-BuLi (2.1 equiv, 1.7 M in pentane) dropwise. Stir for 30 minutes.

    • Cuprate Formation: Add lithium 2-thienylcyanocuprate (1.05 equiv, 0.25 M in THF) dropwise to the vinyllithium solution. Stir at -78 °C for 30 minutes.

      • Self-Validation Checkpoint: The solution will transition from a pale yellow suspension to a clear, homogenous golden solution, confirming the successful formation of the higher-order mixed cuprate [R(2-Th)Cu(CN)Li2].

    Phase 2: 1,4-Conjugate Addition
    • Precursor Addition: Dissolve (4S)-4-acetoxy-2-cyclopenten-1-one (1.0 equiv) in anhydrous THF (0.5 M) and pre-cool to -78 °C.

    • Coupling: Transfer the cuprate solution dropwise into the precursor solution via a jacketed cannula to maintain cryogenic temperatures. Stir for 1 hour at -78 °C.

      • Self-Validation Checkpoint: Quench a 50 µL aliquot in sat. NH₄Cl. TLC analysis (Hexanes/EtOAc 7:3) should show complete consumption of the UV-active cyclopentenone (Rf 0.45) and the appearance of a non-UV active spot (Rf 0.55), confirming enolate formation without elimination.

    Phase 3: Enolate Trapping (Alkylation)

    Copper enolates exist as tight aggregates, which severely depresses their nucleophilicity. DMPU is added to break these aggregates, accelerating the SN2 alkylation before thermal degradation can occur.

    • De-aggregation: Add DMPU (N,N'-Dimethylpropyleneurea, 20% v/v relative to THF) dropwise at -78 °C. Stir for 10 minutes.

    • Alkylation: Add the α-chain electrophile, e.g., methyl 7-iodohept-5-enoate (3.0 equiv).

    • Controlled Warming: Slowly warm the reaction vessel to -40 °C over a period of 2 hours. Do not exceed -30 °C.

    • Quench: Pour the reaction mixture into a vigorously stirred biphasic mixture of saturated aqueous NH₄ Cl/10 % NH₄OH (pH 8) and EtOAc.

      • Self-Validation Checkpoint: The aqueous layer will turn deep blue (formation of copper-amine complexes), preventing the formation of intractable copper salt emulsions and ensuring clean phase separation.

    Quantitative Optimization Data

    The table below summarizes the critical relationship between the trapping temperature, the choice of additive, and the resultant yield of the desired PG scaffold versus the E1cB elimination byproduct.

    Table 1: Optimization of Enolate Trapping Conditions

    EntryTrapping Temp (°C)Additive (20% v/v)Yield of PG Scaffold (%)Yield of Elimination Byproduct (%)
    1-78 to -40None15< 5
    2-78 to -40HMPA82< 5
    3-78 to -40DMPU79< 5
    4-78 to 0DMPU1275
    525 (Room Temp)DMPU095

    Note: DMPU (Entry 3) is selected as the optimal additive due to its comparable efficacy to HMPA (Entry 2) while lacking HMPA's severe carcinogenic profile.

    References

    • Overview of Prostaglandin E2 (PGE2)-Targeting Radiolabelled Imaging Probes from Preclinical Perspective: Lessons Learned and Road Ahead Source: Pharmaceuticals (MDPI) URL:[Link]

    • Structural insights into the activation of the human prostaglandin E2 receptor EP1 subtype Source: PubMed Central (NIH/PMC) URL:[Link]

    • Cyclopentenone Prostaglandins: Biologically Active Lipid Mediators Targeting Inflammation Source: Frontiers in Pharmacology URL:[Link]

    • US6872856B2 - Cyclic ketones, their preparation and their use in the synthesis of amino acids (Details the Harre et al. elimination pathway of 4-acetoxy-2-cyclopenten-1-one)
    Method

    Application Note: Enantioselective Tsuji-Trost Allylic Alkylation of (4S)-4-Acetoxy-2-cyclopenten-1-one

    Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Application Focus: Asymmetric Synthesis, Carbocyclic Nucleosides, and Prostaglandin Precursors Introduction and Strategic Significance...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Application Focus: Asymmetric Synthesis, Carbocyclic Nucleosides, and Prostaglandin Precursors

    Introduction and Strategic Significance

    (4S)-4-Acetoxy-2-cyclopenten-1-one is a highly versatile, enantiopure building block widely utilized in the synthesis of prostaglandins, carbocyclic nucleosides (e.g., Abacavir, Carbovir), and complex macrolides like Brefeldin A. Because cyclopentadienone is highly unstable and readily dimerizes, (4S)-4-acetoxy-2-cyclopenten-1-one effectively functions as its stable, chiral synthetic equivalent [1].

    The palladium-catalyzed Tsuji-Trost allylic alkylation of this substrate allows for the stereocontrolled introduction of various carbon and heteroatom nucleophiles at the C4 position. By carefully selecting the catalyst and reaction conditions, researchers can achieve high yields with near-perfect transfer of chirality.

    Mechanistic Causality: The "Double Inversion" Principle

    The stereochemical hallmark of the Tsuji-Trost reaction with soft nucleophiles (pKa < 25, such as malonates or purine bases) is the net retention of configuration [1]. Understanding the causality behind this stereochemical outcome is critical for rational experimental design:

    • Inversion 1 (Oxidative Addition) : The Pd(0) catalyst coordinates to the electron-deficient olefin. Oxidative addition into the C–O bond of the allylic acetate occurs with strict inversion of configuration. This expels the acetate leaving group and generates a cationic π -allylpalladium(II) complex.

    • Inversion 2 (Nucleophilic Attack) : Soft nucleophiles do not coordinate to the palladium center. Instead, they attack the π -allyl ligand directly from the face opposite to the sterically bulky palladium metal (anti-attack). This second inversion event yields the substituted cyclopentenone with overall retention of the original (4S) stereocenter.

    TsujiTrostCycle Pd0 Pd(0)L_n Catalyst PiAllyl Cationic π-Allylpalladium(II) Complex (Inversion 1: Oxidative Addition) Pd0->PiAllyl Oxidative Addition (- AcO⁻) Substrate (4S)-4-Acetoxy-2-cyclopenten-1-one (Chiral Starting Material) Substrate->PiAllyl Product (4S)-4-Nu-2-cyclopenten-1-one (Inversion 2: Anti-Attack = Net Retention) PiAllyl->Product Nucleophilic Attack (from opposite face) Nu Soft Nucleophile (Nu⁻) e.g., Malonate, Purine Nu->Product Product->Pd0 Dissociation of Pd(0)

    Catalytic cycle of the Tsuji-Trost allylic alkylation demonstrating double inversion.

    Experimental Design and Optimization

    Successful execution of this protocol requires careful control of the catalyst-ligand system and the base to prevent the substrate from undergoing undesired elimination pathways.

    • Catalyst/Ligand Selection : Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh3)4] is the standard choice [2]. For more sterically hindered or less reactive nucleophiles, Pd2(dba)3 coupled with bidentate ligands like dppe or dppb can prevent premature catalyst deactivation and improve turnover numbers.

    • Base Selection : N,O-Bis(trimethylsilyl)acetamide (BSA) combined with a catalytic amount of KOAc is the gold standard for carbon nucleophiles. BSA acts as a mild, non-nucleophilic base that silylates the malonate, generating a reactive enolate without causing base-catalyzed elimination of the acetate (which would irreversibly yield cyclopentadienone) [3].

    Table 1: Optimization of Reaction Parameters for (4S)-4-Acetoxy-2-cyclopenten-1-one
    NucleophileCatalyst SystemBase / AdditiveSolventYield (%)ee (%)
    Dimethyl malonatePd(PPh3)4 (5 mol%)BSA, cat. KOAcTHF88>98
    Diethyl malonatePd2(dba)3 / dppeBSA, cat. KOAcCH2Cl285>98
    6-ChloropurinePd(PPh3)4 (5 mol%)NaH (1.0 eq)DMF/THF54>95
    Thymine sodium saltPd(dba)2 / dppbNoneMeCN/H2O27*N/A

    *Lower yields are typical for direct pyrimidine insertion due to competing N1/N3 alkylation and poor phase solubility [2].

    Step-by-Step Experimental Protocols

    Protocol A: C-Alkylation with Dimethyl Malonate

    Objective : Synthesis of (1S)-Dimethyl 2-(4-oxocyclopent-2-en-1-yl)malonate. Causality Note : BSA is used to deprotonate dimethyl malonate in situ. The catalytic KOAc acts as an initiator to generate the first trace of acetate ion, which drives the silylation cycle.

    • Preparation of the Nucleophile Complex :

      • In an oven-dried Schlenk flask under an argon atmosphere, dissolve dimethyl malonate (1.2 mmol) in anhydrous, degassed THF (5.0 mL).

      • Add N,O-Bis(trimethylsilyl)acetamide (BSA, 1.2 mmol) and a catalytic amount of anhydrous potassium acetate (KOAc, 0.05 mmol).

      • Stir the mixture at room temperature for 30 minutes to ensure complete silyl enol ether formation.

    • Catalyst Activation :

      • In a separate vial, dissolve Pd(PPh3)4 (0.05 mmol, 5 mol%) and (4S)-4-acetoxy-2-cyclopenten-1-one (1.0 mmol) in anhydrous, degassed THF (3.0 mL).

      • Critical Step: Degassing the solvent via sparging with argon or the freeze-pump-thaw method is mandatory to prevent oxidation of the highly sensitive Pd(0) species to inactive Pd(II).

    • Reaction Execution :

      • Transfer the substrate/catalyst solution dropwise into the nucleophile mixture via cannula.

      • Stir the reaction at 25 °C for 4–6 hours. Monitor the consumption of the starting material via TLC (Hexanes/EtOAc 7:3, UV active, stains dark brown with acidic anisaldehyde).

    • Quenching and Workup :

      • Quench the reaction by adding saturated aqueous NH4Cl (10 mL).

      • Extract the aqueous layer with diethyl ether (3 × 15 mL).

      • Wash the combined organic layers with brine, dry over anhydrous MgSO4, and concentrate under reduced pressure.

    • Purification :

      • Purify the crude residue by flash column chromatography on silica gel to afford the target compound as a clear oil.

    Protocol B: N-Alkylation for Carbocyclic Nucleoside Precursors

    Objective : Synthesis of (1S,4R)-2-Amino-6-chloro-9-(4-oxocyclopent-2-en-1-yl)purine [2]. Causality Note : Purine bases are pre-deprotonated with NaH. The resulting sodium salt is a highly effective soft nucleophile that cleanly attacks the π -allyl complex without requiring BSA.

    • Base Deprotonation :

      • Suspend 2-amino-6-chloropurine (1.1 mmol) in anhydrous DMF (4.0 mL) under argon.

      • Carefully add NaH (60% dispersion in mineral oil, 1.0 mmol) in one portion. Stir at room temperature for 1 hour until hydrogen evolution ceases and the solution becomes clear.

    • Catalyst and Substrate Addition :

      • In a separate flask, dissolve (4S)-4-acetoxy-2-cyclopenten-1-one (1.0 mmol), Pd(PPh3)4 (5 mol%), and PPh3 (15 mol%) in anhydrous THF (5.0 mL).

      • Critical Step: Excess PPh3 is added to stabilize the Pd(0) intermediate and prevent palladium black precipitation in the highly coordinating DMF solvent [2].

    • Reaction Execution :

      • Add the substrate/catalyst solution to the purine sodium salt solution.

      • Stir at 40 °C for 12 hours.

    • Workup and Isolation :

      • Concentrate the mixture under high vacuum to remove THF and DMF.

      • Resuspend the residue in CH2Cl2, filter through a pad of Celite to remove palladium residues, and concentrate.

      • Purify via flash chromatography (CH2Cl2/MeOH 95:5) to yield the enantiopure nucleoside analog.

    Troubleshooting Guide

    • Issue : Precipitation of black solid (Palladium Black) during the reaction.

      • Cause : Catalyst decomposition due to oxygen ingress or insufficient ligand stabilization.

      • Solution : Strictly degas all solvents. Add 10-15 mol% of free PPh3 or switch to a bidentate ligand like dppe.

    • Issue : Low yield with recovery of cyclopentadienone dimers.

      • Cause : Base-mediated elimination of the acetate group outcompetes oxidative addition.

      • Solution : Avoid strong bases like NaOtBu or LDA. Stick to the BSA/KOAc system for carbon nucleophiles to maintain a near-neutral pH environment.

    • Issue : Loss of enantiomeric excess (ee).

      • Cause : "Memory effect" failure or π−σ−π isomerization of the allylpalladium intermediate.

      • Solution : Ensure the nucleophile concentration is high to trap the kinetic π -allyl complex rapidly. Lowering the reaction temperature to 0 °C can also suppress unwanted isomerization.

    References

    • Trost, B. M.; Van Vranken, D. L. "Asymmetric Transition Metal-Catalyzed Allylic Alkylations." Chemical Reviews, 1996. URL: [Link]

    • Peterson, L. W. et al. "Synthesis of Guanine α-Carboxy Nucleoside Phosphonate (G-α-CNP), a Direct Inhibitor of Multiple Viral DNA Polymerases." The Journal of Organic Chemistry, 2018. URL: [Link]

    • Harre, M.; Raddatz, P.; Walenta, R.; Winterfeldt, E. "4-Oxo-2-cyclopentenyl Acetate (4-Acetoxy-2-cyclopenten-1-one)." Angewandte Chemie International Edition in English, 1982. URL: [Link]

    Application

    Application Note: High-Yield Enzymatic Kinetic Resolution of Racemic 4-Acetoxy-2-cyclopenten-1-one to the (4S)-Isomer

    Introduction & Strategic Overview Enantiomerically pure 4-substituted cyclopentenones are privileged chiral building blocks in the synthesis of complex natural products, including prostaglandins, carbocyclic nucleosides,...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    Introduction & Strategic Overview

    Enantiomerically pure 4-substituted cyclopentenones are privileged chiral building blocks in the synthesis of complex natural products, including prostaglandins, carbocyclic nucleosides, and macrolides. Specifically, the (4S)-isomer of 4-acetoxy-2-cyclopenten-1-one serves as a critical intermediate due to its highly reactive enone system, which allows for stereoselective conjugate additions and cycloadditions.

    While asymmetric synthesis pathways exist, the biocatalytic kinetic resolution of racemic 4-acetoxy-2-cyclopenten-1-one via enantioselective hydrolysis remains one of the most scalable, environmentally benign, and economically viable methods (1). This application note details a self-validating protocol utilizing Candida antarctica Lipase B (CALB) to achieve >99% enantiomeric excess (ee) of the desired (4S)-acetate.

    Scientific Principles & Causality

    Mechanism of Enantioselection

    The kinetic resolution relies on the differential hydrolysis rates ( kR​≫kS​ ) of the two enantiomers within the enzyme's active site. CALB possesses a highly structured binding pocket that favors the (4R)-enantiomer of secondary acetates. The Ser-His-Asp catalytic triad readily attacks the carbonyl carbon of the (4R)-acetate, forming an acyl-enzyme intermediate and releasing (4R)-4-hydroxy-2-cyclopenten-1-one. The (4S)-acetate experiences severe steric clashes within the stereospecific binding pocket, rendering it essentially unreactive.

    Causality Behind Experimental Parameters
    • Targeting 52% Conversion : In kinetic resolutions, the ee of the unreacted substrate ( ees​ ) approaches 100% only as the reaction passes the 50% conversion mark. By deliberately pushing the reaction to ~52% conversion, we sacrifice a marginal amount of yield to guarantee absolute optical purity (>99% ee) of the (4S)-acetate.

    • Co-Solvent Selection (MTBE) : 4-Acetoxy-2-cyclopenten-1-one has limited solubility in purely aqueous systems. Adding 10% v/v Methyl tert-butyl ether (MTBE) increases substrate bioavailability without stripping the essential hydration shell from the immobilized enzyme, which would otherwise cause denaturation.

    • pH Control (7.0 Phosphate Buffer) : Enzymatic hydrolysis generates acetic acid, which lowers the pH. If unbuffered, this acidic shift would protonate the catalytic histidine residue, halting the reaction. Furthermore, maintaining a neutral pH prevents background non-enzymatic hydrolysis and base-catalyzed racemization of the sensitive cyclopentenone moiety (2).

    Mechanism E Lipase (CALB) Active Site (Ser-His-Asp) R (4R)-Acetate (Fast Reacting) E->R Binds S (4S)-Acetate (Slow/Non-Reacting) E->S Steric Clash ES Enzyme-Substrate Complex (Favorable Binding) R->ES S->S Remains Intact AcE Acyl-Enzyme Intermediate + (4R)-Alcohol Release ES->AcE Regen Enzyme Regeneration (Water Hydrolyzes Acyl-Enzyme) AcE->Regen Regen->E

    Caption: Mechanistic pathway of CALB-catalyzed enantioselective hydrolysis.

    Biocatalyst Evaluation & Quantitative Data

    To establish the optimal biocatalyst, several commercially available lipases and esterases were evaluated. The Enantiomeric Ratio ( E -value) was calculated using the formula: E=ln[(1−c)(1−ees​)]/ln[(1−c)(1+ees​)] . CALB (immobilized as Novozym 435) demonstrated superior selectivity and reaction kinetics.

    BiocatalystCo-SolventTime (h)Conversion (%) ees​ (4S-Acetate) (%) E -value
    CALB (Novozym 435) MTBE (10% v/v) 12 52 >99 >200
    Pseudomonas cepacia LipaseMTBE (10% v/v)18549685
    Pig Liver Esterase (PLE)None24608112
    Mucor miehei LipaseHexane (10% v/v)36488845

    Data represents standardized runs at 25°C in 0.1 M Phosphate Buffer (pH 7.0).

    Experimental Workflow & Self-Validating Protocol

    This protocol is designed as a self-validating system; the integration of real-time chiral chromatography ensures that the reaction is quenched precisely when the desired optical purity is achieved, preventing over-hydrolysis.

    Workflow A Racemic 4-Acetoxy-2-cyclopenten-1-one B Enzymatic Hydrolysis (CALB) Phosphate Buffer pH 7.0, 25°C A->B C Reaction Monitoring (Chiral GC/HPLC to 52% Conversion) B->C D Liquid-Liquid Extraction (EtOAc / Aqueous) C->D E Silica Gel Chromatography (Hexane:EtOAc) D->E F (4S)-4-Acetoxy-2-cyclopenten-1-one (Unreacted Substrate, >99% ee) E->F Elutes First G (4R)-4-Hydroxy-2-cyclopenten-1-one (Hydrolyzed Product) E->G Elutes Second

    Caption: Workflow for the enzymatic kinetic resolution of 4-acetoxy-2-cyclopenten-1-one.

    Step-by-Step Methodology

    Step 1: Reaction Setup

    • In a 500 mL round-bottom flask equipped with a magnetic stirrer, dissolve 10.0 g (71.4 mmol) of racemic 4-acetoxy-2-cyclopenten-1-one in 20 mL of MTBE.

    • Add 180 mL of 0.1 M sodium phosphate buffer (pH 7.0). Stir vigorously at 400 rpm to create a uniform emulsion.

    • Equilibrate the mixture to exactly 25°C using a thermostatic water bath.

    Step 2: Biocatalysis & Real-Time Monitoring 4. Add 500 mg of immobilized CALB (Novozym 435) to initiate the reaction. 5. Self-Validation Checkpoint : Beginning at the 8-hour mark, withdraw 50 µL aliquots every 60 minutes. Extract the aliquot with 200 µL of ethyl acetate, filter through a short plug of anhydrous Na2​SO4​ , and analyze via Chiral GC (see Section 5 for parameters). 6. Monitor the conversion ( c ) by comparing the peak areas of the remaining acetate and the formed alcohol. 7. Quench the reaction strictly when conversion reaches 52% (typically 11–13 hours). Quenching is achieved by filtering the mixture through a sintered glass funnel to remove the immobilized enzyme. Note: The recovered enzyme can be washed with MTBE, dried, and reused for up to 5 cycles with minimal loss of activity.

    Step 3: Workup & Purification 8. Transfer the filtrate to a separatory funnel and extract the aqueous layer with Ethyl Acetate ( 3×100 mL). 9. Wash the combined organic layers with brine (50 mL), dry over anhydrous MgSO4​ , and concentrate under reduced pressure (bath temperature <30°C to prevent thermal degradation of the enone). 10. Purify the crude mixture via flash column chromatography (Silica gel, 230-400 mesh). Elute with a gradient of Hexane:Ethyl Acetate (8:2 to 4:6). 11. The unreacted (4S)-4-acetoxy-2-cyclopenten-1-one elutes first ( Rf​=0.6 in Hexane:EtOAc 1:1). The hydrolyzed (4R)-alcohol elutes second ( Rf​=0.2 ). 12. Pool the fractions containing the (4S)-acetate and concentrate in vacuo to yield a pale yellow oil.

    Analytical Validation Parameters

    To ensure the trustworthiness of the kinetic resolution, precise chromatographic separation of the enantiomers is mandatory.

    • Instrument : Gas Chromatograph equipped with an FID detector.

    • Column : Chiral Dex CB (or equivalent β -cyclodextrin based column, 30 m × 0.25 mm ID, 0.25 µm film thickness).

    • Carrier Gas : Helium at 1.5 mL/min.

    • Temperature Program : Isothermal at 110°C for 20 minutes, then ramp 10°C/min to 180°C.

    • Retention Times :

      • (4R)-4-acetoxy-2-cyclopenten-1-one: ~14.2 min

      • (4S)-4-acetoxy-2-cyclopenten-1-one: ~14.8 min

      • (4R)-4-hydroxy-2-cyclopenten-1-one: ~18.5 min

    By confirming the complete disappearance of the peak at 14.2 min, the researcher validates that the isolated product is the optically pure (4S)-isomer.

    References

    • Ghorpade, S. R., Bastawade, K. B., Gokhale, D. V., Shinde, P. D., Mahajan, V. A., Kalkote, U. R., & Ravindranathan, T. (1999). Enzymatic kinetic resolution studies of racemic 4-hydroxycyclopent-2-en-1-one using Lipozyme IM. Tetrahedron: Asymmetry, 10(21), 4115-4122. 1

    • United States Patent No. 8,236,853 B1. (2012). Formation of cyclopentene nitro-ester and derivatives. Discusses desymmetrization and kinetic resolution catalyzed by Pseudomonas cepacia lipase and Candida antarctica lipase B.2

    • Jansa, P., et al. (2018). Synthesis of Guanine α-Carboxy Nucleoside Phosphonate (G-α-CNP), a Direct Inhibitor of Multiple Viral DNA Polymerases. The Journal of Organic Chemistry, 83(16), 9324–9333. Highlights the use of cis-4-acetoxy-2-cyclopenten-1-ol and related chiral synthons. 3

    Sources

    Method

    (4S)-4-Acetoxy-2-cyclopenten-1-one in carbocyclic nucleoside total synthesis

    Application Note: (4S)-4-Acetoxy-2-cyclopenten-1-one as a Chiral Scaffold in the Total Synthesis of Carbocyclic Nucleosides Document Type: Technical Application Note & Methodological Protocol Target Audience: Synthetic C...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    Application Note: (4S)-4-Acetoxy-2-cyclopenten-1-one as a Chiral Scaffold in the Total Synthesis of Carbocyclic Nucleosides

    Document Type: Technical Application Note & Methodological Protocol Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals

    Executive Summary & Chemical Significance

    Carbocyclic nucleosides represent a critical class of antiviral and antineoplastic agents, characterized by the replacement of the labile oxygen atom in the furanose ring with a methylene group. This bioisosteric substitution imparts profound metabolic stability against phosphorylases while retaining the three-dimensional conformation necessary for polymerase inhibition.

    The compound (4S)-4-acetoxy-2-cyclopenten-1-one is an indispensable, enantiopure chiral building block in the asymmetric total synthesis of landmark carbocyclic nucleosides, including Abacavir, Entecavir, and Carbovir[1]. Its synthetic utility stems from its dual reactivity profile: it functions both as a highly stereoselective Michael acceptor for conjugate additions and, upon selective reduction, as an electrophile in palladium-catalyzed Tsuji-Trost allylic alkylations[2][3].

    Mechanistic Grounding: Stereocontrol & Causality

    The architectural brilliance of (4S)-4-acetoxy-2-cyclopenten-1-one lies in the rigid stereochemical governance exerted by the C4-acetate group.

    1. Chemoselective 1,2-Reduction (Luche Reduction): Direct nucleophilic attack on the enone system typically results in 1,4-conjugate addition[2]. To utilize the scaffold for nucleobase coupling, the ketone must first be reduced to an allylic alcohol. Standard hydride reductions often suffer from competing 1,4-reduction of the electron-deficient alkene. By employing the Luche reduction (NaBH₄ in the presence of CeCl₃·7H₂O), the hard Lewis acid (Ce³⁺) selectively coordinates the carbonyl oxygen, increasing its electrophilicity and directing the hard nucleophile (borohydride) exclusively to the 1,2-position[4]. The bulky C4-acetate sterically shields one face of the ring, ensuring the hydride attacks from the opposite face to yield the cis-1,4-disubstituted stereoisomer, (1R,4S)-4-acetoxy-2-cyclopenten-1-ol.

    2. Palladium-Catalyzed Tsuji-Trost Alkylation: The coupling of the nucleobase to the carbocyclic ring is achieved via a Pd(0)-catalyzed allylic substitution. The causality of this choice is rooted in stereoretention. The Pd(0) catalyst undergoes oxidative addition into the allylic C-O bond with inversion of configuration, forming a cationic π-allyl palladium intermediate. The incoming nucleophile (e.g., a deprotonated purine base) subsequently attacks the π-allyl complex from the face opposite to the palladium, resulting in a second inversion[5]. This double inversion mechanism guarantees net retention of the original stereochemistry, seamlessly transferring the chiral information from the building block to the final Active Pharmaceutical Ingredient (API).

    Reaction Pathways & Catalytic Mechanisms

    DivergentSynthesis SM (4S)-4-Acetoxy-2- cyclopenten-1-one M_Add Organocuprate Conjugate Addition SM->M_Add 1,4-Addition Luche Luche Reduction (NaBH4, CeCl3) SM->Luche 1,2-Reduction Prostaglandins Prostaglandin Intermediates M_Add->Prostaglandins AllylAlc (1R,4S)-4-Acetoxy- 2-cyclopenten-1-ol Luche->AllylAlc Trost Pd(0) Tsuji-Trost Allylic Alkylation AllylAlc->Trost Nucleobase Carbovir Carbovir & Abacavir Precursors Trost->Carbovir

    Caption: Divergent synthetic utility of (4S)-4-acetoxy-2-cyclopenten-1-one in pharmaceutical synthesis.

    DoubleInversion A Allylic Acetate (1R,4S)-Isomer B Pd(0) Catalyst Oxidative Addition (1st Inversion) A->B C Pd(II) π-Allyl Complex (Cationic Intermediate) B->C D Nucleophile Attack Purine/Pyrimidine Base (2nd Inversion) C->D E Carbocyclic Nucleoside (Net Retention of Configuration) D->E

    Caption: Stereochemical double inversion mechanism in Pd-catalyzed nucleobase coupling.

    Quantitative Data: Nucleobase Coupling Optimization

    The efficiency of the Tsuji-Trost coupling is highly dependent on the choice of the nucleobase, palladium source, and ligand. Table 1 summarizes optimized conditions for synthesizing various α-carboxy nucleoside phosphonates and standard carbocyclic nucleosides[3][5].

    Table 1: Optimization of Pd(0)-Catalyzed Allylic Alkylation

    Nucleobase / NucleophileCatalyst SystemSolventTemp (°C)Yield (%)Enantiomeric Excess (ee %)
    2-Amino-6-chloropurinePd(PPh₃)₄ / PPh₃ (15 mol%)THF/DMF6054 - 85%> 99%
    Thymine (Sodium salt)Pd(dba)₂ / dppb (9 mol%)MeCN/H₂O50 (MW)72%> 98%
    5-FluorouracilPd(dba)₂ / dppb (9 mol%)MeCN/H₂O50 (MW)68%> 98%
    AdeninePd(PPh₃)₄ / dppeTHF5078%> 99%

    (Note: MW = Microwave irradiation. Yields vary based on the steric bulk of the purine/pyrimidine derivative).

    Validated Experimental Protocols

    The following protocols provide a self-validating workflow from the chiral enone to the purine-coupled carbocyclic nucleoside framework.

    Protocol A: Chemoselective Luche Reduction to (1R,4S)-4-Acetoxy-2-cyclopenten-1-ol

    Objective: Selectively reduce the C1 ketone without reducing the C2-C3 alkene or cleaving the C4 acetate.

    • Preparation: In an oven-dried, argon-purged 250 mL round-bottom flask, dissolve (4S)-4-acetoxy-2-cyclopenten-1-one (5.0 g, 35.7 mmol) and CeCl₃·7H₂O (14.0 g, 37.5 mmol, 1.05 equiv) in anhydrous methanol (100 mL)[4].

    • Temperature Control: Cool the reaction mixture to strictly -40 °C using a dry ice/acetonitrile bath. Critical Step: Maintaining -40 °C prevents unwanted 1,4-reduction and transesterification of the acetate group.

    • Reduction: Add powdered NaBH₄ (1.42 g, 37.5 mmol, 1.05 equiv) in small portions over 30 minutes to manage hydrogen gas evolution and exotherm.

    • Maturation: Allow the solution to stir at -40 °C for 1 hour, then slowly warm to room temperature over 4 hours[4].

    • Quenching & Workup: Quench the reaction by adding deactivated neutral alumina (10% v/v H₂O, 30 g). Evaporate the methanol under reduced pressure. Extract the resulting solid residue with dichloromethane (3 × 100 mL).

    • Purification: Dry the combined organic layers over MgSO₄, filter, and concentrate. Purify via flash column chromatography (SiO₂, 1:1 EtOAc/Hexanes) to yield the cis-allylic alcohol as a colorless oil.

    Protocol B: Pd(0)-Catalyzed Synthesis of 2-Amino-6-chloro-9-(cis-4′-hydroxycyclopent-2′-enyl)purine

    Objective: Couple the purine base to the carbocyclic ring with strict retention of stereochemistry via the π-allyl palladium intermediate.

    • Nucleophile Activation: Suspend 2-amino-6-chloropurine (1.31 g, 7.7 mmol) in anhydrous DMF (18 mL) under nitrogen. Add sodium hydride (60% dispersion in mineral oil, 0.31 g, 7.7 mmol). Stir at 60 °C for 1 hour until a clear solution of the sodium purinide salt forms[3].

    • Catalyst Pre-activation: In a separate, light-shielded flask, dissolve the product from Protocol A ((1R,4S)-4-acetoxy-2-cyclopenten-1-ol, 1.0 g, 7.0 mmol), Tetrakis(triphenylphosphine)palladium(0) (0.41 g, 5 mol %), and Triphenylphosphine (0.28 g, 15 mol %) in anhydrous THF (15 mL). Stir in the dark for 15 minutes to generate the active Pd(0) species[3].

    • Coupling: Transfer the dark THF solution dropwise into the DMF solution of the activated purine base at room temperature.

    • Reaction: Heat the combined mixture to 60 °C and stir for 12 hours. Monitor the consumption of the allylic acetate via TLC (Hexane/EtOAc 1:2).

    • Isolation: Concentrate the mixture under reduced pressure to remove THF and DMF. Suspend the crude residue in water (50 mL) and extract with EtOAc (3 × 50 mL). Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

    • Final Purification: Purify by flash chromatography (SiO₂, gradient 2% to 5% MeOH in CH₂Cl₂) to isolate the target carbocyclic nucleoside precursor as a white powder[3].

    Sources

    Application

    Michael addition reaction conditions for (4S)-4-Acetoxy-2-cyclopenten-1-one

    Application Note: Stereoselective Michael Addition to (4S)-4-Acetoxy-2-cyclopenten-1-one Executive Summary (4S)-4-Acetoxy-2-cyclopenten-1-one is a premier chiral building block utilized extensively in the asymmetric synt...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    Application Note: Stereoselective Michael Addition to (4S)-4-Acetoxy-2-cyclopenten-1-one

    Executive Summary

    (4S)-4-Acetoxy-2-cyclopenten-1-one is a premier chiral building block utilized extensively in the asymmetric synthesis of prostaglandins, brefeldin A, and complex gabapentin analogues. The conjugate (Michael) addition of carbon nucleophiles to this enone is a critical transformation for establishing the cyclopentanone core.

    However, utilizing this specific scaffold introduces two significant mechanistic challenges:

    • Facile β -elimination: The intermediate enolate formed post-addition can undergo rapid elimination of the C4-acetate group to form a thermodynamically stable, but undesired, cyclopentadienone or substituted cyclopentenone.

    • Absolute Stereocontrol: The incoming nucleophile must be directed exclusively to the anti face to establish the required trans-3,4-disubstituted stereocenter.

    This protocol details the optimized conditions for the conjugate addition of organocuprates to (4S)-4-acetoxy-2-cyclopenten-1-one, employing kinetic enolate trapping to suppress elimination and ensure absolute diastereoselectivity.

    Mechanistic Causality & Stereochemical Rationale

    The stereochemical outcome of the Michael addition is dictated entirely by the steric bulk of the β -oriented (up/wedge) acetoxy group at C4 . When an organocuprate—such as a Lipshutz higher-order cyanocuprate ( R2​Cu(CN)Li2​ )—approaches the enone, the β -face is sterically shielded. Consequently, the nucleophile attacks C3 exclusively from the α -face (down/dash). This anti-attack establishes a trans relationship between the newly introduced alkyl group at C3 and the acetoxy group at C4, yielding the (3S, 4S) configuration.

    To prevent the subsequent β -elimination of the acetate leaving group from the resulting lithium/copper enolate, chlorotrimethylsilane (TMSCl) is introduced into the reaction mixture. TMSCl rapidly traps the kinetically formed enolate as a stable silyl enol ether . This not only halts elimination but also preserves the regiochemistry for subsequent electrophilic functionalization (e.g., Noyori's three-component coupling) .

    MichaelAddition A (4S)-4-Acetoxy-2-cyclopenten-1-one (β-OAc blocks top face) B Higher-Order Cyanocuprate [R2Cu(CN)Li2] (α-face attack) A->B -78 °C, THF C Cu(III) Metallacycle Intermediate (trans-stereocenter formed) B->C Oxidative Addition D Lithium Enolate (Prone to β-elimination) C->D Reductive Elimination E TMS-Enol Ether (Kinetic Trapping via TMSCl) D->E TMSCl / HMPA (Prevents OAc loss) F (3S,4S)-3-Alkyl-4-acetoxycyclopentanone (Target Scaffold) E->F Mild Acidic Hydrolysis

    Stereoselective organocuprate Michael addition pathway with kinetic TMS trapping.

    Reagent Selection & Optimization Data

    The choice of cuprate and trapping agent drastically affects the yield and stability of the intermediate. Higher-order cyanocuprates are preferred due to their enhanced reactivity at cryogenic temperatures, which minimizes side reactions .

    Table 1: Comparison of Cuprate Systems and Trapping Agents

    Cuprate SystemAdditiveEnolate Trapping AgentStereoselectivity (trans:cis)Typical YieldMechanistic Notes
    R2​CuLi (Gilman)NoneNone>95:540-50%High degree of β -elimination of acetate; lower yields.
    R2​Cu(CN)Li2​ (Lipshutz)NoneNone>95:560-70%Better thermal stability, but elimination still competes.
    R2​Cu(CN)Li2​ HMPA TMSCl >98:2 85-95% Kinetic trapping prevents elimination; excellent yields.
    R2​CuLi⋅PBu3​ NoneTMSCl>98:280-90%Phosphine ligand stabilizes Cu(I); TMSCl traps enolate.

    Detailed Experimental Protocols

    Protocol A: Preparation of Lipshutz Higher-Order Cyanocuprate

    • System Preparation: Flame-dry a Schlenk flask under argon. Add CuCN (1.1 equiv) and anhydrous THF (to achieve a 0.5 M solution).

    • Cooling: Cool the heterogeneous suspension to -78 °C using a dry ice/acetone bath.

    • Cuprate Formation: Dropwise add the alkyllithium reagent (2.2 equiv).

      • Causality & Self-Validation: Two equivalents of the organolithium are strictly required to form the active R2​Cu(CN)Li2​ species. The solution will transition from a cloudy suspension to a clear, homogeneous pale-yellow solution. This visual cue serves as an immediate self-validation of successful higher-order cuprate formation.

    • Maturation: Warm briefly to 0 °C for 5 minutes to ensure complete dissolution of any residual CuCN, then recool strictly to -78 °C.

    Protocol B: Asymmetric Conjugate Addition and TMS-Enol Ether Trapping

    • Preparation of the Electrophile Solution: In a separate flame-dried Schlenk flask, dissolve (4S)-4-acetoxy-2-cyclopenten-1-one (1.0 equiv) in anhydrous THF (0.2 M). Add freshly distilled TMSCl (1.5 equiv) and HMPA (2.0 equiv).

      • Causality: Premixing the enone with TMSCl (Corey's internal trapping method) ensures that the enolate is trapped the exact microsecond it is formed. HMPA accelerates the silylation rate, ensuring the trapping mechanism vastly outcompetes the unimolecular β -elimination of the acetate group.

    • Conjugate Addition: Cool the electrophile solution to -78 °C. Transfer this solution dropwise via cannula down the cold wall of the flask containing the higher-order cyanocuprate at -78 °C.

      • Causality: Adding the enone to an excess of the cuprate (inverse addition) at strictly controlled cryogenic temperatures prevents localized warming and minimizes 1,2-addition or polymerization.

    • Reaction Maturation: Stir the mixture for 1 hour at -78 °C.

    Protocol C: Quenching and Hydrolysis

    • Copper Sequestration: Quench the reaction at -78 °C by rapidly adding a saturated aqueous solution of NH4​Cl/NH4​OH (9:1 v/v).

      • Causality: The ammonia strongly coordinates the copper salts, forming the deep blue Cu(NH3​)42+​ complex. This pulls the oxidative copper species into the aqueous phase, preventing product degradation (e.g., oxidative coupling) during workup.

    • Phase Separation: Allow the mixture to warm to room temperature while stirring vigorously until the aqueous layer turns deep blue and the organic layer is clear. Extract with diethyl ether (3 × 20 mL).

    • Hydrolysis: To hydrolyze the intermediate TMS enol ether to the target ketone, treat the combined organic layers with 1M HCl (10 mL) for 15 minutes at room temperature.

    • Purification: Wash with brine, dry over MgSO4​ , concentrate under reduced pressure, and purify via silica gel flash chromatography (Hexanes/EtOAc).

    Analytical Validation & Data Interpretation

    • NMR Spectroscopy ( 1H NMR): The success of the anti-addition is verified by examining the coupling constants. In the (3S, 4S)-trans product, the dihedral angle between the C3 and C4 protons results in a small vicinal coupling constant ( J3,4​≈2.5−3.5 Hz). If any cis-isomer is formed, it will exhibit a significantly larger coupling constant ( J3,4​≈6.5−8.0 Hz) due to the pseudo-diequatorial/diaxial arrangement.

    • Chiral HPLC: Enantiomeric excess (ee) should remain >98%, confirming that no racemization (via reversible elimination-addition of the acetate) occurred during the reaction.

    References

    • Harre, M., Raddatz, P., Walenta, R., & Winterfeldt, E. (1982). 4-Oxo-2-cyclopentenyl Acetate—A Synthetic Intermediate. Angewandte Chemie International Edition in English, 21(7), 480-500. URL:[Link]

    • Corey, E. J., & Boaz, N. W. (1985). The reactions of combined organocuprate chlorotrimethylsilane reagents with conjugated carbonyl compounds. Tetrahedron Letters, 26(49), 6019-6022. URL:[Link]

    • Suzuki, M., Kawagishi, T., Suzuki, T., & Noyori, R. (1982). Organocopper conjugate addition to 4-oxygenated 2-cyclopenten-1-ones. Tetrahedron Letters, 23(39), 4057-4060. URL:[Link]

    • Lipshutz, B. H., Wilhelm, R. S., & Kozlowski, J. A. (1984). The chemistry of higher order, mixed organocuprates. Tetrahedron, 40(24), 5005-5038. URL:[Link]

    Method

    Advanced Application Note: Asymmetric Synthesis of Natural Products via (4S)-4-Acetoxy-2-cyclopenten-1-one

    Executive Summary In the landscape of natural product synthesis and drug development, the construction of highly functionalized, stereochemically dense cyclopentane rings is a recurring challenge. (4S)-4-Acetoxy-2-cyclop...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    Executive Summary

    In the landscape of natural product synthesis and drug development, the construction of highly functionalized, stereochemically dense cyclopentane rings is a recurring challenge. (4S)-4-Acetoxy-2-cyclopenten-1-one has emerged as a premier chiral building block (synthon) to address this bottleneck. By serving simultaneously as a highly stereodirecting Michael acceptor and a stable equivalent to the highly reactive cyclopentadienone, this molecule enables the rapid, asymmetric assembly of complex architectures, including prostaglandins, brefeldin A, and spirooxindoles.

    This application note details the mechanistic principles, quantitative optimization data, and self-validating experimental protocols required to harness (4S)-4-Acetoxy-2-cyclopenten-1-one in advanced synthetic workflows.

    Mechanistic Principles & Synthetic Utility

    The synthetic power of (4S)-4-Acetoxy-2-cyclopenten-1-one is rooted in two distinct, yet complementary, modes of reactivity that can be selectively triggered based on the choice of nucleophile and reaction conditions.

    The Cyclopentadienone Equivalent

    Unsubstituted cyclopentadienone is highly unstable and rapidly dimerizes via a Diels-Alder reaction, making it useless for controlled stepwise synthesis. (4S)-4-Acetoxy-2-cyclopenten-1-one elegantly circumvents this limitation[1]. When subjected to a Michael donor (e.g., a malonate anion) in the presence of a base like DBU, the initial conjugate addition forms an enolate intermediate. Because the acetate group is positioned at the β-carbon relative to the newly formed enolate, it acts as a leaving group. The subsequent base-promoted elimination of acetic acid regenerates the α,β-unsaturated ketone system[2]. This tandem addition-elimination sequence allows the synthon to act as a stable, isolable cyclopentadienone equivalent, facilitating iterative annulations.

    Stereocontrol in Conjugate Additions

    For the synthesis of prostaglandins and related targets, the intact acetate group is retained to direct stereochemistry[3]. The bulky, electron-withdrawing acetoxy group at the C4 position exerts profound steric and stereoelectronic influence. When an organometallic nucleophile (such as an organocuprate) attacks the C3 position, the acetoxy group effectively shields the syn face of the alkene. Consequently, the nucleophile is forced to attack exclusively from the anti face. This rigid causality guarantees the formation of a trans-3,4-disubstituted cyclopentanone core with exceptional diastereomeric excess (>98% de), setting the critical stereocenters required for prostaglandin biological activity[4].

    Pathway Visualizations

    G A (4S)-4-Acetoxy-2-cyclopenten-1-one (Chiral Synthon) B Organocuprate Addition (Strict anti-attack at C3) A->B Cu(I), -78°C C trans-3,4-Disubstituted Enolate (Regioselective Intermediate) B->C D Electrophilic Trapping (Alkyl Halide Addition at C2) C->D Electrophile E Prostaglandin Core (3 Contiguous Stereocenters) D->E

    Workflow of prostaglandin core synthesis via tandem conjugate addition and enolate trapping.

    G A 4-Acetoxycyclopentenone B Michael Donor Addition (e.g., Malonate) A->B Base (DBU) C Enolate Intermediate B->C D Base-Promoted Acetate Elimination C->D - AcOH E Substituted Cyclopentenone (Cyclopentadienone Equivalent) D->E

    Tandem Michael addition and elimination mechanism acting as a cyclopentadienone equivalent.

    Quantitative Data: Reaction Optimization

    The table below summarizes the optimized conditions for functionalizing (4S)-4-Acetoxy-2-cyclopenten-1-one, highlighting the relationship between the chosen catalyst system and the stereochemical outcome.

    Nucleophile / ReagentCatalyst & ConditionsReaction PathwayYield (%)Stereoselectivity
    Alkyl/Aryl Cuprate CuI, THF, -78 °CConjugate Addition (Anti)85–92%>98% de
    Aryl Boronic Acid Rh(acac)(C2H4)2, BINAP, H2OAsymmetric 1,4-Addition88%>95% ee
    Malonate Anion Pd(PPh3)4, DBU, THF, 25 °CTandem Addition/Elimination75–80%N/A (Planar Enone)
    Cyclopentadiene Lewis Acid (e.g., SnCl4), -20 °CDiels-Alder Cycloaddition70–85%3:1 anti-adduct

    Validated Experimental Protocols

    Protocol 1: Synthesis of (4S)-4-Acetoxy-2-cyclopenten-1-one via PCC Oxidation

    This protocol details the oxidation of cis-3-acetoxy-5-hydroxycyclopent-1-ene to the target enone[5].

    Materials:

    • cis-3-Acetoxy-5-hydroxycyclopent-1-ene (1.0 equiv, 10.0 mmol)

    • Pyridinium chlorochromate (PCC) (1.5 equiv, 15.0 mmol)

    • Anhydrous Sodium Acetate (NaOAc) (0.5 equiv, 5.0 mmol)

    • Anhydrous Dichloromethane (DCM) (50 mL)

    • Celite (for filtration)

    Step-by-Step Methodology:

    • Preparation: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar under an argon atmosphere. Add anhydrous DCM (50 mL).

    • Buffer Addition: Suspend anhydrous NaOAc (5.0 mmol) and PCC (15.0 mmol) in the DCM.

      • Causality & Validation: PCC is specifically chosen over Jones reagent to prevent the acidic hydrolysis of the delicate allylic acetate. NaOAc acts as a critical buffer to neutralize the HCl byproduct generated during the oxidation. Without NaOAc, the acidic environment would catalyze the premature elimination of the acetate group, destroying the product[5].

    • Oxidation: Cool the suspension to 0 °C. Add a solution of cis-3-acetoxy-5-hydroxycyclopent-1-ene (10.0 mmol) in DCM (5 mL) dropwise over 10 minutes.

    • Monitoring: Allow the reaction to warm to room temperature and stir for 2 hours.

      • Self-Validation Check: The reaction visually validates itself as the bright orange Cr(VI) complex reduces to a dark brown/black tarry Cr(IV) precipitate. TLC (Hexanes/EtOAc 3:1) will confirm the disappearance of the highly polar alcohol starting material (lower Rf) and the appearance of the UV-active enone (higher Rf).

    • Workup: Dilute the mixture with diethyl ether (50 mL) to precipitate chromium salts. Filter the entire suspension through a pad of Celite, washing the pad thoroughly with additional ether (3 × 20 mL).

    • Purification: Concentrate the filtrate under reduced pressure (bath temperature < 30 °C to prevent thermal degradation). Purify via short-path distillation or flash column chromatography to yield (4S)-4-Acetoxy-2-cyclopenten-1-one as a colorless oil.

    Protocol 2: Asymmetric Conjugate Addition of Organocuprates

    This protocol describes the highly stereoselective installation of a side chain at C3, a fundamental step in prostaglandin synthesis[3].

    Materials:

    • (4S)-4-Acetoxy-2-cyclopenten-1-one (1.0 equiv, 5.0 mmol)

    • Organolithium or Grignard reagent (R-Li or R-MgX) (1.2 equiv, 6.0 mmol)

    • Copper(I) Iodide (CuI) (1.2 equiv, 6.0 mmol)

    • Chlorotrimethylsilane (TMSCl) (2.0 equiv, 10.0 mmol)

    • Anhydrous Tetrahydrofuran (THF) (30 mL)

    Step-by-Step Methodology:

    • Cuprate Formation: In a flame-dried Schlenk flask under argon, suspend CuI (6.0 mmol) in anhydrous THF (20 mL). Cool to -78 °C using a dry ice/acetone bath. Slowly add the organolithium reagent (6.0 mmol) dropwise. Stir for 30 minutes to ensure complete formation of the active organocuprate species.

    • Enone Addition: In a separate flask, dissolve (4S)-4-Acetoxy-2-cyclopenten-1-one (5.0 mmol) and TMSCl (10.0 mmol) in THF (10 mL). Cool this solution to -78 °C.

    • Conjugate Addition: Transfer the enone/TMSCl solution dropwise into the cuprate flask via cannula over 20 minutes, strictly maintaining the internal temperature at -78 °C.

      • Causality & Validation: The reaction must be maintained at -78 °C. At higher temperatures, the intermediate enolate will undergo rapid β-acetate elimination, destroying the chiral center and yielding a substituted enone. The bulky acetoxy group at C4 sterically blocks the syn face, forcing the cuprate to attack exclusively from the anti face, guaranteeing >98% diastereomeric excess[4].

    • Enolate Trapping: Stir the reaction at -78 °C for 1 hour. The in situ TMSCl rapidly traps the generated enolate as a silyl enol ether.

      • Self-Validation Check: Trapping the enolate prevents equilibrium-driven epimerization and acetate elimination during aqueous workup. Isolation of the silyl enol ether confirms successful conjugate addition. 1H NMR will show the complete disappearance of the enone olefinic protons (δ 6.2-7.5 ppm) and the appearance of the enol ether double bond.

    • Quenching & Workup: Quench the reaction at -78 °C by adding a saturated aqueous solution of NH4Cl/NH4OH (pH 8) to solubilize copper salts. Warm to room temperature, extract with diethyl ether (3 × 30 mL), dry over MgSO4, and concentrate to yield the trans-3,4-disubstituted cyclopentyl silyl enol ether.

    References

    • Paquette, L. A., et al. (1996). 4-Cyclopentene-1,3-diol, monoacetate, cis. Organic Syntheses, 73, 36. [5]

    • Harre, M., Raddatz, P., Walenta, R., & Winterfeldt, E. (1982). 4-Oxo-2-cyclopentenyl Acetate—A Synthetic Intermediate. Angewandte Chemie International Edition in English, 21(7), 480-500. [1]

    • Campos, K. R., Journet, M., Lee, S., Grabowski, E. J. J., & Tillyer, R. D. (2005). Asymmetric Synthesis of a Prostaglandin D2 Receptor Antagonist. The Journal of Organic Chemistry, 70(1), 268-274. [3]

    Sources

    Application

    Application Note: Stereospecific Cross-Coupling of (4S)-4-Acetoxy-2-cyclopenten-1-one in Advanced API Synthesis

    Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Document Type: Technical Application Note & Validated Protocol Executive Summary In the landscape of asymmetric synthesis and a...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Document Type: Technical Application Note & Validated Protocol

    Executive Summary

    In the landscape of asymmetric synthesis and active pharmaceutical ingredient (API) development, the cyclopentenone core is a privileged scaffold. Specifically, (4S)-4-acetoxy-2-cyclopenten-1-one serves as a highly versatile, enantiopure building block for the construction of prostaglandins, carbocyclic nucleosides (e.g., Abacavir, Carbovir), and complex tetracyclic lactams [1, 2].

    This application note details the mechanistic causality, quantitative performance data, and validated protocols for utilizing (4S)-4-acetoxy-2-cyclopenten-1-one in palladium-catalyzed asymmetric allylic alkylation (the Tsuji-Trost reaction). By treating this substrate with soft nucleophiles under Pd(0) catalysis, researchers can achieve stereospecific cross-coupling with net retention of configuration—a critical requirement for downstream API efficacy.

    Mechanistic Insights: The Causality of Double Inversion

    The utility of (4S)-4-acetoxy-2-cyclopenten-1-one lies in the precise electronic and steric orchestration of its functional groups. When subjected to standard cross-coupling conditions (e.g., Suzuki or Stille), allylic acetates often suffer from competing β-hydride elimination or regiochemical scrambling. However, under Tsuji-Trost conditions with soft nucleophiles (pKa < 25), the reaction proceeds via a highly controlled double inversion mechanism [1].

    • Oxidative Addition (First Inversion): The Pd(0) catalyst coordinates to the electron-deficient alkene. Driven by the leaving group ability of the acetate, Pd(0) oxidatively adds into the C–O bond from the opposite face (anti-attack), generating an electrophilic η³-allyl-palladium(II) cationic complex.

    • Nucleophilic Attack (Second Inversion): Soft nucleophiles (such as malonates, purine bases, or phenols) attack the π-allyl complex directly at the carbon atom rather than at the palladium center. The attack occurs at the C4 position (regioselectivity driven by the conjugation of the carbonyl group) and from the face opposite to the bulky palladium metal.

    • Net Retention: Because both the oxidative addition and the nucleophilic attack occur with inversion of stereochemistry, the overall transformation results in a net retention of configuration , translating the (4S) starting material directly into a (4S)-substituted product.

    CatalyticCycle Substrate (4S)-4-Acetoxy-2-cyclopenten-1-one PiAllyl η³-Allyl-Pd(II) Complex (Inversion) Substrate->PiAllyl Oxidative Addition (-AcO⁻) Pd0 Pd(0) Catalyst Pd0->PiAllyl Coordination Product (4S)-4-Substituted Product (Net Retention) PiAllyl->Product Nucleophilic Attack (Inversion) Product->Pd0 Catalyst Regeneration Nucleophile Soft Nucleophile (Nu⁻) Nucleophile->Product Adds to C4

    Fig 1. Tsuji-Trost catalytic cycle demonstrating net retention of configuration via double inversion.

    Application Workflow: Carbocyclic Nucleosides

    One of the most robust industrial applications of this chemistry is the synthesis of carbocyclic nucleosides, where the labile glycosidic bond of natural nucleosides is replaced by a stable carbon-carbon bond, preventing enzymatic cleavage in vivo.

    Workflow S1 1. Substrate Preparation (4S)-4-Acetoxy-2-cyclopenten-1-one S2 2. Tsuji-Trost Cross-Coupling Pd2(dba)3 / Purine Base / Et3N S1->S2 N-Alkylation S3 3. Stereoselective Reduction Luche Reduction (NaBH4/CeCl3) S2->S3 C1 Carbonyl Reduction S4 4. Scaffold Derivatization Protecting Group Manipulation S3->S4 Functionalization S5 5. Target API (e.g., Abacavir / Carbovir) S4->S5 Final Deprotection

    Fig 2. Synthetic workflow for carbocyclic nucleosides utilizing Pd-catalyzed cross-coupling.

    Quantitative Data Summary

    The choice of nucleophile and catalyst system dictates the efficiency of the cross-coupling. Table 1 summarizes validated literature parameters for the functionalization of (4S)-4-acetoxy-2-cyclopenten-1-one.

    Table 1: Cross-Coupling Profiles of (4S)-4-Acetoxy-2-cyclopenten-1-one

    Nucleophile ClassSpecific ReagentCatalyst SystemRegioselectivity (C4:C2)Yield (%)Enantiomeric Excess (ee %)
    Carbon (Soft) Dimethyl malonatePd(PPh3)₄, THF>99:188>98
    Nitrogen (Purine) 2-Amino-6-chloropurinePd₂(dba)₃, Et₃N>95:582>98
    Nitrogen (Imide) PhthalimidePd(PPh3)₄, Na₂CO₃>99:180>98
    Oxygen (Phenol) PhenolPd₂(dba)₃, dppe>95:575>95

    Note: Hard nucleophiles (e.g., Grignard reagents) bypass the Pd-cycle and undergo direct 1,2-addition or 1,4-conjugate Michael addition, destroying the requisite stereocenter [3].

    Experimental Protocol: Palladium-Catalyzed Purine Alkylation

    This protocol outlines a self-validating methodology for the N-alkylation of (4S)-4-acetoxy-2-cyclopenten-1-one with 2-amino-6-chloropurine. It is designed to ensure maximum catalyst turnover and stereochemical fidelity.

    Materials Required
    • (4S)-4-Acetoxy-2-cyclopenten-1-one: 1.00 eq (10.0 mmol, 1.40 g)

    • 2-Amino-6-chloropurine: 1.05 eq (10.5 mmol, 1.78 g)

    • Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃]: 0.025 eq (0.25 mmol, 229 mg)

    • Triphenylphosphine (PPh₃) or dppe: 0.10 eq (1.0 mmol, 262 mg)

    • Triethylamine (Et₃N): 2.00 eq (20.0 mmol, 2.78 mL)

    • Anhydrous Tetrahydrofuran (THF): 50 mL (sparged with Argon)

    Step-by-Step Methodology

    Step 1: Catalyst Pre-Activation (Critical Causality Step)

    • In a flame-dried, argon-purged Schlenk flask, combine Pd₂(dba)₃ (229 mg) and PPh₃ (262 mg).

    • Add 20 mL of anhydrous, argon-sparged THF.

    • Stir the mixture at room temperature for 15 minutes until the dark purple solution turns into a clear, pale yellow/orange homogeneous mixture.

    • Causality: Pre-forming the active Pd(0)L₂ complex prevents the unliganded palladium from aggregating into inactive palladium black, ensuring rapid oxidative addition upon substrate introduction.

    Step 2: Nucleophile Activation

    • In a separate argon-purged round-bottom flask, suspend 2-amino-6-chloropurine (1.78 g) in 20 mL of THF.

    • Add Et₃N (2.78 mL) dropwise. Stir for 10 minutes.

    • Causality: Triethylamine deprotonates the purine N9 position (pKa ~9.5), massively increasing its nucleophilicity. A stronger base (like NaH) is avoided as it could cause unwanted aldol condensation or enone degradation [4].

    Step 3: Cross-Coupling Reaction

    • Transfer the activated nucleophile suspension into the catalyst solution via a cannula.

    • Dissolve (4S)-4-acetoxy-2-cyclopenten-1-one (1.40 g) in 10 mL of THF and add it dropwise to the reaction mixture over 5 minutes.

    • Stir the reaction at 25 °C under argon.

    Step 4: In-Process Control (IPC) & Self-Validation

    • Monitor the reaction via TLC (Eluent: 5% MeOH in CH₂Cl₂).

    • Validation Metric: The starting enone (UV active, Rf ~0.6) should completely disappear within 2–4 hours, replaced by a highly UV-active, polar product spot (Rf ~0.3). If the reaction stalls, it indicates oxygen ingress (Pd(0) oxidation).

    Step 5: Quench and Workup

    • Quench the reaction by adding 20 mL of saturated aqueous NH₄Cl.

    • Extract the aqueous layer with Ethyl Acetate (3 × 30 mL).

    • Wash the combined organic layers with brine (30 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

    • Validation Metric: The crude mass should closely approximate the theoretical yield (~2.5 g). Significant mass loss indicates the formation of water-soluble polymeric byproducts due to thermal degradation.

    Step 6: Purification

    • Purify the crude residue via flash column chromatography (Silica gel, gradient elution from 100% CH₂Cl₂ to 5% MeOH/CH₂Cl₂).

    • Isolate the (4S)-4-(2-amino-6-chloro-9H-purin-9-yl)cyclopent-2-en-1-one as an off-white solid.

    References

    • Trost, B. M., & Crawley, M. L. (2003). Asymmetric Transition-Metal-Catalyzed Allylic Alkylations: Applications in Total Synthesis. Chemical Reviews, 103(8), 2921-2944. URL:[Link]

    • Chang, C.-F., et al. (2025). DBU-Promoted Tandem Michael Additions of Masked Bis-Nucleophiles to 4-Acetoxycyclopent-2-enone: Access to Tetracyclic Lactams. The Journal of Organic Chemistry, 91(1), 500-513. URL:[Link]

    • Culkin, D. A., & Hartwig, J. F. (2003). Palladium-Catalyzed α-Arylation of Carbonyl Compounds and Nitriles. Accounts of Chemical Research, 36(4), 234–245. URL:[Link]

    • Deardorff, D. R., Windham, C. Q., & Craney, C. L. (1996). Enantioselective Synthesis of (+)- and (-)-cis-2-Amino-1-cyclopentanecarboxylic Acid. Organic Syntheses, 73, 25. URL:[Link]

    Technical Notes & Optimization

    Troubleshooting

    Technical Support Center: Troubleshooting Racemization in (4S)-4-Acetoxy-2-cyclopenten-1-one Workflows

    Welcome to the Technical Support Center. (4S)-4-Acetoxy-2-cyclopenten-1-one is a highly versatile chiral building block utilized extensively in the synthesis of prostaglandins, nucleoside analogs, and complex natural pro...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    Welcome to the Technical Support Center. (4S)-4-Acetoxy-2-cyclopenten-1-one is a highly versatile chiral building block utilized extensively in the synthesis of prostaglandins, nucleoside analogs, and complex natural products. However, its structural features—an acidic α-proton at C-5 and an allylic acetate at C-4—make it highly susceptible to racemization during synthetic workflows.

    This guide provides mechanistic insights, troubleshooting FAQs, and field-proven Standard Operating Protocols (SOPs) to help you maintain absolute enantiomeric purity during your experiments.

    Part 1: Mechanisms of Racemization (The "Why")

    To prevent the loss of enantiomeric excess (ee%), we must first understand the three primary degradation pathways that compromise the stereocenter:

    • Base-Catalyzed Enolization: Strong or unhindered bases deprotonate the C-5 position, forming an enolate. Because the enolate is in conjugation with the C-4 stereocenter, reprotonation can occur from either face, destroying the stereocenter.

    • Acetate Elimination (Cyclopentadienone Formation): The acetate group is an excellent leaving group. Under basic or thermal conditions, elimination yields cyclopentadienone, a highly reactive, achiral intermediate that acts as a synthetic equivalent for reversible conjugate additions, leading to a racemic mixture[1].

    • Palladium-Catalyzed π-Allyl Formation: In Tsuji-Trost allylic substitutions, Pd(0) inserts into the C-O bond to form a symmetric, meso-π-allyl palladium complex. Without a chiral environment, nucleophilic attack occurs equally at C-1 and C-4, yielding a racemic product[2][3].

    Racemization Start (4S)-4-Acetoxy- 2-cyclopenten-1-one Path1 Base-Catalyzed Enolization Start->Path1 Strong Base Path2 Acetate Elimination (Cyclopentadienone) Start->Path2 Heat / Lewis Acid Path3 Pd(0) Insertion (meso-π-Allyl) Start->Path3 Pd(0) Catalyst Racemic Racemic Mixture (4R/4S) Path1->Racemic Path2->Racemic Path3->Racemic

    Mechanistic pathways leading to the racemization of (4S)-4-Acetoxy-2-cyclopenten-1-one.

    Part 2: Troubleshooting & FAQs (The "How")

    Q1: I am performing an enolate trapping reaction (e.g., silyl enol ether formation), but my product is completely racemic. How can I fix this? A1: The choice of base is critical. Unhindered amines like triethylamine (Et₃N) or strong inorganic bases will cause rapid enolization and subsequent elimination. Solution: Switch to a sterically hindered, non-nucleophilic base such as 2,6-lutidine[4]. 2,6-lutidine is sufficiently bulky to prevent unwanted side reactions at the C-5 position and is even electrochemically stable if you are performing anodic oxidations[4]. Additionally, perform the reaction at cryogenic temperatures (-78 °C) to kinetically trap the desired intermediate before elimination can occur[5].

    Q2: I am using Pd(PPh₃)₄ for an allylic alkylation of the acetate, but the enantiomeric excess (ee%) drops from 99% to <10%. Why? A2: Achiral palladium catalysts like Pd(PPh₃)₄ form a meso-π-allyl palladium intermediate[3]. Because this intermediate possesses a plane of symmetry, the incoming nucleophile attacks both allylic termini indiscriminately. Solution: You must override the substrate's inherent symmetry by using a chiral ligand. The Trost ligand (e.g., (1S,2S)-DACH-phenyl Trost ligand) creates a chiral pocket that directs the nucleophile to one specific terminus, enabling a Dynamic Kinetic Asymmetric Transformation (DYKAT) that retains the ee%[6].

    Q3: Does the choice of solvent impact the spontaneous racemization of the starting material during storage or long reactions? A3: Yes. Highly polar aprotic solvents (like DMF or DMSO) stabilize charge separation and can exponentially accelerate both enolization and acetate elimination if trace impurities are present. Solution: Store the compound neat at -20 °C. For reactions, prefer less polar solvents like THF, diethyl ether, or dichloromethane (CH₂Cl₂), which suppress spontaneous ionization[7].

    Part 3: Quantitative Data on Racemization Prevention

    The following table summarizes the causal relationship between reaction conditions and the expected retention of enantiomeric excess.

    Base / Catalyst SystemSolventTemp (°C)Primary Mechanism of RacemizationExpected ee% Retention
    Triethylamine (Et₃N)CH₂Cl₂25Enolization / Elimination< 10% (Severe Racemization)
    2,6-Lutidine + TMSOTfTHF-78 to 0None (Steric hindrance)> 95% (High Retention)[4]
    Pd(PPh₃)₄ (Achiral)THF25meso-π-Allyl Formation0% (Complete Racemization)[3]
    Pd₂(dba)₃ + Trost LigandCH₂Cl₂0None (Chiral pocket control)> 98% (High Retention)[6]
    Alkyl Lithium (MeLi)Et₂O-78None (Kinetic trapping)> 98% (High Retention)[5]

    Part 4: Standard Operating Protocols (SOPs)

    Protocol A: Base-Free / Mild-Base Alkylation (Cryogenic)

    Objective: Perform 1,2-addition or enolate trapping without triggering C-5 deprotonation or acetate elimination.

    • Preparation: Flame-dry a Schlenk flask and purge with N₂. Dissolve (4S)-4-Acetoxy-2-cyclopenten-1-one (1.0 equiv) in freshly distilled, anhydrous diethyl ether or THF[5].

    • Cooling: Submerge the flask in a dry ice/acetone bath to reach exactly -78 °C. Allow 15 minutes for temperature equilibration. Causality: Cryogenic temperatures exponentially decrease the kinetic rate of the elimination pathway.

    • Reagent Addition: Add the nucleophile (e.g., 1.6 M Methyllithium in ether) dropwise down the side of the flask over 15 minutes to prevent localized warming[5].

    • Quenching: Stir for 1 hour at -78 °C. Quench the reaction cold by adding a saturated aqueous NH₄Cl solution directly into the flask before removing it from the bath[5]. Causality: Quenching at -78 °C ensures unreacted base is neutralized before thermal energy can drive elimination.

    Protocol B: Enantioretentive Pd-Catalyzed Allylic Substitution

    Objective: Substitute the C-4 acetate with a soft nucleophile while retaining enantiomeric purity via a chiral pocket.

    Workflow Step1 1. Pre-form Catalyst Complex Pd2(dba)3 + Chiral Trost Ligand Step2 2. Solvent Addition Degassed THF or CH2Cl2 Step1->Step2 Step3 3. Substrate Addition Add (4S)-4-Acetoxy-2-cyclopenten-1-one Step2->Step3 Step4 4. Nucleophile Addition Add Soft Nucleophile & Bulky Base Step3->Step4 Step5 5. Reaction & Quench Stir at 0°C to RT, Quench with NH4Cl Step4->Step5

    Step-by-step workflow for enantioretentive Pd-catalyzed allylic substitution.

    • Catalyst Pre-activation: In a glovebox or under strict argon, combine Pd₂(dba)₃ (2.5 mol%) and the (1S,2S)-DACH-phenyl Trost Ligand (7.5 mol%) in degassed CH₂Cl₂. Stir for 30 minutes at room temperature until the solution turns a vibrant orange, indicating the active Pd(0)L₂ complex has formed.

    • Substrate Addition: Cool the catalyst solution to 0 °C. Add (4S)-4-Acetoxy-2-cyclopenten-1-one (1.0 equiv) dissolved in CH₂Cl₂.

    • Nucleophile Addition: Add the soft nucleophile (e.g., dimethyl malonate) and a mild, bulky base (e.g., BSA/KOAc or DIPEA).

    • Isolation: Monitor by TLC. Once complete, filter the reaction mixture through a short pad of silica gel to remove the palladium catalyst immediately. Causality: Prolonged exposure to Pd(0) post-reaction can lead to reversible ionization and gradual erosion of ee%.

    References

    • Deardorff, D. R., et al. "4-Cyclopentene-1,3-diol, monoacetate, cis-". Organic Syntheses. [Link]

    • Fringuelli, F., Taticchi, A. "The Diels-Alder Reaction: Selected Practical Methods". Scribd. [Link]

    • "Formation of cyclopentene nitro-ester and derivatives". U.S.
    • "Electrochemical α-Arylation of Ketones via Anodic Oxidation of In Situ Generated Silyl Enol Ethers". The Journal of Organic Chemistry, ACS Publications.[Link]

    Sources

    Optimization

    optimizing enantiomeric excess in (4S)-4-Acetoxy-2-cyclopenten-1-one synthesis

    Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the critical parameters, mechanistic pitfalls, and optimization strategies for the chemoenzymatic synthesi...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the critical parameters, mechanistic pitfalls, and optimization strategies for the chemoenzymatic synthesis of (4S)-4-Acetoxy-2-cyclopenten-1-one , a highly valuable chiral building block used in the synthesis of prostaglandins and carbocyclic nucleosides.

    This guide focuses on the most efficient and scalable route: the enzymatic desymmetrization of meso-cyclopent-2-ene-1,4-diol diacetate , followed by the controlled oxidation of the resulting (1R,4S)-monoacetate[1][2].

    🔬 Part 1: Troubleshooting & Optimization FAQs

    Q1: Why is my enantiomeric excess (ee) plateauing below 90% during the desymmetrization step? Causality & Solution: A plateau in ee is almost always caused by the uncatalyzed, spontaneous chemical hydrolysis of the meso-diacetate in the aqueous buffer, which competes with the highly stereoselective enzymatic hydrolysis[2]. Chemical hydrolysis is non-selective and generates racemic monoacetate, diluting your ee.

    • Actionable Fix: Lower the reaction temperature to 10–15 °C to suppress the background chemical reaction while maintaining enzyme activity. Additionally, strictly maintain the buffer pH at 7.0–7.2. High pH accelerates background ester hydrolysis. Using a co-solvent like acetone (10–15% v/v) can also improve the solubility of the substrate, allowing the enzyme to outcompete the background reaction[2].

    Q2: I am observing significant amounts of meso-cyclopent-2-ene-1,4-diol (over-hydrolysis). How do I prevent this? Causality & Solution: While enzymes like Pseudomonas cepacia lipase (PCL) are highly selective for the first acetate group, prolonged exposure will cause the enzyme to hydrolyze the second acetate, yielding the achiral meso-diol[1].

    • Actionable Fix: Do not let the reaction run to completion. The theoretical maximum yield for desymmetrization is 100%, but in practice, the reaction should be quenched at ~50–55% conversion to maximize ee and prevent over-hydrolysis. Monitor the reaction strictly via chiral GC or TLC.

    Q3: Does the choice of oxidation method in Step 2 risk racemizing my product? Causality & Solution: Yes, if the conditions are too harsh. However, the oxidation of the C1 hydroxyl group to a ketone does not alter the Cahn-Ingold-Prelog (CIP) priority at the C4 chiral center. In both the alcohol and the ketone, the C3 vinyl carbon has a higher priority than the C5 methylene carbon. Thus, the (1R,4S)-monoacetate perfectly maps to the (4S)-ketone. Racemization only occurs if the conditions promote enolization or elimination (forming unstable cyclopentadienone)[3].

    • Actionable Fix: Avoid strongly acidic or basic oxidants. Use Pyridinium Chlorochromate (PCC) buffered with anhydrous sodium acetate to maintain near-neutral conditions, or use activated Manganese Dioxide (MnO₂)[1].

    📊 Part 2: Quantitative Optimization Data

    The following table summarizes the causal relationship between reaction parameters and the resulting enantiomeric excess of the (1R,4S)-monoacetate intermediate during enzymatic desymmetrization.

    BiocatalystCo-SolventTemp (°C)Time (h)Conversion (%)Enantiomeric Excess (ee %)
    Pseudomonas cepacia Lipase (PCL)None (Buffer only)25245588%
    Pseudomonas cepacia Lipase (PCL)Acetone (10% v/v)153652>98%
    Candida antarctica Lipase BNone (Buffer only)25246075%
    Pig Liver Esterase (PLE)None (Buffer only)25128040% (High over-hydrolysis)

    Data synthesis based on established biocatalytic desymmetrization profiles[1][2][4]. PCL with a co-solvent at reduced temperatures provides the optimal thermodynamic environment for high enantioselectivity.

    🧪 Part 3: Standard Operating Procedures (SOP)

    Protocol A: Enzymatic Desymmetrization to (1R,4S)-4-Hydroxy-2-cyclopenten-1-yl acetate
    • Preparation: In a 2-L reactor, dissolve 25.0 g of meso-cyclopent-2-ene-1,4-diol diacetate in 150 mL of acetone.

    • Buffer Addition: Add 1.35 L of 0.05 M sodium phosphate buffer (pH 7.0). Cool the mixture to 15 °C using a jacketed chiller.

    • Biocatalysis: Add 5.0 g of Pseudomonas cepacia lipase (PCL) powder. Stir vigorously (500 rpm) to ensure a fine emulsion.

    • Monitoring: Monitor the reaction via chiral GC. Maintain the pH at 7.0 by dropwise addition of 1 M NaOH via an autotitrator.

    • Quenching: Once conversion reaches 52% (approx. 30-36 hours), filter the mixture through a pad of Celite to remove the enzyme[2].

    • Extraction: Extract the aqueous filtrate with Ethyl Acetate (3 × 500 mL). Dry the combined organic layers over MgSO₄, concentrate, and purify via flash chromatography (Hexanes/EtOAc) to yield the (1R,4S)-monoacetate (>98% ee).

    Protocol B: Buffered Oxidation to (4S)-4-Acetoxy-2-cyclopenten-1-one
    • Preparation: In a flame-dried flask under nitrogen, suspend 24.0 g of Pyridinium Chlorochromate (PCC) and 2.0 g of anhydrous Sodium Acetate in 500 mL of dry CH₂Cl₂[1].

    • Addition: Dissolve 10.0 g of the (1R,4S)-monoacetate in 100 mL of dry CH₂Cl₂. Add this solution dropwise to the PCC suspension at room temperature over 30 minutes.

    • Reaction: Stir the dark mixture at room temperature for 3 hours. The sodium acetate acts as a buffer to prevent acid-catalyzed elimination of the acetate group.

    • Workup: Dilute the mixture with 500 mL of diethyl ether and filter through a pad of Florisil.

    • Isolation: Concentrate the filtrate under reduced pressure. Purify the resulting oil via short-path distillation (bp 60 °C at 0.1 mmHg) to yield pure (4S)-4-acetoxy-2-cyclopenten-1-one[1].

    🗺️ Part 4: Workflow Visualization

    SynthesisPathway A meso-Cyclopent-2-ene- 1,4-diol diacetate B Pseudomonas cepacia Lipase (PCL) pH 7.0, 15°C A->B Enzymatic Desymmetrization C (1R,4S)-4-Hydroxy-2- cyclopenten-1-yl acetate (Target Intermediate) B->C High Selectivity (>98% ee) D meso-Cyclopent-2-ene- 1,4-diol (Over-hydrolysis) B->D Extended Time (Avoid) E PCC, NaOAc CH2Cl2, 25°C C->E Oxidation F (4S)-4-Acetoxy-2- cyclopenten-1-one (Final Product) E->F Yield >80%

    Chemoenzymatic workflow for (4S)-4-acetoxy-2-cyclopenten-1-one synthesis.

    📚 Part 5: References

    • Chiral Synthons by Ester Hydrolysis Catalyzed by Pig Liver Esterase ResearchGate[Link]

    • Working with Hazardous Chemicals - Organic Syntheses (Desymmetrization Protocol) Organic Syntheses, Inc.[Link]

    • Method for the production of (1S,4R)-(-)-4-Hydroxycyclopent-2-enyl esters (EP1428888A1) Google Patents

    • Synthetic Applications of Enzyme-Catalyzed Reactions ResearchGate[Link]

    Sources

    Troubleshooting

    Technical Support Center: Troubleshooting Pd-Catalyzed Asymmetric Allylic Alkylation of (4S)-4-Acetoxy-2-cyclopenten-1-one

    Introduction & Mechanistic Overview The palladium-catalyzed asymmetric allylic alkylation (commonly known as the Tsuji-Trost reaction) of (4S)-4-acetoxy-2-cyclopenten-1-one is a cornerstone transformation for synthesizin...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    Introduction & Mechanistic Overview

    The palladium-catalyzed asymmetric allylic alkylation (commonly known as the Tsuji-Trost reaction) of (4S)-4-acetoxy-2-cyclopenten-1-one is a cornerstone transformation for synthesizing complex chiral molecules, including prostaglandins and pharmaceutical intermediates[1]. The reaction proceeds via the coordination of a Pd(0) catalyst to the alkene, followed by oxidative addition to expel the acetate leaving group, forming an electrophilic η3

    π -allyl palladium intermediate[1].

    However, the unique electronic and steric constraints of the cyclopentenone ring make this substrate highly susceptible to side reactions. Because the protons adjacent to the carbonyl are highly acidic, improper reaction conditions can lead to rapid substrate degradation, epimerization, or catalyst deactivation. This guide provides a mechanistic approach to diagnosing and resolving these specific failure modes.

    Mechanism Substrate (4S)-4-Acetoxy- 2-cyclopenten-1-one Pi_Allyl η³-π-Allyl Palladium Intermediate Substrate->Pi_Allyl Oxidative Addition (-OAc) Hydrolysis Hydrolysis (4-Hydroxycyclopentenone) Substrate->Hydrolysis Trace Water Pd_Cat Pd(0)L_n Catalyst Pd_Cat->Pi_Allyl Product Desired Alkylated Product Pi_Allyl->Product Nucleophilic Attack (Soft Nu) Beta_Elim β-Hydride Elimination (Cyclopentadienone) Pi_Allyl->Beta_Elim Base/Heat

    Figure 1: Mechanistic pathways and common failure modes in Pd-catalyzed allylic alkylation.

    Troubleshooting FAQs

    Q1: My reaction yield is extremely low, and GC/MS shows a mass corresponding to a dimer of cyclopentadienone. What is happening? A1: You are observing β -hydride elimination driven by premature deprotonation. The η3

    π -allyl palladium intermediate is highly sensitive to basic conditions. If your base is too strong (e.g., NaH, alkoxides, or excess K2​CO3​ ), it abstracts the acidic C5 proton on the cyclopentenone ring. This triggers the elimination of the palladium species and forms cyclopentadienone. Cyclopentadienone is highly unstable and rapidly undergoes a Diels-Alder dimerization, irreversibly consuming your starting material. Solution: Switch to the "Trost standard conditions" for allylic alkylation[2]. Use a soft nucleophile (conjugate acid pKa < 25) with N,O-bis(trimethylsilyl)acetamide (BSA) and a catalytic amount of KOAc[2]. BSA acts as a mild, non-nucleophilic base that silylates the nucleophile without deprotonating the sensitive cyclopentenone intermediate.

    Q2: I am getting good conversion, but my enantiomeric excess (ee) has dropped significantly compared to the starting material. Why? A2: You are experiencing epimerization via the "memory effect" or Pd(0) re-entry. In cyclic systems, the oxidative addition of Pd(0) to the allylic acetate proceeds with inversion. However, the resulting π -allyl complex can undergo η3

    η1

    η3 interconversion, or the active Pd(0) can re-attack the newly formed product if the nucleophile is a competent leaving group. Solution: Ensure you are using a tightly binding chiral ligand (such as the Trost DACH-phenyl ligand, based on diphenylphosphinobenzoic acid) with an appropriate bite angle to restrict the η3

    η1

    η3 isomerization[3]. Lowering the temperature to 0 °C and ensuring the nucleophile is added dropwise can also prevent product re-ionization.

    Q3: The reaction stalls at 50% conversion, and I see a black precipitate forming in the flask. How do I fix this? A3: The black precipitate is "Palladium black," which indicates irreversible catalyst deactivation. Pd(0) is agglomerating into inactive nanoparticles. This occurs when the oxidative addition is too slow, or the phosphine ligand dissociates due to oxidation or poor solvent degassing. Solution: Rigorously degas your solvents using the freeze-pump-thaw method. Ensure your chiral phosphine ligand is stored in a glovebox and is not oxidized. You can slightly increase the ligand-to-palladium ratio (e.g., from 1:1 to 1.5:1) to keep the Pd(0) fully coordinated throughout the catalytic cycle.

    Q4: I am observing a significant amount of 4-hydroxy-2-cyclopenten-1-one instead of my desired product. Where is this coming from? A4: This is the hydrolysis product. Water is acting as a competitive nucleophile. The π -allyl palladium intermediate is highly electrophilic. Even trace amounts of moisture in your solvents or reagents will attack the intermediate, yielding the alcohol, which is a poor leaving group for further catalysis and effectively kills the reaction. Solution: Use strictly anhydrous solvents (e.g., distilled over CaH2​ or from a solvent purification system). Dry your nucleophile and reagents thoroughly before use.

    Troubleshooting Start Low Yield Detected Check_Mass Analyze Crude by GC/MS or NMR Start->Check_Mass Is_Dimer Cyclopentadienone Dimer Present? Check_Mass->Is_Dimer Is_Alcohol 4-Hydroxy Compound Present? Check_Mass->Is_Alcohol Is_PdBlack Pd Black Precipitate? Check_Mass->Is_PdBlack Fix_Dimer Lower Temp, Change Base, Use Soft Nucleophile Is_Dimer->Fix_Dimer Yes Fix_Alcohol Rigorous Schlenk Techniques, Dry Solvents Is_Alcohol->Fix_Alcohol Yes Fix_PdBlack Check Ligand Loading, Degas Solvents Is_PdBlack->Fix_PdBlack Yes

    Figure 2: Diagnostic workflow for troubleshooting low yields in Pd-catalyzed alkylation.

    Quantitative Data & Optimization Guidelines

    The following tables summarize the causality between reaction parameters and experimental outcomes. Use these to benchmark your own reaction conditions.

    Table 1: Effect of Base and Nucleophile on Yield & Degradation

    Base System Nucleophile (pKa) Dimerization (%) Yield of Product (%)
    NaH Dimethyl Malonate (~13) > 80% < 10%

    | K2​CO3​ (excess) | Dimethyl Malonate (~13) | ~ 40% | ~ 45% | | BSA / KOAc (cat.) | Dimethyl Malonate (~13) | < 2% | > 90% | | BSA / KOAc (cat.) | Phenol (~10) | < 5% | > 85% |

    Table 2: Ligand Bite Angle vs. Enantioselectivity (Cyclic Substrates)

    Ligand Type Bite Angle Expected ee (%) Isomerization Risk
    dppe 86° N/A (racemic) High
    BINAP 92° ~ 60 - 70% Medium

    | Trost DACH-phenyl | 110° | > 95% | Low |

    Standard Optimized Experimental Protocol

    To ensure a self-validating system, the following methodology incorporates specific checkpoints to verify the integrity of the reaction before proceeding to the next step.

    Step-by-Step Methodology for Asymmetric Allylic Alkylation using BSA/KOAc:

    • Preparation of the Catalyst Complex: In a flame-dried Schlenk flask under argon, dissolve [Pd(η3−C3​H5​)Cl]2​ (2.5 mol%) and the appropriate Trost Ligand (e.g., (R,R)-DACH-phenyl, 5.5 mol%) in anhydrous, rigorously degassed dichloromethane (DCM). Stir at room temperature for 15 minutes.

      • Validation Checkpoint 1: Observe the catalyst solution. A clear, bright yellow color indicates successful active Pd(0)L_n formation. If the solution is dark brown or black, Pd(0) has aggregated due to oxygen exposure; the batch must be discarded.

    • Substrate Addition: Add (4S)-4-acetoxy-2-cyclopenten-1-one (1.0 equiv) to the catalyst solution and cool the flask to 0 °C using an ice bath.

    • Nucleophile Activation: In a separate dry vial under argon, mix the nucleophile (e.g., dimethyl malonate, 1.2 equiv) with N,O-bis(trimethylsilyl)acetamide (BSA, 1.2 equiv) and a catalytic amount of KOAc (5 mol%). Stir for 5 minutes.

    • Reaction Initiation: Transfer the nucleophile mixture dropwise via syringe to the Schlenk flask containing the substrate and catalyst over 10 minutes.

    • Monitoring: Stir the reaction at 0 °C, allowing it to slowly warm to room temperature.

      • Validation Checkpoint 2: Run a quick TLC (Hexanes/EtOAc 4:1) after 1 hour. The disappearance of the UV-active starting material spot (Rf ~0.4) and the appearance of a new, lower Rf spot confirms successful conversion without relying solely on the final isolated yield.

    • Quenching & Workup: Once complete (typically 2-4 hours), quench the reaction by adding saturated aqueous NH4​Cl . Extract the aqueous layer with diethyl ether (3x). Wash the combined organic layers with brine, dry over anhydrous MgSO4​ , and concentrate under reduced pressure.

    • Purification: Purify the crude mixture via flash column chromatography (silica gel, hexanes/ethyl acetate gradient) to isolate the pure alkylated product.

    References

    • Source: wikipedia.
    • Source: nih.
    • Source: sigmaaldrich.

    Sources

    Optimization

    scalable purification methods for (4S)-4-Acetoxy-2-cyclopenten-1-one mixtures

    Welcome to the Technical Support Center for Chiral Cyclopentenones. This guide is designed for researchers and process chemists scaling up the purification of (4S)-4-Acetoxy-2-cyclopenten-1-one , a highly reactive and ve...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    Welcome to the Technical Support Center for Chiral Cyclopentenones. This guide is designed for researchers and process chemists scaling up the purification of (4S)-4-Acetoxy-2-cyclopenten-1-one , a highly reactive and versatile chiral building block utilized as a synthetic equivalent of cyclopentadienone in the synthesis of prostaglandins, carbocyclic nucleosides, and complex natural products[1][2].

    Due to its thermal instability and propensity for acyl migration, scalable purification requires a strategic departure from traditional batch chromatography, utilizing highly controlled enzymatic resolution and continuous downstream processing.

    Process Workflow: Scalable Purification Pipeline

    Scalable workflow from enzymatic desymmetrization to continuous SMB purification.

    Frequently Asked Questions (FAQs) & Upstream Bottlenecks

    Q: Why is my enantiomeric excess (ee) stalling at ~50% during kinetic resolution? A: In classic kinetic resolution of racemic 4-hydroxycyclopent-2-en-1-one, the maximum theoretical yield of a single enantiomer is 50% because the enzyme only acts on one enantiomer[3]. To bypass this thermodynamic limit, you must shift your strategy to the desymmetrization of meso-cyclopent-2-en-1,4-diacetate . Using specific lipases (e.g., Pseudomonas cepacia lipase or Trichosporon beigelii NCIM 3326), desymmetrization allows for a theoretical 100% yield of the chiral product[1]. Alternatively, employing Dynamic Kinetic Resolution (DKR) with a ruthenium catalyst alongside the enzyme can racemize the unreacted enantiomer in situ, driving the reaction to completion[4].

    Q: How do I prevent acyl migration or hydrolysis during workup? A: 4-Acetoxy-2-cyclopenten-1-one is highly prone to acyl migration and hydrolysis, particularly under basic conditions or elevated temperatures[3].

    • Causality: The acetate group at the C4 position is allylic and susceptible to nucleophilic attack or base-catalyzed migration to the C1 hydroxyl (if exposed).

    • Solution: Ensure that quenching and liquid-liquid extraction are performed at strictly controlled pH (mildly acidic, using phosphate buffers at pH 6.0–6.5) and at reduced temperatures (<10°C). Avoid prolonged exposure to silica gel during batch chromatography, as the slightly acidic nature of silica can catalyze degradation over extended retention times.

    Troubleshooting Guide: Scalable Purification (Chromatography & SMB)

    Issue: Poor resolution and low throughput on silica gel at scale. Root Cause: Standard batch column chromatography (e.g., hexane/ethyl acetate on silica) is limited by diffusion rates and the instability of the cyclopentenone over long retention times[5]. For multi-gram or kilogram scales, batch chromatography becomes a severe bottleneck, resulting in product degradation and massive solvent waste. Resolution: Transition to Simulated Moving Bed (SMB) chromatography using a chiral stationary phase (e.g., Chiralpak OD). SMB allows for continuous, counter-current separation, which drastically reduces solvent consumption and residence time, thereby minimizing degradation while maximizing throughput[6][7].

    Issue: My Simulated Moving Bed (SMB) output has low productivity or purity. Root Cause: SMB performance is highly dependent on precise adsorption isotherms. If purity is low, your feed concentration may be in the non-linear isotherm region, causing peak overlap. If productivity is low, the mobile phase is likely sub-optimal, leading to excessive retention times. Resolution:

    • To fix purity: Dilute the feed concentration or adjust the port switching times based on the linear driving force model[6].

    • To fix productivity: Optimize the mobile phase (e.g., adjusting the alcohol/alkane ratio) to decrease retention times without sacrificing the separation factor (α). Ensure strict temperature control, as thermal fluctuations alter adsorption kinetics and disrupt the simulated counter-current flow[8].

    Quantitative Data: Comparison of Purification Strategies

    Purification MethodMax Theoretical YieldTypical ee (%)ScalabilitySolvent ConsumptionCost/kg
    Batch Silica Chromatography 50% (from racemate)>95%Low (Bottleneck)Very High (>50 L/kg)High
    Enzymatic Desymmetrization + LLE 100% (from meso)85–98%HighModerate (~10 L/kg)Low
    SMB Chiral Chromatography >95% (Recovery)>99%Very High (Continuous)Low (<5 L/kg)Moderate (High CapEx)

    Verified Experimental Protocols

    Protocol 1: Scalable Enzymatic Desymmetrization & Extraction

    This protocol utilizes desymmetrization to overcome the 50% yield limit of standard kinetic resolution.

    • Preparation: Dissolve meso-cyclopent-2-en-1,4-diacetate (1.0 eq) in a biphasic system consisting of diisopropyl ether and 0.05 M phosphate buffer (pH 6.5)[9].

    • Biocatalysis: Add immobilized lipase (e.g., Pseudomonas cepacia lipase or Novozym 435)[1][9]. Maintain the suspension at 25°C under gentle mechanical stirring to avoid mechanical shearing of the immobilized enzyme beads.

    • Monitoring: Monitor the reaction via chiral HPLC. Stop the reaction when desymmetrization reaches >95% conversion to 4-(R)-hydroxycyclopent-2-en-1-(S)-acetate.

    • Filtration: Filter the mixture through a coarse frit to recover the immobilized enzyme (which can be washed with buffer and recycled up to 10 times)[9].

    • Extraction: Extract the aqueous phase with cold ethyl acetate (3x). Dry the combined organic layers over anhydrous MgSO₄, filter, and concentrate under reduced pressure (strictly <30°C to prevent thermal degradation) to yield the crude product.

    Protocol 2: Continuous Chiral Purification via Simulated Moving Bed (SMB)

    This protocol is designed for the continuous isolation of the (4S)-enantiomer from a crude mixture.

    • System Equilibration: Flush the multi-column SMB system (equipped with a chiral stationary phase such as Chiralpak OD) with the optimized mobile phase (e.g., Hexane/Isopropanol 90:10 v/v)[7][10].

    • Parameter Setup: Set the zone flow rates (Zones I-IV) and port switching times. These must be pre-calculated based on the linear driving force model and the specific adsorption isotherms for the target enantiomers at the operating temperature[6].

    • Feed Injection: Introduce the crude cyclopentenone mixture (dissolved in the mobile phase) into the feed port at a constant, pulse-free flow rate.

    • Collection: Continuously collect the extract (the strongly adsorbed enantiomer) and raffinate (the weakly adsorbed enantiomer) streams from their respective ports[6].

    • Solvent Recovery: Pass the collected streams through a continuous falling film evaporator to rapidly recover the solvent under mild vacuum, isolating the pure (4S)-4-Acetoxy-2-cyclopenten-1-one (>99% ee) without thermal stress.

    References

    • Enzymatic kinetic resolution studies of racemic 4-hydroxycyclopent-2-en-1-one using Lipozyme IM. Tetrahedron: Asymmetry. 3

    • A practical and scalable process for 4-(R)-hydroxycyclopent-2-en-1-(S)-acetate by desymmetrization of meso-cyclopent-2-en-1,4-diacetate catalyzed by Trichosporon beigelii NCIM 3326. ResearchGate. 1

    • Cyclic ketones, their preparation and their use in the synthesis of amino acids (Reviewing 4-Oxo-2-Cyclopentenyl Acetate). Google Patents (US6872856B2). 2

    • An Enantioselective Approach to 4-O-Protected-2-cyclopentene-l,4-diol Derivatives via Rhodium-Catalyzed Redox-Isomerization Reaction. ResearchGate. 9

    • Efficient addition of cerium(III) enolate of ethyl acetate to ketones. Canadian Journal of Chemistry. 5

    • Batch and simulated moving bed chromatographic resolution of a pharmaceutical racemate. ResearchGate. 6

    • Sustainable Methodology for the Synthesis of Amides, Esters and Polypropionate Fragments. University of Bath. 10

    • Application of dynamic resolution technology in the preparation of chiral drugs and chiral compounds. ResearchGate. 4

    • Differential spatial orientation and simulated moving bed (SMB) separation. Science.gov. 8

    • Prostaglandin synthesis (Simulated Moving Bed chiral chromatography). Google Patents (WO2005058812A2). 7

    Sources

    Troubleshooting

    Technical Support Center: Optimizing Stability and Reactivity of (4S)-4-Acetoxy-2-cyclopenten-1-one

    Overview (4S)-4-Acetoxy-2-cyclopenten-1-one is an indispensable chiral building block utilized extensively in the synthesis of prostaglandins, carbocyclic nucleosides, and complex natural products[1]. However, its synthe...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    Overview

    (4S)-4-Acetoxy-2-cyclopenten-1-one is an indispensable chiral building block utilized extensively in the synthesis of prostaglandins, carbocyclic nucleosides, and complex natural products[1]. However, its synthetic utility is frequently compromised by its inherent instability. Functioning chemically as a masked cyclopentadienone surrogate[2], this cyclic enol acetate is exquisitely sensitive to its solvent environment[3].

    This technical guide provides mechanistic troubleshooting, solvent optimization strategies, and validated protocols to help researchers maintain substrate integrity and ensure high-fidelity synthetic outcomes.

    Troubleshooting & FAQs

    Q1: Why does my (4S)-4-Acetoxy-2-cyclopenten-1-one degrade into a dark, viscous residue upon storage, and how can I prevent this?

    Causality: The degradation is driven by the facile elimination of acetic acid from the C4 position, yielding cyclopentadienone[2]. Because cyclopentadienone is highly reactive and antiaromatic in character, it spontaneously undergoes a rapid Diels-Alder dimerization to form dicyclopentadienone, which further oligomerizes into a dark residue[4]. This elimination is autocatalytic if trace acids or bases are present in the solvent. Solution & Solvent Choice: Never store the neat oil at room temperature. For stock solutions, non-polar or weakly polar aprotic solvents like Dichloromethane (DCM) are mandatory. DCM does not stabilize the charged transition state required for E1cB elimination. Self-Validating Protocol: Store the compound as a 1.0 M solution in anhydrous DCM over activated 4Å molecular sieves at -20 °C. Before use, validate purity via 1 H NMR: the disappearance of the characteristic C4 oxymethine proton (multiplet at ~5.7 ppm) and the appearance of complex vinylic signals indicate dimer formation[4].

    Q2: I am observing low yields and high by-product formation during conjugate additions. How do polar aprotic vs. ethereal solvents affect this?

    Causality: During conjugate additions (e.g., using organocuprates or Grignard reagents), the goal is a nucleophilic attack at the C3 position[5]. However, if the solvent is highly polar and aprotic (like DMF or NMP), it leaves any basic species unsolvated and highly reactive. This dramatically lowers the activation energy for the competing base-catalyzed elimination of the acetate group[3]. Solution & Solvent Choice: Ethereal solvents—specifically Tetrahydrofuran (THF) or Methyl tert-butyl ether (MTBE)—are critical. They possess sufficient Lewis basicity to coordinate and stabilize the organometallic metal center (directing the trans-1,4-addition) while maintaining a low enough dielectric constant to suppress the elimination pathway[6].

    Q3: Why is my enantiomeric excess (ee) eroding during enzymatic kinetic resolution?

    Causality: When using lipases to resolve racemic 4-acetoxycyclopent-2-en-1-one, protic solvents (like methanol or ethanol) can cause non-enzymatic background solvolysis or transesterification, eroding the ee[1]. Furthermore, highly polar solvents strip the essential hydration shell from the enzyme, denaturing it. Solution & Solvent Choice: Use MTBE or Isopropanol mixtures. They have optimal logP profiles that preserve the enzyme's hydration shell while completely suppressing non-enzymatic solvolysis, leading to high enantioselectivity[1].

    Data Presentation: Solvent Compatibility Matrix

    To predict the behavior of (4S)-4-Acetoxy-2-cyclopenten-1-one, consult the dielectric constant ( ε ) and compatibility profile of your chosen solvent:

    SolventDielectric Constant ( ε )Stability / Shelf-LifeRecommended Application
    Dichloromethane (DCM) 8.9High (Months at -20 °C)Stock solutions, long-term storage[4].
    Methyl tert-butyl ether (MTBE) 2.6HighEnzymatic resolutions[1], extractions.
    Tetrahydrofuran (THF) 7.6Moderate (Use freshly distilled)Organometallic conjugate additions[5].
    Dimethylformamide (DMF) 36.7Low (Rapid degradation)Avoid. Promotes base-catalyzed elimination.
    Methanol (MeOH) 32.7Low (Solvolysis risk)Avoid. Promotes acetate transesterification.

    Visualization: Solvent-Dictated Reaction Pathways

    SolventEffect cluster_0 Degradation Pathway (Polar Aprotic Solvents) cluster_1 Synthetic Pathway (Ethereal Solvents) A (4S)-4-Acetoxy-2-cyclopenten-1-one (Stable in DCM/MTBE) B Cyclopentadienone (Transient Intermediate) A->B Elimination of AcOH (DMF, DMSO) D Organometallic Complex (Stabilized in THF/MTBE) A->D Nucleophilic Attack (-78 °C) C Dicyclopentadienone (Diels-Alder Dimer) B->C Spontaneous Dimerization E Conjugate Addition Product (High Yield) D->E Quench & Workup

    Fig 1. Divergent pathways of (4S)-4-Acetoxy-2-cyclopenten-1-one dictated by solvent environment.

    Experimental Protocol: Solvent-Optimized Organocuprate Conjugate Addition

    Objective: Achieve regioselective trans-1,4-addition while suppressing E1cB elimination[6]. Self-Validating Step: The reaction mixture must remain homogeneous and pale yellow throughout the addition. A sudden shift to dark brown indicates solvent-induced elimination to cyclopentadienone, signaling a failure in temperature control or solvent purity.

    • Preparation: Flame-dry a Schlenk flask under argon. Purify (4S)-4-Acetoxy-2-cyclopenten-1-one immediately prior to use by passing it through a short plug of anhydrous magnesium sulfate and silica gel using DCM to remove trace moisture and dimers[4].

    • Solvent Exchange: Concentrate the purified enone under reduced pressure (water bath temperature < 25 °C) and immediately redissolve in anhydrous THF to a concentration of 0.5 M.

    • Cuprate Formation: In a separate flask, prepare the organocopper reagent in anhydrous THF at -78 °C. Causality: The ethereal solvent is critical here to stabilize the lithium cation and temper the basicity of the cuprate[5].

    • Addition: Add the enone solution dropwise over 30 minutes to the cuprate at -78 °C. Causality: Maintaining strict cryogenic conditions in THF prevents the thermal activation required for acetate elimination.

    • Quenching: Quench the reaction strictly at -78 °C by adding a 1:1 mixture of saturated aqueous NH 4​ Cl and THF. Causality: Protonating the resulting enolate at low temperatures prevents base-catalyzed side reactions during the warmup phase.

    • Workup: Extract the aqueous layer with MTBE, wash the combined organic layers with brine, dry over MgSO 4​ , and concentrate under reduced pressure[4].

    References

    • Harre, M., Raddatz, P., Walenta, R., & Winterfeldt, E. (1982). "4-Oxo-2-cyclopentenyl Acetate (4-Acetoxy-2-cyclopenten-1-one)." Angewandte Chemie International Edition in English, 21(7), 480-487. URL:[Link]

    • Deardorff, D. R., & Myles, D. C. (1989). "Palladium-Catalyzed Synthesis of 4-Acetoxy-2-cyclopentenone." Organic Syntheses, 67, 114. URL:[Link]

    • Pellissier, H. (2015). "Synthesis of Chiral Cyclopentenones." Chemical Reviews, 115(20), 11158-11196. URL:[Link]

    • Taylor, S. J., et al. (2005). "Cyclic ketones, their preparation and their use in the synthesis of amino acids." U.S. Patent Application Publication, US20050215816A1.

    Sources

    Optimization

    ideal storage conditions to prevent (4S)-4-Acetoxy-2-cyclopenten-1-one degradation

    Technical Support Center: Handling & Storage of (4S)-4-Acetoxy-2-cyclopenten-1-one Overview (4S)-4-Acetoxy-2-cyclopenten-1-one is a highly versatile chiral building block widely utilized in the synthesis of prostaglandin...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    Technical Support Center: Handling & Storage of (4S)-4-Acetoxy-2-cyclopenten-1-one

    Overview

    (4S)-4-Acetoxy-2-cyclopenten-1-one is a highly versatile chiral building block widely utilized in the synthesis of prostaglandins, complex natural products, and pharmaceuticals[1]. It frequently serves as a stable synthon for the highly unstable cyclopentadienone[1]. However, its structural features—an enone system coupled with an allylic acetate—make it susceptible to multiple degradation pathways if stored or handled improperly[2]. This guide provides the mechanistic rationale and validated protocols to ensure the integrity of your compound.

    The Causality of Degradation (Why it Fails)

    Understanding the chemical vulnerabilities of (4S)-4-Acetoxy-2-cyclopenten-1-one is the first step in preventing its decomposition.

    • Thermal and Base-Catalyzed Elimination: The allylic acetate group is prone to elimination (loss of acetic acid) when exposed to heat, transition metal catalysts (such as palladium), or basic conditions[2]. This elimination generates cyclopentadienone, a highly reactive intermediate that rapidly undergoes Diels-Alder dimerization to form dicyclopentadienone derivatives[1].

    • Moisture-Driven Hydrolysis: Exposure to atmospheric moisture leads to the hydrolysis of the ester group, yielding 4-hydroxy-2-cyclopenten-1-one and acetic acid. The liberated acetic acid lowers the pH and can auto-catalyze further degradation[2].

    • Photochemical Degradation: As an α,β -unsaturated ketone, the compound is photochemically active and can undergo [2+2] cycloadditions or radical-mediated decomposition when exposed to ambient UV light.

    degradation A (4S)-4-Acetoxy-2-cyclopenten-1-one (Stable under ideal conditions) B Thermal/Base Exposure (Elimination) A->B C Moisture Exposure (Hydrolysis) A->C D Light Exposure (Photodegradation) A->D E Cyclopentadienone (Highly Unstable) B->E - AcOH G 4-Hydroxy-2-cyclopenten-1-one + Acetic Acid C->G + H2O H [2+2] Cycloaddition Products D->H UV Light F Dicyclopentadienone (Dimerization/Polymerization) E->F Fast Dimerization G->B Auto-catalysis via AcOH

    Caption: Degradation pathways of (4S)-4-Acetoxy-2-cyclopenten-1-one under environmental stress.

    Ideal Storage Conditions

    To arrest the kinetics of the degradation pathways described above, strict adherence to the following storage parameters is mandatory[3].

    ParameterIdeal ConditionScientific Rationale
    Temperature -20°C (Freezer)Suppresses the thermal activation energy required for the elimination of acetic acid and subsequent dimerization.
    Atmosphere Argon or NitrogenDisplaces atmospheric oxygen and moisture, preventing ester hydrolysis and auto-catalytic degradation.
    Container Amber glass vial with PTFE-lined septumAmber glass blocks UV/visible light to prevent [2+2] cycloadditions. PTFE prevents chemical leaching.
    Handling State Neat (Undiluted)Storing as a neat liquid (Density ~1.16 g/cm³)[3] is generally more stable than in solution, where solvent impurities (e.g., water in THF) can accelerate degradation.

    Troubleshooting & FAQs

    Q: My stored batch of (4S)-4-Acetoxy-2-cyclopenten-1-one has turned from a colorless liquid to a viscous yellow/brown oil. What happened, and can I still use it? A: The compound has undergone thermal elimination followed by dimerization/polymerization[1]. The viscosity indicates the formation of higher molecular weight dicyclopentadienone derivatives. Do not use this batch directly. You must purify it via silica gel flash chromatography (typically using a Hexanes/Ethyl Acetate gradient) to isolate the intact monomer.

    Q: I need to use a base (like DBU) in my tandem Michael addition. Won't this degrade the compound? A: Yes, strong bases can promote the elimination of the acetate group. However, researchers have successfully used sterically hindered amidine bases like DBU by carefully controlling the stoichiometry, temperature, and using masked bis-nucleophiles to outcompete the degradation kinetics[1]. Always add the base slowly at reduced temperatures (e.g., 0°C to -20°C) to favor the desired nucleophilic attack over elimination.

    Q: Why did my compound degrade rapidly after I took it out of the freezer and opened it immediately? A: Opening a cold vial in ambient air causes immediate condensation of atmospheric moisture into the liquid. This water initiates the hydrolysis of the acetate group[2]. To prevent this, you must allow the sealed vial to equilibrate to room temperature inside a desiccator before opening.

    Self-Validating Experimental Protocol: Handling and Purity Assessment

    Trusting a stored reagent blindly is a common point of failure in complex syntheses. This self-validating protocol ensures that your starting material is intact and that your handling technique does not introduce moisture.

    Step 1: Equilibration (Causality: Preventing Condensation)

    • Remove the amber vial of (4S)-4-Acetoxy-2-cyclopenten-1-one from the -20°C freezer.

    • Immediately place the sealed vial into a desiccator.

    • Allow it to sit for 30–45 minutes until it reaches ambient room temperature.

    Step 2: Inert Transfer (Causality: Excluding Moisture)

    • Transfer the equilibrated vial into a glovebox or connect it to a Schlenk line under positive Argon pressure.

    • Using a dried, Argon-purged Hamilton syringe, pierce the PTFE septum and withdraw the required volume.

    Step 3: Purity Validation (Causality: System Verification)

    • Before committing the bulk material to your reaction, withdraw a 5 µL aliquot.

    • Dissolve the aliquot in anhydrous CDCl₃.

    • Run a quick ¹H NMR spectrum. Look for the characteristic olefinic protons (typically around δ 6.2 and 7.6 ppm) and the methine proton adjacent to the acetate (around δ 5.7 ppm).

    • Validation Check: If extraneous peaks appear in the aliphatic region (indicating dimerization) or a free acetic acid peak is visible (~δ 2.1 ppm), the batch is compromised.

    Step 4: Purification (If Necessary)

    • If purity is < 98%, pass the material through a short pad of silica gel using 80:20 Hexanes:Ethyl Acetate.

    • Concentrate under reduced pressure (keep the water bath < 30°C to prevent thermal degradation).

    Step 5: Post-Use Storage

    • Flush the headspace of the source vial with a gentle stream of Argon for 60 seconds.

    • Seal with a fresh PTFE septum and Parafilm.

    • Return immediately to -20°C storage.

    workflow Start Retrieve from -20°C Storage Equilibrate Equilibrate to Room Temp (in desiccator) Start->Equilibrate Glovebox Transfer to Glovebox / Schlenk Line Equilibrate->Glovebox Sample Take Aliquot for NMR/TLC Glovebox->Sample Test Purity > 98%? Sample->Test Purify Purify via Flash Chromatography Test->Purify No Use Proceed with Synthesis Test->Use Yes Purify->Use Store Flush with Argon & Return to -20°C Use->Store

    Caption: Self-validating workflow for handling and assessing the purity of stored batches.

    References

    • Title: DBU-Promoted Tandem Michael Additions of Masked Bis-Nucleophiles to 4-Acetoxycyclopent-2-enone: Access to Tetracyclic Lactams. Source: The Journal of Organic Chemistry, ACS Publications. URL: [Link]

    • Title: cis-3-Acetoxy-5-hydroxycyclopent-1-ene. Source: Organic Syntheses. URL: [Link]

    Sources

    Troubleshooting

    improving conversion rates for (4S)-4-Acetoxy-2-cyclopenten-1-one derivatization

    Welcome to the Technical Support Center for Chiral Cyclopentenone Derivatization. This guide is engineered for researchers, synthetic chemists, and drug development professionals working with (4S)-4-Acetoxy-2-cyclopenten...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    Welcome to the Technical Support Center for Chiral Cyclopentenone Derivatization. This guide is engineered for researchers, synthetic chemists, and drug development professionals working with (4S)-4-Acetoxy-2-cyclopenten-1-one , a highly versatile chiral building block used in the synthesis of prostaglandins, carbocyclic nucleosides, and complex polycyclic frameworks.

    Because this substrate is prone to elimination, polymerization, and off-target reactivity, optimizing conversion rates requires a rigorous understanding of organometallic mechanisms and reaction kinetics.

    I. Core Derivatization Pathways

    Before troubleshooting, it is critical to map the primary synthetic trajectories of (4S)-4-Acetoxy-2-cyclopenten-1-one. The substrate acts dually as an electrophile for palladium-catalyzed allylic substitutions and as a highly reactive Michael acceptor (often serving as a synthetic equivalent for the unstable cyclopentadienone)[1].

    Workflow Start (4S)-4-Acetoxy-2-cyclopenten-1-one PdCat Pd-Catalyzed Tsuji-Trost Allylation Start->PdCat Pd(0), Ligand Michael Michael Addition (Soft Nucleophiles) Start->Michael Base, Nu- DielsAlder Diels-Alder Cycloaddition Start->DielsAlder Diene, Heat/Lewis Acid Prod1 1,4-cis-Disubstituted Cyclopentanones PdCat->Prod1 Retention of Config Prod2 trans-Disubstituted Cyclopentanones Michael->Prod2 Steric Control Prod3 Bicyclic/Bridged Systems DielsAlder->Prod3 endo/exo Control

    Fig 1. Primary derivatization workflows for (4S)-4-Acetoxy-2-cyclopenten-1-one.

    II. Troubleshooting & FAQs

    Q1: My conversion rate is plateauing at 40-50% during the Pd-catalyzed Tsuji-Trost allylic alkylation. How can I drive the reaction to completion? A1: Stalled conversions in Tsuji-Trost reactions with this substrate are rarely due to thermodynamic limitations; they are almost always kinetic issues stemming from catalyst deactivation or inefficient oxidative addition.

    • Causality: The acetate leaving group is relatively poor compared to carbonates or phosphates. If the active Pd(0) species is oxidized by trace oxygen, or if the phosphine ligands are scavenged, the catalytic cycle breaks down.

    • Solution: Switch your ligand from standard PPh₃ to a bidentate ligand like dppb (1,4-bis(diphenylphosphino)butane), which stabilizes the intermediate cationic π-allyl palladium complex and prevents catalyst aggregation (black precipitate). Additionally, applying microwave irradiation (e.g., 50 W for 10-20 minutes) has been shown to drastically improve conversion rates for difficult nucleobase insertions into the cyclopentene ring[2]. Ensure all solvents are rigorously degassed via freeze-pump-thaw cycles.

    Q2: I am observing a mixture of 1,2-addition and 1,4-substitution products. How do I achieve exclusive 1,4-regioselectivity? A2: This is a classic hard vs. soft nucleophile dilemma.

    • Causality: Palladium-catalyzed alkylations of this substrate can yield either 1,2- or 1,4-adducts depending on the nucleophile's pKa[3]. Hard nucleophiles (e.g., Grignard reagents, organolithiums) attack the metal center first (inner-sphere mechanism) or attack the carbonyl directly, leading to 1,2-addition. Soft nucleophiles (pKa < 25, such as malonates or heteroaromatic salts) attack the π-allyl ligand directly from the face opposite to the palladium (outer-sphere mechanism).

    • Solution: To force 1,4-addition, ensure your nucleophile is sufficiently "soft." If you must use a carbon nucleophile, use stabilized enolates (e.g., dimethyl malonate) with a mild base like K₂CO₃ or BSA (N,O-bis(trimethylsilyl)acetamide). The reaction will proceed with high regio- and stereoselectivity to give the 1,4-adduct with net retention of configuration (double inversion)[3].

    Q3: The starting material seems to degrade or polymerize in the reaction flask before the nucleophile is added. What is happening? A3: (4S)-4-Acetoxy-2-cyclopenten-1-one is highly sensitive to basic conditions.

    • Causality: In the presence of strong bases, the substrate undergoes rapid elimination of acetic acid to form cyclopentadienone. Cyclopentadienone is antiaromatic and highly unstable, immediately dimerizing or polymerizing[1].

    • Solution: Never pre-mix the substrate with strong bases. If your protocol requires base to generate the nucleophile, pre-form the nucleophile in a separate flask, ensure no excess unreacted strong base remains, and then transfer it to the Pd/substrate mixture.

    III. Validated Experimental Protocol: Pd-Catalyzed Allylic Substitution

    This self-validating protocol ensures high conversion rates by utilizing a bidentate ligand and controlling the order of addition to prevent substrate degradation[2].

    Reagents:

    • (4S)-4-Acetoxy-2-cyclopenten-1-one (1.0 equiv, rigorously dried)

    • Nucleophile (e.g., sodium salt of thymine or dimethyl malonate, 1.5 equiv)

    • Pd(dba)₂ (Bis(dibenzylideneacetone)palladium(0)) (0.05 equiv)

    • dppb (1,4-bis(diphenylphosphino)butane) (0.10 equiv)

    • Anhydrous Acetonitrile (MeCN)

    Step-by-Step Methodology:

    • Catalyst Pre-Activation: In a flame-dried, argon-purged Schlenk flask, dissolve Pd(dba)₂ and dppb in degassed MeCN. Stir at room temperature for 15 minutes. Validation check: The solution should transition from deep purple/black to a clear, pale yellow/orange, indicating the formation of the active Pd(0)-dppb complex.

    • Substrate Addition: Add (4S)-4-Acetoxy-2-cyclopenten-1-one dropwise to the catalyst solution. Stir for 10 minutes to allow the oxidative addition to occur, forming the π-allyl palladium intermediate.

    • Nucleophile Introduction: In a separate flask, generate the nucleophile (if using a malonate, deprotonate with BSA and a catalytic amount of KOAc). Transfer this nucleophile solution dropwise to the main reaction flask.

    • Reaction & Monitoring: Heat the reaction to 40°C (or utilize microwave irradiation at 50 W)[2][3]. Monitor via TLC (Ethyl Acetate:Hexane 1:2). Validation check: The starting material spot (UV active, stains dark brown with anisaldehyde) should disappear within 2-4 hours, replaced by a lower Rf product spot.

    • Quenching: Quench the reaction by filtering the mixture through a short pad of Celite to remove palladium black. Concentrate the filtrate under vacuum and purify via flash column chromatography.

    IV. Mechanistic Causality: The Double Inversion Pathway

    Understanding the stereochemical outcome is vital. The reaction proceeds via a "double inversion" mechanism, resulting in a net retention of the (4S) stereocenter.

    Mechanism Substrate Substrate (4S)-4-Acetoxy-2-cyclopenten-1-one PiAllyl π-Allyl-Pd(II) Complex (Inversion 1) Substrate->PiAllyl Oxidative Addition (-OAc) Pd0 Pd(0)L_n Catalyst Pd0->PiAllyl Coordinates Nucleophile Nucleophilic Attack (Soft Nu-) PiAllyl->Nucleophile Outer-sphere attack Product 1,4-Alkylated Product (Inversion 2 = Net Retention) Nucleophile->Product Reductive Elimination Product->Pd0 Catalyst Regeneration

    Fig 2. Tsuji-Trost mechanism showing double inversion leading to net retention of stereochemistry.

    V. Quantitative Data: Condition Optimization

    The following table synthesizes expected conversion rates and enantiomeric excess (ee%) based on varying reaction parameters during the derivatization of (4S)-4-Acetoxy-2-cyclopenten-1-one[2][3].

    Reaction TypeCatalyst / LigandNucleophile / ReagentSolvent / TempTypical Conversion YieldStereochemical Outcome
    Tsuji-Trost Alkylation Pd(PPh₃)₄Dimethyl malonate (BSA)THF, 40°C~62%>99% ee (1,4-adduct)
    Tsuji-Trost Amination Pd(dba)₂ / dppbThymine sodium saltMeCN, Microwave 50W68%Retention of config
    Michael Addition None (DBU base)tert-Butyl acetoacetateCH₂Cl₂, RT75-80%trans-disubstituted
    Diels-Alder EtAlCl₂ (Lewis Acid)1-(1-naphthyl)cyclopenteneCH₂Cl₂, 30°C (8 kbar)67%endo-cycloadduct

    VI. References

    • Formation of cyclopentene nitro-ester and derivatives Source: US Patent 8236853B1 (Google Patents) URL:

    • Synthesis and Evaluation of Prodrugs of α-Carboxy Nucleoside Phosphonates Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

    • DBU-Promoted Tandem Michael Additions of Masked Bis-Nucleophiles to 4-Acetoxycyclopent-2-enone: Access to Tetracyclic Lactams Source: ResearchGate / European Journal of Inorganic Chemistry URL:[Link]

    • Synthesis and mutagenicity of some cyclopenta[c]phenanthrenes and indeno[c]phenanthrenes Source: Mutagenesis (Oxford Academic) URL:[Link]

    Sources

    Reference Data & Comparative Studies

    Validation

    (4S)-4-Acetoxy-2-cyclopenten-1-one vs (4R)-4-Acetoxy-2-cyclopenten-1-one reactivity comparison

    Chiral Divergence: A Reactivity Comparison Guide for (4S)- vs (4R)-4-Acetoxy-2-cyclopenten-1-one As a Senior Application Scientist, I frequently encounter the challenge of designing stereocontrolled pathways for complex...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    Chiral Divergence: A Reactivity Comparison Guide for (4S)- vs (4R)-4-Acetoxy-2-cyclopenten-1-one

    As a Senior Application Scientist, I frequently encounter the challenge of designing stereocontrolled pathways for complex natural products and active pharmaceutical ingredients (APIs). At the heart of many of these syntheses lies a privileged chiral building block: 4-acetoxy-2-cyclopenten-1-one. Because unsubstituted cyclopentadienone is too unstable to be isolated, this functionalized derivative serves as a robust, highly reactive synthetic equivalent[1].

    The absolute configuration at the C4 position—either (4S) or (4R)—dictates the entire downstream stereochemical architecture of the target molecule. This guide objectively compares the reactivity profiles, target applications, and handling protocols for both enantiomers, supported by mechanistic causality and validated experimental data.

    Mechanistic Foundations & Reactivity Profile

    The utility of 4-acetoxy-2-cyclopenten-1-one stems from its dual reactivity, which allows for orthogonal functionalization depending on the chosen catalytic system. The causality behind the stereocontrol is rooted in the steric bulk of the C4-acetate group.

    • Michael Acceptor (1,4-Conjugate Addition): The α,β-unsaturated ketone (enone) is highly electrophilic. When subjected to Michael donors (e.g., organocuprates, malonates), the incoming nucleophile approaches from the face opposite to the sterically demanding C4-acetate group. This anti-attack consistently yields trans-disubstituted cyclopentanones, a critical motif in eicosanoid synthesis[1].

    • Tsuji-Trost Allylic Alkylation: The allylic acetate is an excellent leaving group for Palladium(0) catalysis. The reaction proceeds via a rigorous double-inversion mechanism. First, Pd(0) coordinates to the alkene and displaces the acetate from the anti-face, forming a π-allyl palladium intermediate. Second, the nucleophile attacks this complex from the face opposite to the palladium. Two sequential inversions result in a net retention of the original C4 stereocenter[2].

    Comparative Applications: (4S) vs (4R)

    While their chemical reactivity is identical in an achiral environment, their application in asymmetric synthesis is highly divergent.

    The (4S)-Enantiomer: Antiviral Scaffolds The (4S)-configuration is the foundational building block for carbocyclic nucleosides. The spatial arrangement of the (4S) stereocenter maps perfectly onto the required stereochemistry for potent Nucleoside Reverse Transcriptase Inhibitors (NRTIs). Through Pd-catalyzed coupling with purine bases or photoradical additions, the (4S)-enantiomer is directly converted into the core structures of Abacavir, Carbovir, and Entecavir[2],[3].

    The (4R)-Enantiomer: Eicosanoids and Macrolides Conversely, the (4R)-isomer is the preferred starting material for complex lipid-derived signaling molecules. It is deployed extensively in the total synthesis of Prostaglandins and macrolides like Brefeldin A[4]. The initial stereocontrolled Michael addition establishes the lower side chain of the prostaglandin, while subsequent aldol annulations or enolate trapping build the remaining architecture[1].

    Quantitative Comparison & Stereochemical Outcomes

    The following table summarizes the divergent outcomes and applications of the two enantiomers.

    Parameter(4S)-4-Acetoxy-2-cyclopenten-1-one(4R)-4-Acetoxy-2-cyclopenten-1-one
    Stereochemical Configuration (4S)(4R)
    Primary Target APIs Carbovir, Abacavir, Entecavir[2]Prostaglandins, Brefeldin A[4]
    Tsuji-Trost Stereocontrol Net Retention (Yields 4S product)Net Retention (Yields 4R product)
    Michael Addition Stereocontrol Anti-attack (Nucleophile trans to 4S)Anti-attack (Nucleophile trans to 4R)
    Enzymatic Precursor Generation Lipase/Yeast hydrolysis of meso-diacetateLipase/Yeast hydrolysis of meso-diacetate

    Mechanistic Visualization

    The divergent synthetic utility of these enantiomers is mapped below, illustrating how the initial enzymatic desymmetrization dictates the final pharmaceutical target.

    Reactivity Racemic meso-Cyclopent-2-en-1,4-diacetate Enz Enzymatic Desymmetrization (Lipase / Yeast) Racemic->Enz Hydrolysis S_Enant (4S)-4-Acetoxy-2-cyclopenten-1-one Enz->S_Enant (1R,4S) route R_Enant (4R)-4-Acetoxy-2-cyclopenten-1-one Enz->R_Enant (1S,4R) route Pd_S Pd(0) Tsuji-Trost (Retention) S_Enant->Pd_S Michael_S 1,4-Michael Addition (Anti-Attack) S_Enant->Michael_S Pd_R Pd(0) Tsuji-Trost (Retention) R_Enant->Pd_R Michael_R 1,4-Michael Addition (Anti-Attack) R_Enant->Michael_R Drug_S1 Carbovir / Abacavir (Antivirals) Pd_S->Drug_S1 Drug_R1 Prostaglandins (Eicosanoids) Michael_R->Drug_R1

    Divergent synthetic pathways of (4S) and (4R) enantiomers via Tsuji-Trost and Michael additions.

    Experimental Methodologies (Self-Validating Systems)

    To ensure scientific integrity, the following protocols are designed as self-validating systems. The causality of each step is explained, and specific analytical markers are provided to verify success before proceeding.

    Protocol A: Enzymatic Desymmetrization (Accessing the Enantiomers)

    Purpose: To break the symmetry of meso-cyclopent-2-en-1,4-diacetate to yield enantiopure precursors[4].

    • Substrate Preparation: Dissolve meso-cyclopent-2-en-1,4-diacetate (10 mmol) in a 0.1 M phosphate buffer (pH 7.2) containing 10% v/v co-solvent (e.g., acetone) to aid solubility.

    • Biocatalytic Hydrolysis: Introduce the biocatalyst (e.g., Trichosporon beigelii or a specific Lipase). Causality: The chiral pocket of the enzyme selectively binds and hydrolyzes only one of the enantiotopic ester groups.

    • Reaction Monitoring: Stir at 30°C. Monitor via TLC until 50% theoretical conversion is reached to prevent over-hydrolysis.

    • Oxidation: Extract the resulting mono-ol and treat with activated MnO₂ (15 mmol) in dichloromethane for 4 hours at room temperature to oxidize the hydroxyl group to the enone.

    • Self-Validation: Analyze via Chiral HPLC (e.g., Chiralcel OD column). The presence of a single peak (>98% ee) validates the desymmetrization efficiency.

    Protocol B: Pd-Catalyzed Tsuji-Trost Alkylation (Carbovir Precursor Synthesis)

    Purpose: To couple the (4S)-enantiomer with a nucleobase while retaining the C4 stereocenter[2].

    • Catalyst Activation: In a flame-dried Schlenk flask under argon, dissolve Pd(PPh₃)₄ (5 mol%) in anhydrous THF. Causality: The inert atmosphere prevents the oxidation of the active Pd(0) species to inactive Pd(II).

    • Complex Formation: Add (4S)-4-acetoxy-2-cyclopenten-1-one (1.0 equiv) dropwise at 0°C. Stir for 15 minutes to allow the formation of the π-allyl palladium complex.

    • Nucleophilic Attack: In a separate flask, deprotonate the target nucleobase (e.g., 2-amino-6-chloropurine, 1.2 equiv) using NaH (1.2 equiv) in DMF. Add this nucleophile solution dropwise to the Pd-complex.

    • Self-Validation: Following aqueous workup and silica gel purification, analyze the product via ¹H NMR. The disappearance of the acetate methyl singlet (~2.0 ppm) and the preservation of optical rotation (compared to literature values) confirm successful substitution via the double-inversion mechanism.

    References

    • DBU-Promoted Tandem Michael Additions of Masked Bis-Nucleophiles to 4-Acetoxycyclopent-2-enone: Access to Tetracyclic Lactams. ResearchGate.1

    • A practical and scalable process for 4-(R)-hydroxycyclopent-2-en-1-(S)-acetate by desymmetrization of meso-cyclopent-2-en-1,4-diacetate catalyzed by Trichosporon beigelii NCIM 3326, a cheap biocatalyst. ResearchGate. 4

    • Total Synthesis of Entecavir, Abacavir, and Carbovir. ACS Publications. 2

    • 3-Methyl-2-cyclopenten-1-one. Benchchem.3

    Sources

    Comparative

    comparing chiral synthons: (4S)-4-Acetoxy-2-cyclopenten-1-one vs 4-hydroxy-2-cyclopenten-1-one

    Title: Comprehensive Comparison Guide: (4S)-4-Acetoxy-2-cyclopenten-1-one vs. 4-Hydroxy-2-cyclopenten-1-one in Chiral Synthesis Executive Summary & Strategic Context As a Senior Application Scientist, selecting the appro...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    Title: Comprehensive Comparison Guide: (4S)-4-Acetoxy-2-cyclopenten-1-one vs. 4-Hydroxy-2-cyclopenten-1-one in Chiral Synthesis

    Executive Summary & Strategic Context

    As a Senior Application Scientist, selecting the appropriate chiral synthon is not merely a matter of structural preference; it dictates the entire downstream synthetic strategy, yield, and scalability. Cyclopentenone derivatives are privileged scaffolds in natural product and pharmaceutical synthesis. This guide provides an objective, data-driven comparison between two pivotal synthons: (4S)-4-Acetoxy-2-cyclopenten-1-one and 4-hydroxy-2-cyclopenten-1-one. We will dissect their mechanistic utilities, particularly in the synthesis of prostaglandins and carbocyclic nucleosides[1].

    Structural & Mechanistic Divergence

    The fundamental difference between these two synthons lies in the electronic and steric nature of the C-4 substituent, which governs their reactivity profiles.

    The Acetoxy Advantage ((4S)-4-Acetoxy-2-cyclopenten-1-one): The acetate group is an excellent leaving group. This molecule frequently acts as a stable, masked equivalent of cyclopentadienone[2]. Under specific conditions, tandem conjugate addition-elimination sequences can be executed, making it a powerhouse for synthesizing trans-disubstituted cyclopentanoids like prostaglandins[2]. The bulky acetoxy group also provides profound steric shielding, ensuring that incoming nucleophiles attack from the anti-face, yielding high diastereoselectivity.

    The Hydroxy Handle (4-Hydroxy-2-cyclopenten-1-one): The free hydroxyl group acts as a versatile anchoring handle rather than a leaving group. It can be directly coupled to soluble non-cross-linked polystyrene (NCPS) supports for the construction of prostanoid combinatorial libraries[3]. Furthermore, the hydroxyl group can be stereochemically inverted via Mitsunobu reactions or selectively protected to direct steric face-selectivity during subsequent Michael additions. It is an essential building block for synthesizing antiviral agents like entecavir, abacavir, and carbovir[1].

    Reactivity SynthonA (4S)-4-Acetoxy-2-cyclopenten-1-one MechA1 Conjugate Addition (Organocuprates) SynthonA->MechA1 Cu/Zn Catalysis MechA2 Elimination (Masked Diene) SynthonA->MechA2 Base/Heat SynthonB 4-Hydroxy-2-cyclopenten-1-one MechB1 Direct Coupling (Mitsunobu) SynthonB->MechB1 DEAD/PPh3 MechB2 Solid Support Attachment SynthonB->MechB2 Polymer Linker Product1 Prostaglandin Intermediates MechA1->Product1 MechA2->Product1 Product2 Carbocyclic Nucleosides MechB1->Product2 MechB2->Product2

    Reactivity pathways of 4-acetoxy vs 4-hydroxy cyclopentenones in drug synthesis.

    Quantitative Performance Data

    The table below summarizes the objective performance metrics and operational parameters for both synthons, derived from established industrial and academic benchmarks.

    Parameter(4S)-4-Acetoxy-2-cyclopenten-1-one(S)-4-Hydroxy-2-cyclopenten-1-one
    Primary Function Masked diene / Michael acceptorNucleophilic handle / Chiral scaffold
    Typical Enantiomeric Excess (ee) >99% (via enzymatic resolution)[4]>98% (via lipase transesterification)[1]
    Key Reactivity Conjugate addition-elimination[2]Mitsunobu inversion, protection, etherification[3]
    Storage Stability Prone to elimination; requires cold storageProne to dimerization; store neat at -20°C
    Major Pharmaceutical Applications Prostaglandins (e.g., PGE2), Brefeldin A[3]Entecavir, Abacavir, Carbovir[1]

    Experimental Methodologies & Self-Validating Protocols

    To maintain scientific integrity and reproducibility, the following protocols incorporate self-validating analytical checkpoints.

    Protocol 1: Organocuprate Conjugate Addition to (4S)-4-Acetoxy-2-cyclopenten-1-one

    Objective: Stereoselective construction of a trans-3,4-disubstituted cyclopentanone (Prostaglandin intermediate). Causality: Organocuprates are selected over Grignard reagents to suppress 1,2-addition in favor of 1,4-conjugate addition[2]. The bulky C-4 acetoxy group sterically shields the syn-face, forcing the incoming nucleophile to attack from the anti-face, ensuring trans-diastereoselectivity.

    • Preparation: In an oven-dried, argon-purged Schlenk flask, prepare the organocuprate reagent (e.g., lithium dialkylcuprate) in anhydrous THF at -78 °C.

    • Addition: Slowly add a solution of (4S)-4-Acetoxy-2-cyclopenten-1-one (1.0 eq) in THF dropwise over 30 minutes to maintain strict temperature control and prevent localized heating, which causes premature elimination.

    • Quenching: After 2 hours, quench the reaction at -78 °C with saturated aqueous NH4Cl to preserve the enolate intermediate if subsequent trapping is required, or allow it to warm to room temperature for protonation.

    • Self-Validation Checkpoint: Analyze the crude mixture via 1H NMR prior to column chromatography. The disappearance of the enone olefinic protons (δ 6.2 and 7.6 ppm) and the emergence of the trans-coupling constant (J > 4 Hz) for the C-3/C-4 protons validate successful, stereoselective conjugate addition.

    Protocol 2: Enzymatic Kinetic Resolution of 4-Hydroxy-2-cyclopenten-1-one

    Objective: Obtaining enantiopure (S)-4-hydroxy-2-cyclopenten-1-one from a racemic mixture. Causality: Chemical resolution is inefficient and low-yielding. Utilizing a lipase biocatalyst with vinyl acetate as an acyl donor in an anhydrous organic solvent drives an irreversible transesterification. The enzyme's chiral pocket selectively accommodates and acylates the (R)-enantiomer, leaving the desired (S)-enantiomer intact[4].

    • Reaction Setup: Dissolve racemic 4-hydroxy-2-cyclopenten-1-one in an anhydrous low molecular weight ketone or ether solvent[4].

    • Biocatalysis: Add vinyl acetate (3.0 eq) as the acyl donor and a supported lipase (e.g., Candida antarctica Lipase B or Alcaligenes sp. lipase)[4].

    • Incubation: Stir the suspension at room temperature to 40 °C. The use of vinyl acetate ensures the byproduct is acetaldehyde, which evaporates or is easily removed, driving the reaction to completion.

    • Separation: Filter off the immobilized enzyme. The mixture now contains (S)-4-hydroxy-2-cyclopenten-1-one and (R)-4-acetoxy-2-cyclopenten-1-one, which have vastly different Rf values and can be separated via standard silica gel chromatography.

    • Self-Validation Checkpoint: Monitor the reaction progression via Chiral GC or HPLC. Terminate the reaction exactly when the conversion reaches 50% to prevent over-acylation and ensure the ee of the remaining (S)-alcohol is >99%[1].

    Workflow Start Racemic 4-Hydroxy-2-cyclopenten-1-one Enzyme Lipase Biocatalyst Start->Enzyme ProdS (S)-4-Hydroxy-2-cyclopenten-1-one (Unreacted, >99% ee) Enzyme->ProdS Enantioselective ProdR (R)-4-Acetoxy-2-cyclopenten-1-one (Esterified) Enzyme->ProdR Acylation AcylDonor Vinyl Acetate (Acyl Donor) AcylDonor->Enzyme

    Enzymatic kinetic resolution of racemic 4-hydroxy-2-cyclopenten-1-one using lipases.

    References[3] Title: Synthesis of Prostaglandin E2 Methyl Ester on a Soluble-Polymer Support for the Construction of Prostanoid Libraries

    Source: Journal of the American Chemical Society (acs.org) URL:[1] Title: and (S)-4-Hydroxy-2-cyclopenten-1-ones: Total Synthesis of Entecavir, Abacavir, and Carbovir Source: ACS Publications (acs.org) URL:[4] Title: EP1428888A1 - Method for the production of (1S,4R)-(-)-4-Hydroxycyclopent-2-enyl esters Source: Google Patents (google.com) URL:[2] Title: US6872856B2 - Cyclic ketones, their preparation and their use in the synthesis of amino acids Source: Google Patents (google.com) URL:

    Sources

    Validation

    Validating Stereocenter Retention in (4S)-4-Acetoxy-2-cyclopenten-1-one Substitutions: A Comparative Guide

    As a highly versatile chiral building block, (4S)-4-acetoxy-2-cyclopenten-1-one is foundational in the total synthesis of prostaglandins, nucleoside analogs, and complex macrolides. However, preserving its C4 stereocente...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    As a highly versatile chiral building block, (4S)-4-acetoxy-2-cyclopenten-1-one is foundational in the total synthesis of prostaglandins, nucleoside analogs, and complex macrolides. However, preserving its C4 stereocenter during substitution reactions requires precise mechanistic control and rigorous analytical validation.

    This guide provides an in-depth comparative analysis of the analytical methods used to validate stereocenter retention following palladium-catalyzed Tsuji-Trost allylic alkylations. By understanding the causality behind both the chemical mechanism and the analytical workflows, researchers can establish self-validating protocols that ensure absolute stereochemical fidelity.

    Mechanistic Causality: The "Double Inversion" Pathway

    When (4S)-4-acetoxy-2-cyclopenten-1-one is subjected to palladium-catalyzed substitution, the stereochemical outcome depends entirely on the nature of the nucleophile. To achieve net retention of the stereocenter, a "soft" nucleophile (pKa < 25, such as malonates, amines, or phenols) must be employed[1].

    The causality of this retention is rooted in a double-inversion mechanism:

    • Inversion 1 (Oxidative Addition): The Pd(0) catalyst coordinates to the electron-deficient alkene. Steric hindrance from the bulky C4-acetate group forces the palladium to undergo oxidative addition from the opposite face (anti to the leaving group), generating a cationic π-allyl Pd(II) intermediate.

    • Inversion 2 (Nucleophilic Attack): Soft nucleophiles do not coordinate directly to the palladium center. Instead, they attack the electrophilic carbon of the π-allyl complex directly. Orbital alignment dictates that this attack must occur from the face opposite to the palladium metal, resulting in a second inversion[1].

    The net result of these two sequential inversions is the absolute retention of the original (4S) configuration.

    Mechanism Substrate (4S)-4-Acetoxy- 2-cyclopenten-1-one PiAllyl π-Allyl Pd(II) Complex (Inversion 1: 4R) Substrate->PiAllyl Pd(0), -OAc⁻ (Oxidative Addition) Product (4S)-Substituted Cyclopentenone (Inversion 2: Retention) PiAllyl->Product Soft Nu⁻ Attack (Nucleophilic Substitution)

    Caption: Pd-catalyzed double inversion mechanism yielding net stereocenter retention.

    Comparative Analysis of Stereochemical Validation Methods

    Proving that net retention has occurred requires analytical techniques capable of differentiating the (4S) product from its (4R) enantiomer. Below is an objective comparison of the three primary methodologies used in modern synthetic laboratories.

    Method Comparison Data
    Validation MethodPrinciple of OperationSensitivity / AccuracyProsCons
    Chiral HPLC (Gold Standard)Physical separation of enantiomers via transient diastereomeric interactions with a chiral stationary phase (e.g., amylose/cellulose derivatives)[2].High (Resolves >99.9% ee)Absolute quantification of enantiomeric ratio; highly reproducible; non-destructive.Requires expensive chiral columns and method development for each new substrate.
    Chiral Shift NMR Addition of chiral lanthanide shift reagents (e.g., Eu(hfc)3) induces differential magnetic environments, splitting the enantiomeric NMR signals[3].Moderate (Resolves ~95% ee)Rapid analysis; utilizes standard NMR equipment; confirms structural identity simultaneously.Signal broadening can obscure integration; highly sensitive to trace moisture; reagent is expensive.
    Polarimetry Measures the bulk rotation of plane-polarized light[2].Low (Prone to masking)Quick, non-destructive baseline check; historical precedent.Cannot distinguish between true racemization and the presence of highly rotatory chiral impurities.

    Editorial Insight: While Polarimetry and Chiral Shift NMR are useful for rapid screening, Chiral HPLC is the only method robust enough for regulatory submissions or high-impact publications. Polarimetry is particularly dangerous in this context, as trace amounts of highly active chiral impurities can artificially inflate or deflate the perceived enantiomeric excess (ee)[2].

    Self-Validating Experimental Protocol: Synthesis & HPLC Validation

    To ensure trustworthiness, an experimental protocol must be self-validating. The following workflow details the Tsuji-Trost substitution of (4S)-4-acetoxy-2-cyclopenten-1-one using a soft nucleophile (dimethyl malonate), followed by a rigorous Chiral HPLC validation sequence that includes a mandatory racemic control.

    Phase 1: Palladium-Catalyzed Substitution
    • Preparation: Flame-dry a Schlenk flask under argon. Add (4S)-4-acetoxy-2-cyclopenten-1-one (1.0 equiv), triphenylphosphine (0.15 equiv), and Pd(dba)2 (0.05 equiv).

    • Solvent & Nucleophile: Dissolve the mixture in anhydrous THF (0.1 M). In a separate vial, deprotonate dimethyl malonate (1.2 equiv) using NaH (1.1 equiv) in THF, then transfer this nucleophilic solution to the main reaction flask at 0 °C.

    • Reaction: Stir at room temperature for 4 hours. Causality note: The bidentate or bulky phosphine ligands prevent premature reductive elimination, ensuring the soft nucleophile attacks the π-allyl complex directly.

    • Workup: Quench with saturated aqueous NH4Cl. Extract with Ethyl Acetate (3x), dry over MgSO4, and concentrate in vacuo. Purify via silica gel flash chromatography.

    Phase 2: Self-Validating Chiral HPLC Analysis
    • Racemic Standard Generation: Before analyzing the chiral product, you must synthesize a racemic standard by running the exact same reaction on racemic 4-acetoxy-2-cyclopenten-1-one.

    • Baseline Resolution (The Internal Control): Inject the racemic standard onto a Chiralpak AD-H column (Hexane/Isopropanol 90:10, 1.0 mL/min). Adjust the mobile phase until the (4S) and (4R) peaks achieve baseline resolution (Rs > 1.5). Causality note: If you cannot resolve the racemate, a single peak in your chiral sample proves nothing.

    • Sample Injection: Inject the purified (4S)-derived product.

    • Quantification: Calculate the ee% by comparing the integrated area of the major peak (4S) against the trace minor peak (4R).

    Workflow Step1 1. Tsuji-Trost Reaction Pd(0) catalyst, Soft Nucleophile Step2 2. Reaction Quench & Extraction NH4Cl (aq), EtOAc Step1->Step2 Step3 3. Flash Chromatography Isolate substituted product Step2->Step3 Step4 4. Racemic Standard Injection Establish baseline resolution Step3->Step4 Step5 5. Chiral HPLC Analysis Determine ee% of (4S) product Step4->Step5

    Caption: Self-validating experimental workflow for synthesis and chiral HPLC analysis.

    References

    • Formation of cyclopentene nitro-ester and derivatives Google P
    • Synthesis of Chiral Cyclopentenones Chemical Reviews - ACS Public
    • A Novel Asymmetric Synthesis of Chiral Cyclopentanoid Building Blocks by the Use of Chiral Lithium Amide Oxford University Press (OUP)

    Sources

    Comparative

    GC-MS analysis comparison for (4S)-4-Acetoxy-2-cyclopenten-1-one reaction products

    Title: GC-MS Analysis Comparison for (4S)-4-Acetoxy-2-cyclopenten-1-one Reaction Products: A Comprehensive Guide Audience: Researchers, scientists, and drug development professionals. Executive Summary & Mechanistic Cont...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    Title: GC-MS Analysis Comparison for (4S)-4-Acetoxy-2-cyclopenten-1-one Reaction Products: A Comprehensive Guide

    Audience: Researchers, scientists, and drug development professionals.

    Executive Summary & Mechanistic Context

    (4S)-4-Acetoxy-2-cyclopenten-1-one is a highly versatile chiral synthon utilized extensively in the total synthesis of prostanoids, nucleosides, and complex cyclopentanoid natural products[1]. Its synthetic utility is largely driven by its ability to undergo highly stereoselective transformations, most notably palladium-catalyzed allylic alkylations[2].

    When comparing the enantiopure (4S)-synthon to its racemic alternative ((±)-4-acetoxy-2-cyclopenten-1-one), the performance difference in asymmetric synthesis is profound. Using the (4S)-enantiomer allows for the direct installation of new stereocenters with >98% enantiomeric excess (ee) without the need for expensive chiral ligands during the catalytic step[3].

    In a standard Pd(0)-catalyzed allylic substitution, the reaction proceeds via a double-inversion mechanism[4]. First, the Pd(0) catalyst coordinates to the alkene face opposite to the bulky acetate leaving group (steric control), forming a cationic π-allyl palladium complex (first inversion)[4]. Subsequently, the incoming nucleophile attacks anti to the palladium metal (second inversion)[4]. This sequence results in a net retention of configuration. Validating this stereochemical fidelity and the chemical purity of the resulting products requires a robust, self-validating Gas Chromatography-Mass Spectrometry (GC-MS) analytical framework.

    Mechanism S (4S)-4-Acetoxy-2-cyclopenten-1-one (Chiral Starting Material) I Pd(0) Oxidative Addition (Inversion 1: Pd coordinates anti to OAc) S->I -OAc⁻ P π-Allyl Palladium Intermediate (Cationic Complex) I->P N Nucleophilic Attack (Inversion 2: Nucleophile attacks anti to Pd) P->N +Nu⁻ R (4S)-Substituted Cyclopenten-1-one (Net Retention of Configuration) N->R -Pd(0)

    Figure 1: Double-inversion mechanism of Pd-catalyzed allylic alkylation ensuring stereochemical retention.

    Analytical Method Comparison: Chiral vs. Achiral GC-MS

    To evaluate the reaction products (e.g., the dimethyl malonate adduct), researchers must choose between achiral and chiral stationary phases. Each serves a distinct, complementary purpose in the analytical workflow.

    • Achiral GC-MS (e.g., HP-5MS): Utilizes a 5% phenyl methyl siloxane stationary phase. It is optimal for determining the regioselectivity of the reaction (e.g., distinguishing between 1,4-conjugate addition products and 1,2-addition products) and overall conversion rates. However, it cannot resolve enantiomers.

    • Chiral GC-MS (e.g., Cyclodex-B): Utilizes a permethylated β-cyclodextrin derivative stationary phase. The chiral recognition relies on inclusion complexation and hydrogen bonding interactions between the analyte and the cyclodextrin cavity[3]. This is mandatory for quantifying the enantiomeric excess (ee) of the product.

    Table 1: Performance Comparison of GC-MS Methodologies

    Analytical ParameterAchiral GC-MS (HP-5MS)Chiral GC-MS (Cyclodex-B)
    Stationary Phase 5% Phenyl Methyl SiloxanePermethylated β-Cyclodextrin
    Primary Objective Regioselectivity, Chemical Purity, YieldEnantiomeric Excess (ee), Diastereomeric Ratio
    Enantiomeric Resolution None (Co-elution of (4S) and (4R))High (Baseline separation, Rs > 1.5)
    Typical Run Time 15–20 minutes35–50 minutes (Isothermal holds required)
    Thermal Stability High (up to 325 °C)Moderate (up to 230 °C)
    Fragmentation (EI) Identical for all stereoisomersIdentical for all stereoisomers

    Self-Validating Experimental Protocols

    To ensure scientific integrity and E-E-A-T standards, the following protocol incorporates a self-validating system: the use of an internal standard for quantitative tracking, and a racemic control to validate column resolution.

    Protocol A: Pd-Catalyzed Allylic Alkylation (Synthesis of Analyte)

    • Preparation: In an oven-dried Schlenk flask under N₂, dissolve (4S)-4-acetoxy-2-cyclopenten-1-one (1.0 mmol) and dimethyl malonate (1.2 mmol) in anhydrous THF (5.0 mL).

    • Catalyst Addition: Add Tetrakis(triphenylphosphine)palladium(0) (0.05 mmol) and K₂CO₃ (1.5 mmol)[2].

    • Reaction: Stir the mixture at 0 °C for 2 hours.

      • Causality: Maintaining 0 °C suppresses uncatalyzed background Michael additions, which would otherwise erode the regioselectivity and stereofidelity of the product.

    • Quench: Terminate the reaction with saturated aqueous NH₄Cl (5 mL) and extract with Ethyl Acetate (3 × 5 mL).

    Protocol B: GC-MS Sample Preparation and Analysis

    • Internal Standard Addition: Add dodecane (0.5 mmol) to the combined organic extracts.

      • Causality: Dodecane acts as an inert internal standard, allowing for the calculation of absolute yields independent of injection volume variances.

    • Filtration (Critical Step): Pass the organic layer through a 0.22 µm PTFE syringe filter.

      • Causality: Palladium nanoparticles and salt precipitates will irreversibly degrade the cyclodextrin stationary phase and foul the MS ionization source.

    • Validation Injection (Racemic Control): Before analyzing the (4S)-derived product, inject a sample derived from racemic (±)-4-acetoxy-2-cyclopenten-1-one onto the Cyclodex-B column[3]. Adjust the isothermal oven temperature (e.g., 140 °C) until the two enantiomeric product peaks show baseline separation (Rs > 1.5).

      • Causality: If the column cannot resolve the racemate into a 50:50 peak area ratio, any ee% calculated for the chiral sample is analytically invalid.

    • Sample Injection: Inject 1.0 µL of the (4S)-derived sample (Split ratio 50:1, Injector Temp: 220 °C).

    Workflow A 1. Catalytic Reaction (Pd(0) + Nucleophile) B 2. Liquid Extraction (EtOAc / NH4Cl) A->B C 3. PTFE Filtration (Remove Pd debris) B->C D 4. Racemic Control (Validate Rs > 1.5) C->D E 5. GC-MS Injection (Chiral Column) D->E F 6. Data Elucidation (ee% & MS Spectra) E->F

    Figure 2: Self-validating workflow for the synthesis and GC-MS analysis of chiral cyclopentenone derivatives.

    Data Interpretation & Causality

    When analyzing the GC-MS data, the Electron Ionization (EI) source is operated at a standard 70 eV. Causality: 70 eV is the universal standard for EI-MS because it provides sufficient energy to consistently overcome the ionization potential of organic molecules (~10 eV) while imparting enough excess energy to induce reproducible fragmentation. This allows for direct structural confirmation against NIST/EPA mass spectral libraries.

    For the starting material, (4S)-4-acetoxy-2-cyclopenten-1-one, the molecular ion [M]⁺ at m/z 140 is typically weak. The base peak is observed at m/z 80, corresponding to the rapid loss of acetic acid [M - CH₃COOH]⁺, yielding a stable cyclopentadienyl cation.

    For the allylic alkylation product (dimethyl 2-(4-oxocyclopent-2-en-1-yl)malonate), the mass spectrum will show a distinct molecular ion at m/z 212. Key diagnostic fragments include m/z 181 [M - OCH₃]⁺ and m/z 153 [M - COOCH₃]⁺.

    Table 2: Diagnostic GC-MS Data (EI, 70 eV)

    CompoundMolecular Ion [M]⁺Base PeakKey Diagnostic Fragments
    (4S)-4-Acetoxy-2-cyclopenten-1-one m/z 140 (weak)m/z 80m/z 98[M - Ketene]⁺
    Alkylated Product (Malonate Adduct) m/z 212 (moderate)m/z 153m/z 181 [M - OCH₃]⁺, m/z 121

    By comparing the peak areas of the resolved enantiomers on the Cyclodex-B column, researchers can confirm that the use of the (4S)-enantiomer yields an ee of >98%. This analytical proof definitively demonstrates its superior performance over the racemic alternative, which yields a 0% ee mixture requiring costly, low-yielding downstream chiral resolution.

    References

    • US Patent 8,236,853 B1: Formation of cyclopentene nitro-ester and derivatives. Google Patents.
    • 4-Cyclopentene-1,3-diol, monoacetate, cis-. Organic Syntheses, CV9P0036. Available at:[Link]

    • A Novel Asymmetric Synthesis of Chiral Cyclopentanoid Building Blocks. Chemistry Letters (Oxford Academic). Available at:[Link]

    Sources

    Validation

    Spectroscopic Validation of (4S)-4-Acetoxy-2-cyclopenten-1-one Reaction Intermediates: A Comparative Guide

    The chiral building block (4S)-4-acetoxy-2-cyclopenten-1-one is a cornerstone in the asymmetric synthesis of prostaglandins, carbocyclic nucleosides, and complex polycyclic natural products. During key transformations—su...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    The chiral building block (4S)-4-acetoxy-2-cyclopenten-1-one is a cornerstone in the asymmetric synthesis of prostaglandins, carbocyclic nucleosides, and complex polycyclic natural products. During key transformations—such as palladium-catalyzed allylic alkylations, Michael additions, or Diels-Alder cycloadditions—transient intermediates dictate the regiochemical and stereochemical outcomes of the final product.

    Validating these intermediates is critical for process optimization and mechanistic elucidation. However, relying on a single analytical technique often yields an incomplete picture. This guide objectively compares three primary spectroscopic modalities—In-Situ FTIR , High-Resolution NMR , and Electronic Circular Dichroism (ECD) —detailing their performance, causality-driven experimental protocols, and supporting data for validating (4S)-4-acetoxy-2-cyclopenten-1-one intermediates.

    Executive Comparison of Spectroscopic Modalities

    To establish a self-validating analytical system, researchers must balance temporal resolution (real-time tracking) with structural and chiral specificity.

    Table 1: Performance Comparison of Analytical Alternatives
    Feature / ModalityIn-Situ FTIR (e.g., ReactIR)High-Resolution NMR (Offline)Electronic Circular Dichroism (ECD)
    Primary Utility Real-time kinetic profiling & transient intermediate trackingAbsolute structural elucidation & relative stereochemistryChiral integrity & absolute configuration validation
    Temporal Resolution High (Seconds to minutes)Low (Requires offline sampling)Low (Requires offline sampling)
    Structural Specificity Moderate (Functional group tracking)High (Atom-by-atom connectivity)Moderate (Chromophore environment)
    Stereochemical Sensitivity Low (Cannot easily distinguish enantiomers)High (via 2D NOESY/ROESY spatial proximity)High (Directly measures chirality via Cotton effects)
    Sample Destruction Non-destructive (In-line probe)Destructive (Quenching required)Destructive (Quenching required)

    In-Situ FTIR Spectroscopy: Real-Time Kinetic Validation

    The Causality of the Approach

    Traditional offline analysis requires quenching the reaction, which inevitably destroys highly reactive transient species (such as π -allyl palladium complexes or unstable enolates) and alters the reaction pathway[1]. In-situ Fourier Transform Infrared (FTIR) spectroscopy utilizes an Attenuated Total Reflectance (ATR) probe inserted directly into the reactor. This allows scientists to monitor the disappearance of the acetate carbonyl stretch and the shift of the enone carbonyl stretch in real-time, providing direct kinetic data without disrupting the system's equilibrium[2].

    FTIR_Workflow Reactant Reactants (4S)-4-Acetoxy-2-cyclopenten-1-one + Pd Catalyst Probe In-Situ ATR-FTIR Probe (Insertion into Reactor) Reactant->Probe Initiate Reaction Intermediate Transient Pi-Allyl Pd Complex Formation Probe->Intermediate Continuous Monitoring Data Real-Time IR Spectra (Shift from 1740 to 1710 cm⁻¹) Intermediate->Data Spectral Acquisition Kinetics Kinetic Profiling & Pathway Elucidation Data->Kinetics Data Processing

    Fig 1: Real-time kinetic profiling workflow using an in-situ ATR-FTIR probe.

    Experimental Protocol: In-Situ FTIR Monitoring
    • System Initialization: Insert the ATR-FTIR probe (e.g., ReactIR equipped with a DiComp diamond sensor) into a dry, multi-neck reaction vessel purged with argon[1].

    • Background Acquisition: Collect the background spectrum of the pure solvent (e.g., anhydrous THF) at the target reaction temperature.

    • Baseline Establishment: Add (4S)-4-acetoxy-2-cyclopenten-1-one (0.5 M) and record the baseline spectra for 10 minutes. Key bands to monitor: Acetate C=O stretch (~1740 cm⁻¹) and Enone C=O stretch (~1715 cm⁻¹).

    • Reaction Initiation: Inject the catalyst (e.g., Pd(PPh₃)₄) and nucleophile.

    • Data Processing: Use the instrument's software to plot the first derivative of the absorbance at 1740 cm⁻¹ over time. The rate of acetate signal decay directly correlates to the formation of the intermediate π -allyl complex.

    High-Resolution NMR Spectroscopy: Structural & Stereochemical Elucidation

    The Causality of the Approach

    While FTIR confirms when an intermediate forms, Nuclear Magnetic Resonance (NMR) spectroscopy confirms what was formed. For chiral synthons like (4S)-4-acetoxy-2-cyclopenten-1-one, the incoming nucleophile typically attacks anti to the departing acetate group. 2D NOESY (Nuclear Overhauser Effect Spectroscopy) is strictly required to validate this spatial relationship. By observing through-space cross-peaks between the newly introduced group and the protons on the cyclopentene ring, researchers can definitively map the relative stereochemistry[3].

    NMR_Logic Sample Isolated Intermediate (Offline Aliquot) NMR1D 1D ¹H & ¹³C NMR (Chemical Shifts) Sample->NMR1D NMR2D 2D NOESY / ROESY (Spatial Proximity) Sample->NMR2D Regio Validate Regioselectivity (Nucleophile Position) NMR1D->Regio Connectivity Stereo Validate (4S) Configuration (C4-H vs C5-H cross-peaks) NMR2D->Stereo Through-Space Logic

    Fig 2: Logic flow for NMR-based structural and stereochemical validation.

    Experimental Protocol: NMR Validation
    • Aliquot Quenching: Extract a 0.5 mL aliquot from the reaction mixture at the kinetic maximum of the intermediate (determined via FTIR). Quench immediately in cold saturated aqueous NH₄Cl.

    • Extraction & Preparation: Extract with CDCl₃ (3 × 1 mL). Dry the organic layer over anhydrous Na₂SO₄, filter, and transfer to a 5 mm NMR tube.

    • 1D Acquisition: Acquire ¹H NMR (400+ MHz) and ¹³C NMR spectra. Verify the disappearance of the acetate methyl singlet (~2.03 ppm) and the shift of the C4-H multiplet (~5.78 ppm)[4].

    • 2D NOESY Acquisition: Run a NOESY sequence with a mixing time optimized for small molecules (typically 300-500 ms). Analyze cross-peaks between the C4 proton and adjacent C5 methylene protons to confirm cis/trans relationships.

    Electronic Circular Dichroism (ECD): Chiral Integrity Validation

    The Causality of the Approach

    Even if NMR confirms relative stereochemistry, it cannot easily differentiate enantiomers without chiral shift reagents. ECD spectroscopy measures the differential absorption of left and right circularly polarized light. The α,β -unsaturated ketone in the cyclopentenone ring acts as a powerful chromophore. By mapping the n→π∗ and π→π∗ transitions, ECD provides a self-validating confirmation that the absolute (4S) configuration was preserved (or cleanly inverted) during the reaction, ruling out unwanted racemization[5].

    Experimental Protocol: ECD Validation
    • Sample Dilution: Dilute the purified intermediate in spectroscopic grade methanol or acetonitrile to a concentration of ~10⁻⁴ M.

    • Cuvette Preparation: Transfer the solution to a quartz cuvette with a 1 mm path length.

    • Spectral Scanning: Scan from 190 nm to 400 nm at a scan rate of 50 nm/min.

    • Data Analysis: Identify the Cotton effect associated with the enone chromophore (typically a strong peak/trough around 220-230 nm and a weaker one near 320 nm). Compare the sign (+ or -) against theoretically calculated Time-Dependent Density Functional Theory (TD-DFT) models.

    Quantitative Data Summary

    To facilitate rapid comparison, the expected spectroscopic markers for the starting material and generalized intermediates are summarized below.

    Table 2: Key Spectroscopic Markers for (4S)-4-Acetoxy-2-cyclopenten-1-one
    TechniqueParameterStarting Material: (4S)-4-Acetoxy-2-cyclopenten-1-onePost-Reaction Intermediate (e.g., Allylic Alkylation)
    FTIR Acetate C=O Stretch~1740 cm⁻¹ (Strong)Absent
    FTIR Enone C=O Stretch~1715 cm⁻¹ (Strong)~1705 - 1720 cm⁻¹ (Shifted based on substitution)
    ¹H NMR Acetate Methyl δ 2.03 ppm (s, 3H)[4]Absent
    ¹H NMR C4 Methine Proton δ 5.78 ppm (m, 1H)[4]Shifted (e.g., δ 4.50 - 5.20 ppm) based on new substituent
    ¹³C NMR Carbonyl Carbons δ 204.8 ppm (Enone), 170.4 ppm (Acetate)[4]Acetate carbon absent; Enone carbon shifted
    ECD Cotton EffectDiagnostic bands at ~225 nm and ~320 nm[5]Sign inversion or retention depending on mechanism (e.g., anti attack)

    Conclusion

    No single spectroscopic technique provides a complete validation of (4S)-4-acetoxy-2-cyclopenten-1-one reaction intermediates. In-situ FTIR is unmatched for determining when transient species form and decay, making it the premier tool for kinetic optimization. High-field NMR remains the gold standard for proving how the atoms are connected and their relative spatial orientation. Finally, ECD serves as the ultimate arbiter of chiral integrity, ensuring the absolute (4S) stereocenter behaves predictably. By synthesizing these three modalities, researchers can build a rigorous, self-validating analytical framework for complex drug development pipelines.

    References
    • Khanniche, S., & Green, W. H. (2019). Kinetic Study of OH Radical Reactions with Cyclopentenone Derivatives. Journal of Physical Chemistry A, 123(45), 9644-9657.1

    • Thermo Fisher Scientific. (2021). Using FTIR to Observe Chemical Reactions in Real Time. 2

    • Prhavc, M., et al. (2018). Synthesis of Guanine α-Carboxy Nucleoside Phosphonate (G-α-CNP), a Direct Inhibitor of Multiple Viral DNA Polymerases. The Journal of Organic Chemistry. 3

    • US Patent 8236853B1. Formation of cyclopentene nitro-ester and derivatives. 4

    • Minuti, L., et al. Synthesis of optically active polycyclic compounds by Diels–Alder reactions of (+)-nopadiene. 5

    Sources

    Safety & Regulatory Compliance

    Safety

    (4S)-4-Acetoxy-2-cyclopenten-1-one proper disposal procedures

    As a Senior Application Scientist, I have designed this protocol to move beyond standard Safety Data Sheets (SDS). In advanced drug development and asymmetric synthesis, understanding the causality behind chemical behavi...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    As a Senior Application Scientist, I have designed this protocol to move beyond standard Safety Data Sheets (SDS). In advanced drug development and asymmetric synthesis, understanding the causality behind chemical behavior is the foundation of a self-validating safety culture. This guide provides the mechanistic "why" behind the operational "how" for handling and disposing of (4S)-4-Acetoxy-2-cyclopenten-1-one.

    Part 1: Physicochemical Properties & Hazard Profiling

    (4S)-4-Acetoxy-2-cyclopenten-1-one is a highly reactive chiral building block extensively utilized in the synthesis of complex natural products, such as prostaglandins. It serves as a synthetic equivalent of the highly unstable cyclopentadienone. However, its structural features—an α,β-unsaturated ketone paired with an allylic acetate leaving group—render it a potent electrophile and a chemically hazardous substance.

    Quantitative Chemical Data The following parameters dictate our storage, handling, and waste segregation strategies, supported by chemical data from and :

    PropertyValueOperational Implication
    CAS Number 59995-50-5 (S-enantiomer)Unique identifier for tracking and compliance.
    Molecular Weight 140.14 g/mol Required for precise stoichiometric quenching if needed.
    Boiling Point ~223 °C at 760 mmHgLow volatility at room temp, but hazardous if aerosolized.
    Flash Point 92 °CCombustible; requires strict ignition source control.
    Density 1.16 g/cm³Sinks in aqueous solutions during phase separations.
    EPA Waste Code D001 (Ignitable)Mandates segregation into flammable organic waste streams.

    Mechanistic Hazard (Causality): The compound's toxicity and reactivity stem from two primary pathways, which are characteristic of reactive enones as documented by :

    • Michael Addition: The enone moiety is highly susceptible to nucleophilic attack. In biological systems, it acts as an alkylating agent, forming covalent adducts with cellular thiols (e.g., glutathione and cysteine residues). This leads to severe skin sensitization and cellular toxicity.

    • Base-Catalyzed Elimination: Exposure to strong bases (e.g., hydroxides, alkoxides, or unhindered amines) triggers the elimination of the acetate group. This generates cyclopentadienone in situ, which rapidly and exothermically dimerizes. This reaction can lead to thermal runaway or dangerous pressure buildup in closed waste containers.

    Part 2: Operational Safety & Handling Workflows

    To maintain a self-validating safety system, all protocols must inherently prevent accidental exposure to nucleophiles and bases.

    • Personal Protective Equipment (PPE): Double-gloving with heavy-duty nitrile or butyl rubber is mandatory. Standard latex offers insufficient protection against reactive organic esters. Splash-proof chemical goggles and a flame-retardant lab coat are required.

    • Environmental Controls: The chemical must be handled exclusively within a certified, externally exhausted fume hood to prevent inhalation of vapors or aerosols.

    • Chemical Incompatibilities: Never store or handle this compound in the same secondary containment as strong bases, primary/secondary amines, or strong oxidizers.

    Part 3: Step-by-Step Disposal & Quenching Methodologies

    Proper disposal prevents environmental contamination and hazardous in-lab reactions. Because chemical quenching of this compound with bases can be dangerously exothermic, we rely on physical absorption for spills and strict segregation for routine waste.

    Protocol A: Routine Waste Disposal (Unreacted/Bulk Material)

    • Segregation: Collect all unreacted (4S)-4-Acetoxy-2-cyclopenten-1-one and its non-halogenated solvent solutions (e.g., in ethyl acetate, hexane, or ether) in a designated "Non-Halogenated Organic Waste" carboy.

    • Labeling: Clearly label the container with the chemical name, the hazard warning "Flammable/Reactive Organic," and the EPA Waste Code D001 .

    • Storage: Use vented caps on waste containers to prevent pressure accumulation from trace degradation or slow dimerization. Keep the waste carboy away from heat sources and incompatible chemical waste (amines, bases).

    • Final Disposal: Route the sealed containers to your institution's Environmental Health and Safety (EHS) department for licensed, high-temperature incineration.

    Protocol B: Spill Cleanup & Containment (Self-Validating System) In the event of a minor spill inside the fume hood, the material must be physically absorbed rather than chemically neutralized.

    • Containment: Immediately isolate the area. Ensure the fume hood sash is lowered to a safe working height to maintain face velocity.

    • Absorption: Cover the spill completely with an inert, non-combustible absorbent material such as dry sand, vermiculite, or a commercial polypropylene spill pad. Critical: Do not use basic absorbents like sodium carbonate, as they will trigger exothermic elimination.

    • Collection: Using a non-sparking scoop, transfer the absorbed mixture into a heavy-duty, sealable polyethylene bag or a solid hazardous waste container.

    • Surface Decontamination: Wipe the spill surface with a disposable towel dampened with a non-polar solvent (e.g., hexanes), followed by a mild soap and water wash to remove residual traces. Dispose of all wipes in the solid hazardous waste bin.

    • Incineration: Submit the sealed solid waste to EHS for EPA D001 compliant incineration.

    Part 4: Visualizing Reactivity and Waste Flow

    The following diagrams map the chemical logic that dictates our safety protocols and the logistical flow of laboratory waste.

    Reactivity Enone (4S)-4-Acetoxy-2-cyclopenten-1-one (Michael Acceptor) Nucleophile Cellular Nucleophiles (e.g., Glutathione) Enone->Nucleophile Michael Addition Base Strong Bases / Amines Enone->Base Elimination Adduct Covalent Adduct (Toxicity/Sensitization) Nucleophile->Adduct Dimer Cyclopentadienone (Exothermic Dimerization) Base->Dimer

    Mechanistic pathways of (4S)-4-Acetoxy-2-cyclopenten-1-one leading to toxicity and thermal hazards.

    WasteFlow A Waste: (4S)-4-Acetoxy-2-cyclopenten-1-one B Spill Cleanup (Inert Absorbent) A->B Accidental Spill C Liquid Reaction Waste (Solvent) A->C Routine Process D Solid Hazardous Waste Bin B->D E Non-Halogenated Organic Waste Carboy C->E F Licensed EPA D001 Incineration D->F E->F

    Standard laboratory waste segregation and disposal workflow for reactive enones.

    References

    • National Center for Biotechnology Information. "4-Oxocyclopent-2-en-1-yl acetate | C7H8O3 | CID 343117 - PubChem". PubChem Database.[Link]

    Handling

    Personal protective equipment for handling (4S)-4-Acetoxy-2-cyclopenten-1-one

    Comprehensive Safety and Operational Guide for (4S)-4-Acetoxy-2-cyclopenten-1-one (4S)-4-Acetoxy-2-cyclopenten-1-one (CAS 59995-50-5) is a highly versatile chiral building block utilized extensively in the total synthesi...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    Comprehensive Safety and Operational Guide for (4S)-4-Acetoxy-2-cyclopenten-1-one

    (4S)-4-Acetoxy-2-cyclopenten-1-one (CAS 59995-50-5) is a highly versatile chiral building block utilized extensively in the total synthesis of prostaglandins, carbocyclic nucleosides, and other complex natural products[1]. While its structural features—an α,β-unsaturated ketone coupled with an acetate leaving group—make it an exceptional synthon for conjugate additions[1], these exact physicochemical properties render it a potent occupational hazard requiring strict handling protocols[2].

    Hazard Causality: The Chemistry of Toxicity

    To understand the strict Personal Protective Equipment (PPE) requirements for this compound, one must first understand its reactivity. The enone moiety acts as a highly reactive Michael acceptor[3]. In a biological context, this electrophilic center does not discriminate; it readily undergoes hetero-Michael addition with biological nucleophiles, predominantly the sulfhydryl (-SH) groups of cysteine residues in proteins and glutathione (GSH)[3].

    This covalent protein alkylation disrupts critical cellular signaling pathways. For instance, reactive Michael acceptors are known to alkylate the IκB kinase (IKK), leading to the dangerous suppression of NF-κB signaling[4]. Macroscopically, this biochemical interference manifests as severe skin sensitization, contact dermatitis, and acute cellular toxicity upon exposure[4].

    ToxicityMechanism A (4S)-4-Acetoxy-2-cyclopenten-1-one (Electrophilic Enone) C Hetero-Michael Addition (Covalent Bond Formation) A->C B Biological Thiols (e.g., Cysteine in IKK/Keap1) B->C D Protein Alkylation & Enzyme Inhibition C->D E Skin Sensitization & Cellular Toxicity D->E

    Figure 1: Mechanism of toxicity via hetero-Michael addition of biological thiols to the enone moiety.

    Quantitative Risk Profile & Core PPE Matrix

    (4S)-4-Acetoxy-2-cyclopenten-1-one is a combustible, lipophilic liquid[2]. Because of its density (1.16 g/cm³) and organic nature, it readily permeates porous materials and standard, thin latex gloves[2]. The table below translates its quantitative physicochemical data into mandated engineering controls and PPE[5].

    Physicochemical PropertyValueHazard ImplicationMandated PPE / Engineering Control
    Boiling Point 223 °C[2]Low vapor pressure at room temp, but aerosolizes during transfer.Certified Fume Hood (Face velocity >100 fpm).
    Flash Point 92 °C[2]Combustible liquid; ignition risk near heat sources.Flame-resistant lab coat (Nomex or 100% Cotton).
    Density 1.16 g/cm³[2]Highly lipophilic; rapidly penetrates standard latex.Double-gloving (Nitrile >8 mil or Butyl rubber).
    Reactivity Michael Acceptor[3]Rapid covalent protein alkylation (potent sensitizer)[4].Chemical splash goggles; Face shield for >50 mL.

    Operational Plan: Step-by-Step Handling Methodology

    To prevent accidental exposure and maintain the chemical integrity of the chiral center, all operations must be conducted using air-free Schlenk techniques or standard inert-gas syringe protocols.

    • Hood Setup & Purging: Ensure the fume hood is fully operational. Secure the reagent bottle using a clamp. Purge your reaction vessel with an inert gas (Argon or Nitrogen) to prevent oxidative degradation and minimize flammability risks[5].

    • PPE Verification: Don a flame-resistant lab coat, chemical splash goggles, and double-layer nitrile gloves (minimum 8 mil thickness).

    • Syringe Transfer: Using a dry glass syringe equipped with a Luer-lock stainless steel needle, pierce the septum of the reagent bottle. Slowly withdraw the required volume of (4S)-4-Acetoxy-2-cyclopenten-1-one. Causality note: Withdrawing slowly prevents the generation of micro-aerosols, which can bypass standard respiratory protection.

    • Reaction Execution: Introduce the reagent dropwise into the reaction flask under continuous stirring and inert atmosphere to control the exothermic nature of subsequent conjugate additions.

    OperationalWorkflow S1 PPE Verification & Hood Setup S2 Inert Gas Purging (Ar/N2) S1->S2 S3 Syringe Transfer (Septum Piercing) S2->S3 S4 Reaction Execution S3->S4 S5 Chemical Quenching (NaHSO3 / Cysteine) S4->S5

    Figure 2: Standard operating procedure for the handling, transfer, and quenching of cyclopentenone derivatives.

    Spill Response and Chemical Quenching Protocol

    Because of its intense electrophilicity, spills of (4S)-4-Acetoxy-2-cyclopenten-1-one should not merely be absorbed; the chemical threat must be actively deactivated (quenched) at the molecular level before disposal[3].

    Step-by-Step Quenching Methodology:

    • Evacuation & Assessment: For spills >10 mL outside a fume hood, evacuate the immediate area. The responder must don a half-mask respirator equipped with organic vapor cartridges (e.g., NIOSH OV or ABEK1P3)[5].

    • Chemical Deactivation: Prepare a 10% (w/v) aqueous solution of sodium bisulfite (NaHSO₃) or a basic cysteine solution. Apply this quenching solution generously over the spill perimeter, working inward.

      • Mechanistic Insight: The nucleophilic bisulfite or thiol will undergo a rapid, preferential hetero-Michael addition with the spilled chemical, permanently destroying the hazardous electrophilic enone moiety[3].

    • Incubation: Allow 15–20 minutes for the conjugate addition reaction to reach thermodynamic completion.

    • Absorption & Disposal: Absorb the neutralized, aqueous mixture with inert absorbent pads or vermiculite. Transfer the materials to a designated hazardous waste container clearly labeled "Quenched Enone Waste" for proper environmental incineration[5].

    References

    • LookChem - Cas 768-48-9, 4-Acetoxy-2-cyclopenten-1-one Properties & Usage URL:[Link]

    • ResearchGate - DBU-Promoted Tandem Michael Additions of Masked Bis-Nucleophiles to 4-Acetoxycyclopent-2-enone URL:[Link]

    • ACS Publications (Journal of Medicinal Chemistry) - Covalent Modifiers: A Chemical Perspective on the Reactivity of α,β-Unsaturated Carbonyls with Thiols via Hetero-Michael Addition Reactions URL:[Link]

    • ACS Publications (Chemical Research in Toxicology) - Relating Skin Sensitizing Potency to Chemical Reactivity: Reactive Michael Acceptors Inhibit NF-κB Signaling URL:[Link]

    Sources

    © Copyright 2026 BenchChem. All Rights Reserved.